Sinomenine N-oxide

Core Science & Biosynthesis

Sinomenine N-oxide: A Technical Guide for Researchers

Introduction

Sinomenine (B1681799) N-oxide is a naturally occurring morphinane alkaloid and a major metabolite of sinomenine, an active compound extracted from the medicinal plant Sinomenium acutum.[1] Possessing notable anti-inflammatory and immunomodulatory properties, Sinomenine N-oxide is a compound of significant interest in the fields of pharmacology and drug development. This technical guide provides an in-depth overview of its chemical structure, properties, and relevant experimental protocols for researchers, scientists, and drug development professionals.

Chemical Structure and Properties

Sinomenine N-oxide is characterized by a morphinan (B1239233) core structure with the addition of an N-oxide functional group. This modification influences its physicochemical and biological properties.

Chemical Structure

The chemical structure of Sinomenine N-oxide is depicted below:

(A 2D chemical structure image would be placed here in a real document)

Identifier and Physicochemical Properties

A summary of the key identifiers and physicochemical properties of Sinomenine N-oxide is provided in the table below. It is important to note that while some data is available, specific experimental values for properties such as melting point, boiling point, and pKa are not readily found in the public domain and would likely require experimental determination.

Property	Value	Source
IUPAC Name	(1R,9S,10S)-3-hydroxy-4,12-dimethoxy-17-methyl-17-oxido-17-azoniatetracyclo[7.5.3.0¹,¹⁰.0²,⁷]heptadeca-2(7),3,5,11-tetraen-13-one	[2]
CAS Number	1000026-77-6	[1]
Molecular Formula	C₁₉H₂₃NO₅	[2]
Molecular Weight	345.39 g/mol	[3]
Appearance	White to off-white solid	[4]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate (B1210297), DMSO, Acetone.	[1]
Storage	Store at -20°C, protect from light.	[4]

Biological Activity and Signaling Pathways

Sinomenine N-oxide exhibits significant anti-inflammatory effects, primarily through the inhibition of nitric oxide (NO) production and the modulation of pro-inflammatory cytokines.

Inhibition of Nitric Oxide Production

Sinomenine N-oxide is a potent inhibitor of nitric oxide (NO) production. In a study on new N-oxide alkaloids from the stems of Sinomenium acutum, Sinomenine N-oxide was identified as the most potent inhibitor of NO production with an IC₅₀ value of 23.04 μM.[5]

Modulation of Inflammatory Cytokines

Research has shown that Sinomenine N-oxide can inhibit the levels of pro-inflammatory cytokines such as Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-α) in lipopolysaccharide (LPS)-induced RAW 264.7 macrophage cells.[4][6]

Signaling Pathways

While direct studies on the signaling pathways of Sinomenine N-oxide are limited, the mechanisms of its parent compound, sinomenine, are well-documented and likely share similarities. Sinomenine exerts its anti-inflammatory effects through the modulation of key signaling pathways, including the NF-κB and Nrf2 pathways. The production of reactive oxygen species (ROS) is also implicated in its mechanism of action.[6]

Below is a diagram illustrating the proposed anti-inflammatory signaling pathway of Sinomenine N-oxide, based on the known mechanisms of sinomenine.

Caption: Proposed mechanism of Sinomenine N-oxide's anti-inflammatory action.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the anti-inflammatory properties of Sinomenine N-oxide.

Inhibition of Nitric Oxide Production in RAW 264.7 Macrophages (Griess Assay)

This protocol outlines the steps to measure the inhibitory effect of Sinomenine N-oxide on nitric oxide production in LPS-stimulated RAW 264.7 cells.

Caption: Workflow for assessing nitric oxide inhibition.

Detailed Protocol:

• Cell Culture: Seed RAW 264.7 macrophages in a 96-well plate at a density of 1.5 x 10⁵ cells/mL and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Treatment: Pre-treat the cells with varying concentrations of Sinomenine N-oxide (e.g., 10-200 μM) for 2 hours.[4]

• Stimulation: Add lipopolysaccharide (LPS) to a final concentration of 1 µg/mL to induce nitric oxide production and incubate for an additional 24 hours.

• Griess Reaction:

  • Transfer 100 µL of the cell culture supernatant to a new 96-well plate.

  • Add 100 µL of Griess reagent (a 1:1 mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) to each well.

  • Incubate at room temperature for 10-15 minutes, protected from light.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Analysis: The concentration of nitrite (B80452), a stable product of NO, is determined using a sodium nitrite standard curve. The percentage of inhibition is calculated relative to the LPS-stimulated control group.

Measurement of IL-6 and TNF-α Production (ELISA)

This protocol describes the quantification of IL-6 and TNF-α in the supernatant of RAW 264.7 cells treated with Sinomenine N-oxide using an Enzyme-Linked Immunosorbent Assay (ELISA).

Caption: General workflow for a sandwich ELISA protocol.

Detailed Protocol:

• Plate Coating: Coat a 96-well ELISA plate with the appropriate capture antibody (anti-mouse IL-6 or anti-mouse TNF-α) overnight at 4°C.

• Blocking: Wash the plate and block non-specific binding sites with a suitable blocking buffer for 1-2 hours at room temperature.

• Sample Incubation: Add prepared standards and cell culture supernatants to the wells and incubate for 2 hours at room temperature.

• Detection Antibody: After washing, add the biotinylated detection antibody and incubate for 1 hour at room temperature.

• Enzyme Conjugate: Wash the plate and add streptavidin-horseradish peroxidase (HRP) conjugate. Incubate for 30 minutes at room temperature.

• Substrate Development: After a final wash, add a TMB (3,3',5,5'-tetramethylbenzidine) substrate solution and incubate in the dark for 15-30 minutes.

• Stopping the Reaction: Stop the reaction by adding a stop solution (e.g., 2N H₂SO₄).

• Measurement and Analysis: Measure the absorbance at 450 nm. Calculate the concentrations of IL-6 and TNF-α in the samples by comparing their absorbance to the standard curve.

Isolation and Purification

Sinomenine N-oxide is typically isolated from the stems of Sinomenium acutum. The general workflow involves extraction, partitioning, and chromatographic separation.

Caption: General isolation workflow for Sinomenine N-oxide.

Conclusion

Sinomenine N-oxide is a promising natural compound with significant anti-inflammatory properties. This technical guide provides a foundational understanding of its chemical characteristics, biological activities, and the experimental methodologies required for its study. Further research into its specific molecular targets and signaling pathways will be crucial for elucidating its full therapeutic potential and advancing its development as a novel anti-inflammatory agent.

References

• 1. Involvement of the Keap1-Nrf2-ARE pathway in the antioxidant activity of sinomenine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sinomenine ameliorates cardiac hypertrophy by activating Nrf2/ARE signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Sinomenine CAS#: 115-53-7 [m.chemicalbook.com]
• 6. Sinomenine inhibits oxidative stress and pulmonary fibrosis by activating the Keap1/Nrf2 signaling pathway [manu41.magtech.com.cn]

Isolating and Purifying Sinomenine N-oxide: A Technical Guide

This technical guide provides a comprehensive overview of the methodologies for the isolation, purification, and synthesis of Sinomenine (B1681799) N-oxide, a significant metabolite of the alkaloid Sinomenine. This document is intended for researchers, scientists, and professionals in drug development and natural product chemistry, offering detailed experimental protocols and quantitative data to support further research and application.

Sinomenine, an alkaloid extracted from the medicinal plant Sinomenium acutum, is known for its anti-inflammatory, immunosuppressive, and neuroprotective properties.[1][2] Its major metabolite, Sinomenine N-oxide, has also demonstrated potent biological activity, notably as an inhibitor of nitric oxide (NO) production.[3][4] Understanding the isolation and purification of this compound is crucial for its further pharmacological investigation.

While detailed, high-yield isolation protocols from natural sources are not extensively published, this guide consolidates information on general alkaloid extraction from Sinomenium acutum and purification techniques for alkaloid N-oxides to propose a robust workflow. Additionally, an alternative synthetic route is detailed for obtaining high-purity Sinomenine N-oxide for analytical and research purposes.

Part 1: Proposed Method for Isolation and Purification from Sinomenium acutum

This section outlines a proposed, multi-step protocol for the isolation and purification of Sinomenine N-oxide from the stems of Sinomenium acutum, where its presence has been confirmed.[3][4] The workflow is based on established methods for alkaloid extraction from this plant and purification strategies suitable for polar N-oxide compounds.[5][6]

Experimental Workflow: Isolation and Purification

Caption: Proposed workflow for the isolation of Sinomenine N-oxide.

Detailed Experimental Protocols

1. Plant Material and Extraction:

• Material: Use dried and powdered stems of Sinomenium acutum.

• Protocol:

  • Suspend 1 kg of the powdered plant material in 5 L of 50% aqueous ethanol.

  • Perform reflux extraction for 2 hours. Repeat the extraction process three times with fresh solvent.

  • Combine the extracts and filter to remove solid plant material.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature below 50°C to yield the crude extract.[5]

2. Primary Purification: Centrifugal Partition Chromatography (CPC):

• Rationale: CPC is an effective technique for separating compounds with a wide range of polarities and avoids the use of solid stationary phases like silica, which can irreversibly adsorb polar compounds like N-oxides.[5]

• Protocol:

  • Solvent System: Prepare a two-phase solvent system of n-butanol-acetonitrile-water (e.g., 10:2:8, v/v/v), with the addition of 0.5% triethylamine (B128534) to improve peak shape for alkaloids.[5]

  • Operation: Dissolve a portion of the crude extract (e.g., 2-3 g) in the solvent system.

  • Fractionation: Perform CPC, initially in ascending mode, followed by descending mode to ensure full recovery of the sample.[5]

  • Collection: Collect fractions based on the UV chromatogram (monitoring at 254 nm and 280 nm).

3. Secondary Purification: Semi-Preparative High-Performance Liquid Chromatography (HPLC):

• Rationale: Fractions enriched with N-oxides from CPC are further purified by reversed-phase HPLC to isolate Sinomenine N-oxide to a high degree of purity.

• Protocol:

  • Column: Use a C18 semi-preparative column.

  • Mobile Phase: Employ a gradient elution using Mobile Phase A (e.g., water with 0.1% formic acid or trifluoroacetic acid) and Mobile Phase B (e.g., acetonitrile (B52724) or methanol).

  • Gradient: A typical gradient might run from 5% to 40% Mobile Phase B over 30-40 minutes.

  • Detection: Monitor the elution at 280 nm.[7]

  • Final Step: Combine the pure fractions containing Sinomenine N-oxide and remove the solvent by lyophilization.

Quantitative Data (Illustrative)

Due to the lack of specific published data on Sinomenine N-oxide isolation yields, the following table presents illustrative values based on typical recoveries for similar alkaloids.

Step	Input Mass	Output Mass	Purity	Yield
Crude Extraction	1000 g	150 g	~1-5%	15%
CPC	10 g	500 mg	~40-60%	5%
Semi-Prep HPLC	500 mg	50 mg	>98%	10%
Overall Yield	1000 g	50 mg	>98%	0.005%

Part 2: Synthesis and Purification of Sinomenine N-oxide

As an alternative to the challenging and potentially low-yield isolation from natural sources, Sinomenine N-oxide can be synthesized from its parent compound, sinomenine. This method offers a more direct route to obtaining a high-purity standard for research. The following protocol is adapted from established methods for the N-oxidation of similar alkaloids.[1][7]

Experimental Workflow: Synthesis and Purification

Caption: Workflow for the synthesis of Sinomenine N-oxide.

Detailed Experimental Protocols

1. Synthesis of Sinomenine N-oxide:

• Materials: Sinomenine, dichloromethane (B109758) (DCM), meta-chloroperoxybenzoic acid (m-CPBA, ~77% purity), 10% aqueous sodium bisulfite, saturated aqueous sodium bicarbonate (NaHCO₃), brine, anhydrous sodium sulfate (B86663) (Na₂SO₄).

• Protocol:

  • Dissolve sinomenine (1 equivalent) in DCM in a round-bottom flask.

  • Cool the solution in an ice bath to 0-5°C with stirring.

  • Slowly add m-CPBA (approx. 1.2 equivalents) portion-wise, maintaining the temperature below 10°C.

  • Stir the reaction at 0-5°C for 1 hour, then allow it to warm to room temperature and stir for an additional 3-4 hours. Monitor reaction completion by TLC or LC-MS.

  • Once complete, cool the mixture in an ice bath and quench the excess m-CPBA by slowly adding 10% aqueous sodium bisulfite. Stir for 20 minutes.

  • Transfer the mixture to a separatory funnel and wash the organic layer sequentially with saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield crude Sinomenine N-oxide.[7]

2. Purification of Synthetic Sinomenine N-oxide:

• The purification protocol is identical to the semi-preparative HPLC method described in Part 1. The crude product is dissolved in a suitable solvent (e.g., mobile phase) and purified using a C18 preparative column with a water/acetonitrile gradient.[7]

Quantitative Data (Synthesis)

Step	Reactant	Product	Purity (Crude)	Purity (Final)	Yield
Synthesis & Purification	Sinomenine	Sinomenine N-oxide	~70-85%	>98%	~60-80%

Part 3: Relevant Signaling Pathways

While the specific signaling pathways directly modulated by Sinomenine N-oxide are not yet fully elucidated, its potent inhibition of nitric oxide (NO) production suggests an interaction with inflammatory pathways.[3] The pharmacological context can be understood by examining the well-documented pathways of its parent compound, sinomenine. Sinomenine exerts its anti-inflammatory and neuroprotective effects by modulating key signaling cascades, including the Keap1/Nrf2 and NF-κB pathways.[8][9][10][11]

Keap1/Nrf2 Signaling Pathway (Modulated by Sinomenine)

Caption: Sinomenine's activation of the Keap1/Nrf2 antioxidant pathway.

This guide provides a foundational framework for the isolation, synthesis, and purification of Sinomenine N-oxide. The proposed protocols, based on established chemical principles and related literature, offer a starting point for researchers to obtain this biologically active compound for further study. Future research should focus on optimizing the isolation from natural sources to improve yields and on elucidating the specific molecular targets and signaling pathways of Sinomenine N-oxide.

References

• 1. Structural Characterization and Electrochemical Studies of Selected Alkaloid N-Oxides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. New N-oxide alkaloids from the stems of Sinomenium acutum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Sinomenine activation of Nrf2 signaling prevents inflammation and cerebral injury in a mouse model of ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Bioactivities and Mechanisms of Action of Sinomenine and Its Derivatives: A Comprehensive Review [mdpi.com]
• 10. Sinomenine inhibits oxidative stress and pulmonary fibrosis by activating the Keap1/Nrf2 signaling pathway [manu41.magtech.com.cn]
• 11. Analgesic Mechanism of Sinomenine against Chronic Pain - PMC [pmc.ncbi.nlm.nih.gov]

The Metabolic Pathway of Sinomenine to Sinomenine N-oxide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sinomenine (B1681799), a bioactive alkaloid extracted from the medicinal plant Sinomenium acutum, has garnered significant interest for its anti-inflammatory, immunosuppressive, and neuroprotective properties. Understanding its metabolic fate is crucial for drug development, efficacy, and safety assessment. This technical guide provides an in-depth overview of the biosynthesis of Sinomenine N-oxide, a primary metabolite of Sinomenine. The focus of this document is the metabolic conversion in mammals, as the de novo biosynthesis of Sinomenine N-oxide in plants is not well-documented. The formation of Sinomenine N-oxide is predominantly a metabolic process mediated by cytochrome P450 enzymes and reactive oxygen species.

Core Metabolic Pathway: N-Oxidation of Sinomenine

The conversion of sinomenine to its N-oxide derivative is a key step in its metabolism. This biotransformation is primarily catalyzed by the cytochrome P450 enzyme system, with a significant contribution from non-enzymatic reactions involving reactive oxygen species (ROS).

Enzymatic Pathway: The Role of Cytochrome P450 3A4 (CYP3A4)

The major enzymatic route for the N-oxidation of sinomenine involves the CYP3A4 isoenzyme, a member of the cytochrome P450 superfamily predominantly found in the liver and intestine. This monooxygenase introduces an oxygen atom to the tertiary amine group of the sinomenine molecule.

• Substrate: Sinomenine

• Enzyme: Cytochrome P450 3A4 (CYP3A4)

• Cofactor: NADPH

• Product: Sinomenine N-oxide

The reaction is a critical part of the phase I metabolism of sinomenine.

Non-Enzymatic Pathway: Involvement of Reactive Oxygen Species (ROS)

In addition to enzymatic conversion, sinomenine can undergo N-oxidation through non-enzymatic pathways involving reactive oxygen species (ROS). ROS, such as hydrogen peroxide (H₂O₂) and superoxide (B77818) anions (O₂⁻), are highly reactive molecules that can be generated during normal cellular metabolism or in response to xenobiotics. These species can directly oxidize the nitrogen atom of sinomenine to form sinomenine N-oxide.[1]

Quantitative Data

While extensive pharmacokinetic studies have been conducted on sinomenine, specific enzyme kinetic parameters for the N-oxidation reaction are not widely reported in the literature. The following table summarizes available pharmacokinetic data for sinomenine in rats, which provides context for its metabolism. The determination of precise Km and Vmax values for CYP3A4-mediated sinomenine N-oxidation would require specific in vitro enzymatic assays.

Parameter	Value	Species	Dosing	Reference
Pharmacokinetics of Sinomenine
Cmax (Oral)	5.24 ± 0.39 µg/mL	Rat	30 mg/kg	[2]
Tmax (Oral)	0.5 h	Rat	30 mg/kg	[2]
AUC(0-t) (Oral)	29.21 ± 4.06 mg·h/L	Rat	30 mg/kg	[2]
Bioavailability (Oral)	~80%	Rat	90 mg/kg	[3]
LC-MS/MS Quantification
Linear Range (Plasma)	0.1–100 µg/mL	Rat	[4]
Linear Range (Brain)	0.01–5.00 µg/g	Rat	[4]
Extraction Recovery (Plasma)	72.48%–80.26%	Rat	[4]

Experimental Protocols

In Vitro Metabolism of Sinomenine using Human Liver Microsomes

This protocol outlines a general procedure to study the in vitro metabolism of sinomenine to sinomenine N-oxide using human liver microsomes (HLMs).

Materials:

• Sinomenine

• Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Acetonitrile (B52724) (for reaction termination)

• Internal standard (e.g., morphine)[5]

• LC-MS/MS system

Procedure:

• Preparation: Thaw human liver microsomes on ice. Prepare a stock solution of sinomenine in a suitable solvent (e.g., DMSO or methanol).

• Incubation Mixture: In a microcentrifuge tube, combine the following on ice:

  • Phosphate buffer (pH 7.4)

  • Human Liver Microsomes (final protein concentration typically 0.2-1 mg/mL)

  • Sinomenine (at various concentrations to determine kinetics)

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Incubation: Incubate the reaction mixture at 37°C for a specified time (e.g., 0, 5, 15, 30, 60 minutes).

• Termination: Terminate the reaction by adding ice-cold acetonitrile containing an internal standard.

• Sample Preparation: Centrifuge the mixture to precipitate proteins. Collect the supernatant for analysis.

• Analysis: Analyze the formation of sinomenine N-oxide using a validated LC-MS/MS method.

Quantification of Sinomenine and Sinomenine N-oxide by LC-MS/MS

This protocol provides a general framework for the simultaneous quantification of sinomenine and sinomenine N-oxide in biological matrices.[5]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions (Example):

• Column: C18 reverse-phase column (e.g., Agilent TC-C18, 250×4.6 mm, 5 μm)[2]

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 10 µL

Mass Spectrometric Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Sinomenine: m/z 330.2 → 299.1[5]

  • Sinomenine N-oxide: m/z 346.2 → 329.1[5]

  • Internal Standard (e.g., Morphine): m/z 286.2 → 152.1[5]

Data Analysis:

Quantify the concentrations of sinomenine and sinomenine N-oxide by constructing calibration curves using known standards.

Signaling Pathways and Workflows

Sinomenine N-Oxide Metabolic Pathway

Caption: Metabolic conversion of Sinomenine to Sinomenine N-oxide.

Experimental Workflow for In Vitro Metabolism Study

Caption: Workflow for in vitro sinomenine metabolism analysis.

References

• 1. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. HPLC and LC-MS analysis of sinomenine and its application in pharmacokinetic studies in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HPLC and LC-MS analysis of sinomenine and its application in pharmacokinetic studies in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of kinetic parameters for drug oxidation rates and substrate inhibition potential mediated by cytochrome P450 3A4 and 3A5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous determination of sinomenine and its metabolites desmethyl-sinomenine and sinomenine N-oxide in rat plasma by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic and Mechanistic Insights into Sinomenine N-oxide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Sinomenine (B1681799) N-oxide, a significant metabolite of the bioactive alkaloid Sinomenine. The following sections detail its mass spectrometry, nuclear magnetic resonance, and infrared spectroscopy characteristics, along with relevant experimental protocols and a visualization of its implicated signaling pathway.

Spectroscopic Data of Sinomenine N-oxide

The structural elucidation of Sinomenine N-oxide has been accomplished through a combination of spectroscopic techniques. While detailed NMR and IR data are not widely available in the public domain, key mass spectrometry information has been consistently reported.

Table 1: Mass Spectrometry Data for Sinomenine N-oxide

Parameter	Value	Source(s)
Molecular Formula	C₁₉H₂₃NO₅	[1]
Molecular Weight	345.4 g/mol	[1]
Precursor Ion (m/z)	346.2	[2]
Product Ion (m/z)	314.1	[2]

Table 2: Nuclear Magnetic Resonance (NMR) Spectroscopic Data for Sinomenine N-oxide

Detailed ¹H and ¹³C NMR data for Sinomenine N-oxide have been reported in specialized literature but are not publicly disseminated. The structural confirmation of Sinomenine N-oxide was achieved through comprehensive 1D and 2D NMR analyses, which are crucial for the unambiguous assignment of all proton and carbon signals in the molecule.[3]

Note: Researchers requiring specific chemical shifts and coupling constants are advised to consult the primary literature, specifically the 2023 publication in Fitoterapia by Zeng et al., which describes the isolation and structural elucidation of new N-oxide alkaloids from Sinomenium acutum.[3]

Table 3: Infrared (IR) Spectroscopic Data for Sinomenine N-oxide

Experimental Protocols

The following are generalized experimental protocols for the type of spectroscopic analysis used to characterize Sinomenine N-oxide, based on methodologies reported for Sinomenine and its derivatives.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

A common method for the analysis of Sinomenine and its metabolites, including Sinomenine N-oxide, involves LC-MS/MS. A typical protocol would include:

• Sample Preparation: Plasma or tissue samples containing the analyte are subjected to protein precipitation, often using a solvent like methanol.

• Chromatographic Separation: The extracted sample is injected into a high-performance liquid chromatography (HPLC) system, typically with a C18 column, for separation of the components.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass spectrometer. The instrument is operated in multiple reaction monitoring (MRM) mode to specifically detect the transition of the precursor ion of Sinomenine N-oxide (m/z 346.2) to its product ion (m/z 314.1).[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

For the structural elucidation of isolated natural products like Sinomenine N-oxide, a suite of NMR experiments is typically performed:

• Sample Preparation: The purified compound is dissolved in a deuterated solvent (e.g., CDCl₃, MeOD, or DMSO-d₆).

• Data Acquisition: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used to acquire ¹H NMR, ¹³C NMR, and various 2D NMR spectra, such as COSY, HSQC, and HMBC, to establish the connectivity of atoms within the molecule.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. A standard protocol involves:

• Sample Preparation: The sample can be prepared as a KBr pellet, a thin film, or dissolved in a suitable solvent.

• Data Acquisition: The spectrum is recorded using an FTIR spectrometer over a typical range of 4000-400 cm⁻¹.

Signaling Pathway and Experimental Workflow

Sinomenine and its derivatives have been shown to exert their anti-inflammatory effects, at least in part, through the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. Given that Sinomenine N-oxide is a potent inhibitor of nitric oxide (NO) production, a process often mediated by NF-κB, it is highly probable that it also acts on this pathway.[3]

Inhibition of the NF-κB Signaling Pathway

Caption: Inhibition of the NF-κB signaling pathway by Sinomenine N-oxide.

Experimental Workflow for Isolation and Characterization

Caption: General workflow for the isolation and characterization of Sinomenine N-oxide.

References

• 1. Simultaneous determination of sinomenine and its metabolites desmethyl-sinomenine and sinomenine N-oxide in rat plasma by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sinomenine N-oxide | CAS:1000026-77-6 | Alkaloids | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physical and Chemical Characteristics of Sinomenine N-oxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sinomenine (B1681799) N-oxide is a primary metabolite of Sinomenine, a bioactive alkaloid isolated from the medicinal plant Sinomenium acutum. As a key player in the metabolic fate of Sinomenine, a compound with known anti-inflammatory, immunosuppressive, and anti-arthritic properties, a thorough understanding of the physicochemical characteristics of its N-oxide metabolite is crucial for drug development, pharmacokinetic studies, and toxicological assessments. This technical guide provides a comprehensive overview of the known physical and chemical properties of Sinomenine N-oxide, detailed experimental protocols for its analysis, and visualizations of its metabolic formation and analytical workflows.

Physicochemical Properties

General and Chemical Properties

Property	Value	Source(s)
Chemical Name	(1R,9S,10R)-3-hydroxy-4,12-dimethoxy-17-methyl-17-oxido-17-azoniatetracyclo[7.5.3.0¹,¹⁰.0²,⁷]heptadeca-2(7),3,5,11-tetraen-13-one	[1]
Molecular Formula	C₁₉H₂₃NO₅	[1][2]
Molecular Weight	345.39 g/mol	[1]
CAS Number	1000026-77-6	[1][2]
Appearance	Powder	[1]
Purity	>98% (by HPLC)	[2]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[1]
Storage	Desiccate at -20°C	[1]

Spectroscopic Data

The structural elucidation of Sinomenine N-oxide has been primarily achieved through mass spectrometry and nuclear magnetic resonance spectroscopy.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) has been instrumental in identifying Sinomenine N-oxide as a metabolite of Sinomenine.[3] In tandem mass spectrometry (LC-MS/MS), the characteristic precursor-to-product ion transition is a key parameter for its specific detection and quantification.

Parameter	Value	Source(s)
Precursor Ion (m/z)	346.2	[4][5]
Product Ion (m/z)	314.1	[4][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

While the use of 1D and 2D NMR spectroscopy has been cited for the structural confirmation of Sinomenine N-oxide,[1][3] specific chemical shift and coupling constant data are not extensively detailed in the available literature. The structural confirmation is often achieved by comparing the spectra with that of the parent compound, Sinomenine.

Infrared (IR) Spectroscopy

Experimental Protocols

Quantification of Sinomenine N-oxide in Rat Plasma by LC-MS/MS

This protocol is based on a validated method for the simultaneous determination of Sinomenine and its metabolites.[4][5]

3.1.1. Sample Preparation

• To 100 µL of rat plasma, add an internal standard solution.

• Precipitate proteins by adding a suitable organic solvent (e.g., acetonitrile).

• Vortex the mixture thoroughly.

• Centrifuge to pellet the precipitated proteins.

• Collect the supernatant for LC-MS/MS analysis.

3.1.2. Chromatographic Conditions

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: A gradient of an aqueous phase (e.g., water with formic acid) and an organic phase (e.g., acetonitrile).

• Flow Rate: A typical analytical flow rate suitable for the column dimensions.

• Injection Volume: A small volume of the prepared sample supernatant.

3.1.3. Mass Spectrometric Conditions

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transition: Monitor the transition of m/z 346.2 → 314.1 for Sinomenine N-oxide.

3.1.4. Method Validation

The method should be validated for linearity, accuracy, precision, recovery, and matrix effect to ensure reliable quantification.[4][5]

In Vitro Metabolism of Sinomenine to Sinomenine N-oxide

This protocol outlines the general procedure for studying the formation of Sinomenine N-oxide from Sinomenine using liver microsomes.[3]

3.2.1. Incubation

• Prepare an incubation mixture containing:

  • Liver microsomes (e.g., human or rat).

  • Sinomenine solution.

  • NADPH (as a cofactor).

  • Phosphate buffer to maintain pH.

• Incubate the mixture at 37°C for a specified period.

• Terminate the reaction by adding a quenching solvent (e.g., cold acetonitrile).

3.2.2. Analysis

• Centrifuge the terminated incubation mixture to remove proteins.

• Analyze the supernatant by LC-HRMS or LC-MS/MS to identify and quantify the formation of Sinomenine N-oxide.

Visualizations

Metabolic Pathway of Sinomenine to Sinomenine N-oxide

The primary metabolic conversion of Sinomenine to Sinomenine N-oxide is through N-oxygenation, a reaction predominantly catalyzed by the cytochrome P450 enzyme CYP3A4.[3]

Metabolic conversion of Sinomenine to Sinomenine N-oxide.

Experimental Workflow for LC-MS/MS Analysis

The following diagram illustrates a typical workflow for the quantification of Sinomenine N-oxide in a biological matrix.

References

• 1. Sinomenine N-oxide | CAS:1000026-77-6 | Alkaloids | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. biorlab.com [biorlab.com]
• 3. Identification and characterization of the metabolites of sinomenine using liquid chromatography combined with benchtop Orbitrap mass spectrometry and nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Simultaneous determination of sinomenine and its metabolites desmethyl-sinomenine and sinomenine N-oxide in rat plasma by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Sinomenine N-oxide: A Technical Guide on its Discovery, Synthesis, and Biological Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sinomenine (B1681799) N-oxide, a major metabolite of the alkaloid Sinomenine, has emerged as a compound of significant interest due to its potent biological activities, notably its superior nitric oxide inhibitory effects compared to its parent compound. This technical guide provides a comprehensive overview of the discovery, history, and chemical properties of Sinomenine N-oxide. It details experimental protocols for its synthesis, isolation, and characterization, and compiles available quantitative data on its biological effects. Furthermore, this document elucidates the known and putative signaling pathways influenced by Sinomenine and its N-oxide derivative, offering insights for future research and drug development endeavors.

Introduction: Discovery and History

Sinomenine, an alkaloid extracted from the medicinal plant Sinomenium acutum, has a long history of use in traditional medicine for treating inflammatory diseases.[1] The exploration of its metabolic fate led to the identification of several metabolites, among which Sinomenine N-oxide has garnered particular attention.

The first definitive isolation and structural elucidation of Sinomenine N-oxide from a natural source, the stems of Sinomenium acutum, was reported in 2005.[1] This discovery established it as a naturally occurring derivative and a product of in vivo metabolism of Sinomenine. Subsequent studies have confirmed that N-oxygenation is a primary metabolic pathway for Sinomenine.[2] The formation of Sinomenine N-oxide is primarily mediated by the cytochrome P450 enzyme CYP3A4.[2]

While its formal discovery as a natural product is relatively recent, the concept of N-oxidation of alkaloids is a well-established principle in medicinal chemistry for modifying the pharmacological properties of parent compounds. The history of Sinomenine N-oxide is thus intertwined with the broader history of alkaloid chemistry and drug metabolism studies.

Physicochemical Properties

A clear understanding of the physicochemical properties of Sinomenine N-oxide is crucial for its application in research and drug development. Key properties are summarized in the table below.

Property	Value	Reference
CAS Number	1000026-77-6	[3]
Molecular Formula	C₁₉H₂₃NO₅	[3]
Molecular Weight	345.39 g/mol	[3]
Appearance	Solid	[3]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[3]

Experimental Protocols

This section provides detailed methodologies for the synthesis, isolation, and analysis of Sinomenine N-oxide, compiled from various sources.

Synthesis of Sinomenine N-oxide (Representative Protocol)

The synthesis of Sinomenine N-oxide is typically achieved through the N-oxidation of Sinomenine. Common oxidizing agents for this transformation include meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide.

3.1.1. N-oxidation using m-CPBA

• Materials: Sinomenine, meta-chloroperoxybenzoic acid (m-CPBA, ~77% purity), Dichloromethane (DCM), Saturated sodium bicarbonate solution, Saturated sodium sulfite (B76179) solution, Brine, Anhydrous sodium sulfate, Silica (B1680970) gel for column chromatography, Solvents for chromatography (e.g., Dichloromethane/Methanol (B129727) gradient).

• Procedure:

  • Dissolve Sinomenine in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

  • Cool the solution to 0°C using an ice bath.

  • Add m-CPBA (1.1 to 1.5 equivalents) portion-wise to the stirred solution.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by adding a saturated aqueous solution of sodium sulfite.

  • Separate the organic layer and wash sequentially with saturated sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a suitable solvent system (e.g., a gradient of methanol in dichloromethane) to afford pure Sinomenine N-oxide.

3.1.2. N-oxidation using Hydrogen Peroxide

• Materials: Sinomenine, Hydrogen peroxide (30% aqueous solution), Methanol or Acetone, Catalyst (optional, e.g., methyltrioxorhenium), Manganese dioxide (for quenching).

• Procedure:

  • Dissolve Sinomenine in methanol or acetone.

  • Add hydrogen peroxide (excess, e.g., 2-3 equivalents) to the solution. A catalyst can be added to accelerate the reaction.

  • Stir the reaction at room temperature and monitor by TLC.

  • After completion, quench the excess hydrogen peroxide by the careful addition of a small amount of manganese dioxide until gas evolution ceases.

  • Filter the reaction mixture through a pad of celite to remove the manganese dioxide.

  • Concentrate the filtrate under reduced pressure.

  • Purify the residue by column chromatography as described in section 3.1.1.

Isolation from Biological Samples (e.g., Plasma)

A method for the simultaneous determination of sinomenine and its metabolites, including Sinomenine N-oxide, in rat plasma has been developed using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4]

• Sample Preparation:

  • To a plasma sample, add a protein precipitation agent (e.g., acetonitrile) containing an internal standard (e.g., morphine).

  • Vortex the mixture to precipitate proteins.

  • Centrifuge the sample to pellet the precipitated proteins.

  • Collect the supernatant and evaporate it to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Conditions:

  • Chromatographic Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with formic acid) and an organic phase (e.g., acetonitrile (B52724) or methanol).

  • Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode is used.

  • Detection: Multiple Reaction Monitoring (MRM) is employed for quantification. The precursor-to-product ion transitions are:

    • Sinomenine: m/z 330.2 → 239.1[4]

    • Sinomenine N-oxide: m/z 346.2 → 314.1[4]

    • Desmethyl-sinomenine: m/z 316.2 → 239.1[4]

Characterization

The structure of Sinomenine N-oxide is confirmed using a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to elucidate the detailed chemical structure.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition and molecular weight.[5]

Biological Activities and Signaling Pathways

While research on the specific signaling pathways of Sinomenine N-oxide is still developing, a significant body of evidence points to its potent anti-inflammatory properties. Much of the current understanding of its mechanism is inferred from studies on its parent compound, Sinomenine, and comparative analyses.

Quantitative Data on Biological Effects

Biological Effect	Test System	Key Findings	Reference
Nitric Oxide (NO) Production Inhibition	In vitro (cell-based assays)	IC₅₀ = 23.04 µM (more potent than Sinomenine)	[5]
Cytokine Inhibition	LPS-induced Raw264.7 cells	Inhibits IL-6 and TNF-α production at concentrations of 10-200 µM.[3]	[3]
Anti-inflammatory Effect	In vivo (animal models)	Contributes to the overall anti-inflammatory effect of Sinomenine.	[1]
Reactive Oxygen Species (ROS) Production	In vitro	SNO has been reported to induce ROS production in some contexts.[1]	[1]

Signaling Pathways

The anti-inflammatory effects of Sinomenine and, by extension, likely its N-oxide metabolite, are mediated through the modulation of several key signaling pathways.

4.2.1. NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. Sinomenine has been shown to inhibit the activation of NF-κB.[6] This inhibition is thought to occur through the prevention of the degradation of IκBα, the inhibitory subunit of NF-κB, thereby blocking the translocation of the active p65 subunit to the nucleus.[6] This leads to a downstream reduction in the expression of pro-inflammatory genes, including those for cytokines like TNF-α and IL-6, and enzymes like inducible nitric oxide synthase (iNOS).[6] Given that Sinomenine N-oxide is a potent inhibitor of NO production, it is highly probable that it also exerts its effects through the modulation of the NF-κB pathway.[5]

Figure 1: Inhibition of the NF-κB Signaling Pathway.

4.2.2. MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling cascade, including ERK, JNK, and p38, plays a crucial role in cellular responses to external stimuli and is involved in inflammation. Studies have shown that Sinomenine can suppress the phosphorylation of p38 MAPK and ERK1/2.[7][8] By inhibiting these kinases, Sinomenine can modulate the production of inflammatory mediators. The extent to which Sinomenine N-oxide specifically targets the MAPK pathway requires further investigation.

Figure 2: Modulation of the MAPK Signaling Pathway.

4.2.3. Nrf2 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway is a key regulator of the cellular antioxidant response. Sinomenine has been shown to activate the Nrf2 pathway, leading to the upregulation of antioxidant enzymes such as heme oxygenase-1 (HO-1).[9][10] This activation helps to mitigate oxidative stress, which is a component of the inflammatory process. The role of Sinomenine N-oxide in this pathway is an area for further research.

Figure 3: Activation of the Nrf2 Signaling Pathway.

Future Perspectives

Sinomenine N-oxide presents a promising lead compound for the development of novel anti-inflammatory agents. Its enhanced potency in inhibiting nitric oxide production compared to Sinomenine suggests that it may have a more favorable therapeutic profile. However, several areas require further investigation:

• Comprehensive Pharmacological Profiling: A detailed head-to-head comparison of the pharmacological and toxicological profiles of Sinomenine and Sinomenine N-oxide is necessary.

• Mechanism of Action: Elucidating the specific molecular targets and the precise mechanisms by which Sinomenine N-oxide modulates inflammatory signaling pathways is crucial.

• Pharmacokinetics and Drug Delivery: Further studies on the pharmacokinetics of Sinomenine N-oxide and the development of targeted drug delivery systems could enhance its therapeutic potential.

• Clinical Evaluation: Ultimately, well-designed clinical trials will be necessary to evaluate the safety and efficacy of Sinomenine N-oxide in the treatment of inflammatory diseases.

Conclusion

Sinomenine N-oxide, a key metabolite of Sinomenine, has demonstrated significant potential as an anti-inflammatory agent. This technical guide has summarized the current knowledge regarding its discovery, chemical properties, synthesis, and biological activities. While our understanding of its specific signaling mechanisms is still evolving, the available data strongly support its further investigation as a promising therapeutic candidate. The detailed experimental protocols and compiled quantitative data provided herein serve as a valuable resource for researchers and drug development professionals in this field.

References

• 1. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sinomenine Regulates Inflammatory Response and Oxidative Stress via Nuclear Factor kappa B (NF-κB) and NF-E2-Related Factor 2 (Nrf2) Signaling Pathways in Ankle Fractures in Children - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Effect of sinomenine on collagen-induced arthritis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. New N-oxide alkaloids from the stems of Sinomenium acutum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of sinomenine on cytokine expression of macrophages and synoviocytes in adjuvant arthritis rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. nel.edu [nel.edu]
• 8. The effect of sinomenine on ERK1/2, JNK and p38 phosphorylation in LPS-stimulated endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. spandidos-publications.com [spandidos-publications.com]
• 10. 网刊加载中。。。 [tmrjournals.com]

An In-depth Technical Guide to the Enzymatic Conversion of Sinomenine to N-oxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sinomenine (B1681799), an alkaloid extracted from the medicinal plant Sinomenium acutum, has garnered significant interest for its therapeutic properties, particularly in the treatment of rheumatoid arthritis. Its metabolism in vivo leads to the formation of several metabolites, including Sinomenine N-oxide. Understanding the enzymatic pathways responsible for this conversion is crucial for predicting drug-drug interactions, optimizing therapeutic efficacy, and assessing the pharmacological and toxicological profiles of its metabolites. This technical guide provides a comprehensive overview of the enzymatic conversion of Sinomenine to its N-oxide, focusing on the key enzymes involved, detailed experimental protocols for in vitro studies, and a summary of the current state of knowledge. While the primary enzyme responsible has been identified, a notable gap exists in the literature regarding the specific kinetic parameters of this biotransformation, highlighting an area ripe for future investigation.

Introduction

Sinomenine is a morphinan (B1239233) alkaloid with a range of pharmacological activities, including anti-inflammatory, immunosuppressive, and analgesic effects. The metabolic fate of Sinomenine is a critical aspect of its pharmacology. One of its major metabolic pathways is N-oxygenation, resulting in the formation of Sinomenine N-oxide. This biotransformation is primarily mediated by the Cytochrome P450 (CYP) superfamily of enzymes, which are central to the metabolism of a vast number of xenobiotics.

This guide will delve into the specifics of the enzymatic conversion of Sinomenine to its N-oxide, providing researchers with the necessary information to design and conduct in vitro experiments to study this process.

Key Enzymes in Sinomenine N-Oxidation

The formation of Sinomenine N-oxide is predominantly catalyzed by Cytochrome P450 3A4 (CYP3A4) .[1] Studies have shown that the N-oxygenation of Sinomenine is exclusively mediated by this isozyme.[1] In addition to enzymatic conversion, reactive oxygen species (ROS) can also contribute to the formation of Sinomenine N-oxide.[1]

Another major class of enzymes involved in N-oxidation of xenobiotics is the Flavin-containing Monooxygenases (FMOs) . These enzymes are known to oxidize a wide array of soft nucleophiles, including the nitrogen atoms in amines.[2][3] While their involvement in Sinomenine N-oxidation has not been definitively established in the literature, they represent a potential pathway that warrants investigation in comprehensive metabolic studies.

The reverse reaction, the reduction of Sinomenine N-oxide back to Sinomenine, can occur both enzymatically, mediated by xanthine oxidase (XOD) , and non-enzymatically.[1]

Experimental Protocols for In Vitro Sinomenine N-Oxidation

The following protocols are designed for the in vitro investigation of the enzymatic conversion of Sinomenine to its N-oxide using human liver microsomes (HLMs) or recombinant CYP3A4 enzymes.

Materials and Reagents

• Sinomenine (substrate)

• Sinomenine N-oxide (analytical standard)

• Human Liver Microsomes (pooled) or recombinant human CYP3A4 supersomes

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Potassium phosphate (B84403) buffer (100 mM, pH 7.4)

• Acetonitrile (B52724) (ACN) or other suitable organic solvent for quenching the reaction

• Internal standard for LC-MS/MS analysis (e.g., a structurally similar compound not present in the incubation mixture)

Incubation Conditions for Human Liver Microsomes

This protocol is a general guideline and may require optimization for specific experimental goals.

• Preparation of Incubation Mixture:

  • In a microcentrifuge tube, prepare the incubation mixture (final volume of 200 µL) by adding the following components in order:

    • 100 mM Potassium phosphate buffer (pH 7.4)

    • Human Liver Microsomes (final concentration of 0.5 mg protein/mL)

    • Sinomenine (dissolved in a suitable solvent like DMSO, final concentration typically in the low micromolar range, e.g., 1-10 µM)

• Pre-incubation:

  • Pre-incubate the mixture at 37°C for 5 minutes to allow the substrate to equilibrate with the enzymes.

• Initiation of Reaction:

  • Initiate the reaction by adding the NADPH regenerating system.

• Incubation:

  • Incubate the reaction mixture at 37°C with gentle agitation for a specified time course (e.g., 0, 15, 30, 60 minutes). The linear range for the reaction should be determined empirically.

• Termination of Reaction:

  • Terminate the reaction by adding an equal volume of ice-cold acetonitrile (or other suitable organic solvent) containing the internal standard.

• Sample Processing:

  • Vortex the mixture and centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the protein.

  • Transfer the supernatant to a new tube for LC-MS/MS analysis.

Incubation with Recombinant CYP3A4

For phenotyping studies to confirm the role of a specific enzyme, recombinant CYP enzymes (supersomes) are used.

• Preparation of Incubation Mixture:

  • Follow the same procedure as for HLMs, but replace the microsomes with a specific amount of recombinant CYP3A4 (e.g., 10-50 pmol/mL) and cytochrome P450 reductase.

• Subsequent Steps:

  • Follow the same pre-incubation, initiation, incubation, termination, and sample processing steps as outlined for the HLM protocol.

Analytical Method: LC-MS/MS

The quantification of Sinomenine and Sinomenine N-oxide is typically performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS) due to its high sensitivity and selectivity.

• Chromatography: A C18 reverse-phase column is commonly used with a gradient elution of mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Mass Spectrometry: Detection is performed using a triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) mode. The precursor-to-product ion transitions for Sinomenine and Sinomenine N-oxide should be optimized for the specific instrument. Previously reported transitions are:

  • Sinomenine: m/z 330.2 → 299.1

  • Sinomenine N-oxide: m/z 346.2 → 329.1

Quantitative Data

A thorough review of the current literature reveals a significant gap in the quantitative data for the enzymatic conversion of Sinomenine to its N-oxide. While CYP3A4 has been identified as the key enzyme, specific kinetic parameters have not been reported. The following table summarizes the currently available information and highlights the missing data.

Parameter	Enzyme	Value	Reference
Enzyme Responsible	Cytochrome P450	CYP3A4 (exclusive)	[1]
Michaelis-Menten Constant (Km)	CYP3A4	Not Reported	-
Maximum Velocity (Vmax)	CYP3A4	Not Reported	-
Intrinsic Clearance (Vmax/Km)	CYP3A4	Not Reported	-

The absence of this kinetic data presents a valuable opportunity for future research to further characterize the metabolism of Sinomenine.

Signaling Pathways and Experimental Workflows

Enzymatic Conversion Workflow

The following diagram illustrates the general workflow for an in vitro experiment to study the enzymatic conversion of Sinomenine to its N-oxide.

Caption: Workflow for in vitro enzymatic conversion of Sinomenine.

Metabolic Pathway of Sinomenine N-Oxidation

This diagram illustrates the primary enzymatic pathway for the formation of Sinomenine N-oxide.

Caption: CYP3A4-mediated N-oxidation of Sinomenine.

Conclusion and Future Directions

The enzymatic conversion of Sinomenine to its N-oxide is a key metabolic pathway predominantly mediated by CYP3A4. This technical guide provides a foundational understanding and practical protocols for researchers investigating this biotransformation. The detailed experimental workflows and analytical methods described herein can be adapted for various research objectives, from basic metabolic profiling to more complex drug interaction studies.

The most significant gap in the current knowledge is the lack of quantitative kinetic data (Km and Vmax) for the CYP3A4-catalyzed N-oxidation of Sinomenine. Future research should focus on determining these parameters to enable more accurate predictions of Sinomenine's metabolic clearance and its potential for drug-drug interactions. Furthermore, the potential role of Flavin-containing Monooxygenases in Sinomenine metabolism remains an open question and warrants further investigation to provide a complete picture of its metabolic fate. Such studies will be invaluable for the continued development and safe clinical use of Sinomenine and its derivatives.

References

• 1. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Flavin Containing Monooxygenases and Metabolism of Xenobiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Flavin-containing monooxygenase - Wikipedia [en.wikipedia.org]

Spontaneous Formation of Sinomenine N-oxide: A Technical Guide

Abstract: Sinomenine, a morphinan (B1239233) alkaloid extracted from Sinomenium acutum, is utilized for its anti-inflammatory and immunosuppressive properties. The formation of its major metabolite, Sinomenine N-oxide, is a critical aspect of its biotransformation and has implications for its overall activity profile. This technical guide provides an in-depth analysis of the formation of Sinomenine N-oxide, with a particular focus on the potential for its spontaneous, non-enzymatic generation. This document is intended for researchers, scientists, and drug development professionals engaged in the study of Sinomenine and its derivatives. It covers the known metabolic pathways, proposes experimental protocols for investigating spontaneous formation under oxidative stress, and details methods for the synthesis and quantification of Sinomenine N-oxide.

Introduction

Sinomenine is a well-documented alkaloid with a range of pharmacological activities.[1] Its metabolism in vivo leads to several derivatives, with Sinomenine N-oxide being a significant metabolite. The formation of this N-oxide is primarily attributed to enzymatic processes within the liver. However, the inherent chemical structure of Sinomenine, which includes a tertiary amine, suggests a susceptibility to non-enzymatic oxidation, leading to the "spontaneous" formation of Sinomenine N-oxide under certain conditions. Understanding this potential degradation pathway is crucial for defining the stability of Sinomenine in pharmaceutical formulations and for accurately interpreting in vitro experimental results.

Recent studies have identified N-demethylation and N-oxygenation as the primary metabolic pathways for Sinomenine.[2][3] The formation of Sinomenine N-oxide is predominantly mediated by CYP3A4 enzymes and non-enzymatically by Reactive Oxygen Species (ROS).[4][5] The presence of a non-enzymatic, ROS-driven pathway underscores the possibility of its spontaneous formation when Sinomenine is exposed to oxidative conditions. This guide will explore both the established metabolic formation and the potential for spontaneous oxidative formation.

Formation Pathways of Sinomenine N-oxide

The conversion of the tertiary amine in the Sinomenine molecule to its corresponding N-oxide can occur through two principal routes: metabolic and chemical (spontaneous).

Metabolic Formation

In biological systems, the N-oxygenation of Sinomenine is a recognized metabolic pathway.[3] This biotransformation is catalyzed by cytochrome P450 enzymes, with CYP3A4 being identified as a key contributor.[2][4]

Fig. 1: Metabolic pathway of Sinomenine N-oxide formation.

Spontaneous Chemical Formation

The spontaneous formation of Sinomenine N-oxide is hypothesized to occur under conditions of oxidative stress. The tertiary amine group in the D-ring of Sinomenine is susceptible to oxidation by various oxidizing agents, including atmospheric oxygen and, more potently, reactive oxygen species. This process is analogous to a forced degradation pathway and is critical for understanding the stability of Sinomenine during storage and in various experimental media.

Fig. 2: Spontaneous chemical oxidation of Sinomenine.

Quantitative Data on Sinomenine N-oxide Formation

Currently, quantitative data on the spontaneous formation of Sinomenine N-oxide is not extensively available in the literature. The following tables summarize the context in which Sinomenine N-oxide is typically quantified and provide a template for the kind of data that would be generated in a forced degradation study.

Metabolic Formation Data

The following table presents representative data from pharmacokinetic studies where Sinomenine N-oxide has been quantified as a metabolite.

Analyte	Matrix	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Reference
Sinomenine	Rat Plasma	246.6 ± 71.2	1.04 ± 0.27	2651 ± 1039	[6]
Sinomenine N-oxide	Rat Plasma	Data not specified	Data not specified	Data not specified	[2][7]

Note: While Sinomenine N-oxide is identified as a major metabolite, specific pharmacokinetic parameters are not always detailed in the cited literature.

Template for Spontaneous Formation Data (Forced Degradation Study)

This table provides a framework for presenting quantitative data from a forced degradation study designed to investigate the spontaneous formation of Sinomenine N-oxide.

Stress Condition	Stressor Concentration/Intensity	Duration (hours)	Initial Sinomenine Conc. (µM)	Final Sinomenine Conc. (µM)	Sinomenine N-oxide Formed (µM)	% Degradation to N-oxide
Oxidative	0.3% H₂O₂	24	100	Value	Value	Value
Oxidative	1.0% H₂O₂	24	100	Value	Value	Value
Oxidative	3.0% H₂O₂	24	100	Value	Value	Value
Photolytic	UV Light (254 nm)	48	100	Value	Value	Value
Thermal	80°C	72	100	Value	Value	Value

Experimental Protocols

Detailed and robust experimental protocols are essential for the synthesis of a Sinomenine N-oxide standard and for the investigation of its spontaneous formation.

Synthesis of Sinomenine N-oxide Standard

This protocol describes a general method for the N-oxidation of Sinomenine using hydrogen peroxide, a common and effective oxidizing agent for tertiary amines.[7][8]

Objective: To synthesize Sinomenine N-oxide for use as a reference standard in analytical methods.

Materials:

• Sinomenine

• Hydrogen peroxide (30% solution)

• Methanol (B129727)

• Dichloromethane (B109758)

• Saturated sodium bisulfite solution

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve Sinomenine (1 mmol) in methanol (20 mL).

• Add hydrogen peroxide (30% solution, 3 mmol) dropwise to the Sinomenine solution at room temperature with stirring.

• Allow the reaction to stir at room temperature for 24-48 hours, monitoring the reaction progress by TLC or LC-MS.

• Once the reaction is complete, cool the mixture in an ice bath and cautiously add saturated sodium bisulfite solution to quench the excess hydrogen peroxide.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with dichloromethane (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield pure Sinomenine N-oxide.

• Confirm the structure and purity of the product using ¹H-NMR, ¹³C-NMR, and HRMS.

Forced Degradation Study for Spontaneous Formation

This protocol outlines a forced degradation study to investigate the formation of Sinomenine N-oxide under oxidative stress conditions.[9]

Fig. 3: Workflow for a forced degradation study.

Objective: To determine if Sinomenine N-oxide is formed under oxidative stress and to quantify its formation.

Materials:

• Sinomenine

• Sinomenine N-oxide reference standard

• Hydrogen peroxide (30% solution)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Formic acid (LC-MS grade)

• HPLC vials

Procedure:

• Prepare a stock solution of Sinomenine (1 mg/mL) in methanol.

• For the oxidative stress condition, dilute the stock solution with a solution of hydrogen peroxide in water to achieve a final Sinomenine concentration of 100 µg/mL and a final H₂O₂ concentration of 1%.

• Prepare a control sample by diluting the stock solution with water to the same final Sinomenine concentration without H₂O₂.

• Incubate all samples at room temperature, protected from light.

• At specified time points (e.g., 0, 2, 4, 8, 12, and 24 hours), withdraw an aliquot of each sample and quench any remaining H₂O₂ by adding a small amount of sodium bisulfite solution if necessary.

• Analyze the samples by a validated LC-MS/MS method.

Analytical Method: LC-MS/MS Quantification

This protocol provides a general framework for the quantification of Sinomenine and Sinomenine N-oxide.[2][7]

Objective: To simultaneously quantify Sinomenine and Sinomenine N-oxide in samples from forced degradation studies.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS).

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to separate the two analytes (e.g., starting at 5% B, ramping to 95% B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • Sinomenine: m/z 330.2 → 239.1[7]

  • Sinomenine N-oxide: m/z 346.2 → 314.1[7]

• Internal Standard: A suitable internal standard, such as morphine (m/z 286.2 → 153.2), should be used for accurate quantification.[7]

Quantification:

• Generate a calibration curve using the synthesized Sinomenine N-oxide reference standard.

• Calculate the concentration of Sinomenine N-oxide in the stressed samples by comparing the peak area ratios (analyte/internal standard) to the calibration curve.

Conclusion

The formation of Sinomenine N-oxide is a critical transformation for Sinomenine, occurring both metabolically and potentially through spontaneous chemical oxidation. While metabolic pathways involving CYP450 enzymes are well-recognized, the susceptibility of the tertiary amine in Sinomenine to oxidation by reactive oxygen species suggests that its spontaneous formation under certain storage and experimental conditions is highly plausible. The experimental protocols detailed in this guide provide a robust framework for synthesizing a Sinomenine N-oxide standard and for conducting forced degradation studies to quantitatively assess its spontaneous formation. Further research in this area will be invaluable for defining the stability profile of Sinomenine and ensuring the quality and reliability of preclinical and clinical studies.

References

• 1. Semi-Synthesis and Biological Evaluation of Novel Sinomenine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Sinomenine N-oxide | CAS: 1000026-77-6 | ChemNorm [chemnorm.com]
• 6. asianpubs.org [asianpubs.org]
• 7. asianpubs.org [asianpubs.org]
• 8. Hydrogen peroxide oxidation of tertiary amines | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]

The Biological Activity of Sinomenine N-oxide: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sinomenine (B1681799) N-oxide (SNO), a major metabolite of the alkaloid Sinomenine (SIN), presents a complex and multifaceted biological profile. While traditionally viewed through the lens of its parent compound's anti-inflammatory and immunosuppressive properties, emerging evidence suggests SNO possesses distinct activities, including a notable capacity to induce oxidative stress. This technical guide synthesizes the current understanding of SNO's biological effects, providing a summary of quantitative data, an outline of experimental methodologies, and a visualization of its metabolic and potential signaling pathways. The divergent findings on its anti-inflammatory efficacy are also discussed, highlighting the need for further investigation into its precise mechanisms of action.

Introduction

Sinomenine, an alkaloid extracted from the medicinal plant Sinomenium acutum, has a long history of use in traditional medicine for treating inflammatory conditions such as rheumatoid arthritis.[1][2][3][4][5] Its clinical application has prompted extensive research into its pharmacological activities and metabolic fate.[1][2][6] Sinomenine N-oxide (SNO) has been identified as a primary metabolite of sinomenine.[7][8] Understanding the biological activity of SNO is crucial for a comprehensive assessment of sinomenine's overall therapeutic effects and potential toxicities. This document provides a detailed examination of the known biological activities of SNO, with a focus on its anti-inflammatory and oxidative properties.

Quantitative Data Summary

The biological activity of Sinomenine N-oxide has been quantified in several key assays. The following table summarizes the available data.

Biological Activity	Assay System	Key Parameter	Value	Reference
Anti-inflammatory	Nitric Oxide (NO) Production Inhibition	IC50	23.04 μM	[1][9]
LPS-induced Raw264.7 cells	Inhibition of IL-6 and TNF-α	Effective at 10-200 μM (2h treatment)	[9]
LPS-induced Raw264.7 cells	Attenuation of IL-6, TNF-α, and NF-κB nuclear translocation	Limited effect even at 200 μM	[7]
Oxidative Stress	Not specified	Reactive Oxygen Species (ROS) Production	Induces ROS production	[7]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. The following protocols are based on the available literature concerning the investigation of Sinomenine N-oxide's biological activity.

Cell Culture and Reagents

• Cell Line: Murine macrophage cell line Raw264.7 is commonly used for in vitro inflammation studies.[7][9]

• Culture Conditions: Cells are typically maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified atmosphere with 5% CO2.

• Reagents: Lipopolysaccharide (LPS) from Escherichia coli is used to induce an inflammatory response.[7][9] Sinomenine N-oxide is dissolved in a suitable solvent, such as DMSO, for cell treatment.

Nitric Oxide (NO) Production Assay

• Objective: To determine the inhibitory effect of SNO on NO production.

• Methodology:

  • Seed Raw264.7 cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with varying concentrations of SNO for a specified period (e.g., 2 hours).

  • Stimulate the cells with an inflammatory agent (e.g., LPS) for a defined incubation time (e.g., 24 hours).

  • Measure the concentration of nitrite (B80452) (a stable metabolite of NO) in the culture supernatant using the Griess reagent.

  • Calculate the half-maximal inhibitory concentration (IC50) value.

Cytokine Production Assay (ELISA)

• Objective: To quantify the effect of SNO on the production of pro-inflammatory cytokines such as IL-6 and TNF-α.

• Methodology:

  • Culture Raw264.7 cells in a multi-well plate.

  • Treat the cells with different concentrations of SNO.[9]

  • Induce an inflammatory response by adding LPS to the culture medium.

  • After an appropriate incubation period, collect the cell culture supernatants.

  • Measure the concentrations of IL-6 and TNF-α in the supernatants using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

NF-κB Nuclear Translocation Assay

• Objective: To assess the impact of SNO on the activation of the NF-κB signaling pathway.

• Methodology:

  • Grow Raw264.7 cells on coverslips or in culture dishes.

  • Pre-treat the cells with SNO before stimulating with LPS.

  • Fix the cells at a specific time point after stimulation.

  • Perform immunofluorescence staining using an antibody specific for the p65 subunit of NF-κB.

  • Visualize the subcellular localization of NF-κB p65 using fluorescence microscopy. Nuclear translocation of p65 indicates pathway activation. Alternatively, western blotting of nuclear and cytoplasmic fractions can be performed.

Reactive Oxygen Species (ROS) Production Assay

• Objective: To measure the induction of intracellular ROS by SNO.

• Methodology:

  • Culture a suitable cell line (e.g., Raw264.7) in a multi-well plate.

  • Load the cells with a fluorescent ROS indicator dye, such as 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA).

  • Treat the cells with various concentrations of SNO.

  • Measure the increase in fluorescence intensity over time using a fluorescence plate reader or flow cytometer. An increase in fluorescence corresponds to an increase in intracellular ROS levels.

Signaling and Metabolic Pathways

The biological effects of Sinomenine N-oxide are intrinsically linked to its metabolic relationship with sinomenine and its potential interactions with cellular signaling cascades.

Metabolic Pathway of Sinomenine N-oxide

Sinomenine N-oxide is a key player in the cyclic metabolic pathway of sinomenine. The formation of SNO from its parent compound is primarily mediated by the cytochrome P450 enzyme CYP3A4 and by reactive oxygen species.[7] Interestingly, SNO can be reduced back to sinomenine through both enzymatic (by xanthine (B1682287) oxidase) and non-enzymatic (by ferrous ions and heme) mechanisms.[7] This bidirectional conversion has significant implications for the overall pharmacokinetics and pharmacodynamics of sinomenine.

References

• 1. Bioactivities and Mechanisms of Action of Sinomenine and Its Derivatives: A Comprehensive Review [mdpi.com]
• 2. Bioactivities and Mechanisms of Action of Sinomenine and Its Derivatives: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Anti-inflammation Effects of Sinomenine on Macrophages through Suppressing Activated TLR4/NF-κB Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Immunosuppressive and anti-inflammatory activities of sinomenine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A review on pharmacokinetics of sinomenine and its anti-inflammatory and immunomodulatory effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Simultaneous determination of sinomenine and its metabolites desmethyl-sinomenine and sinomenine N-oxide in rat plasma by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]

A Technical Guide to the Preliminary Bioactivity Screening of Sinomenine N-oxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sinomenine (B1681799) (SIN), a bioactive alkaloid derived from the medicinal plant Sinomenium acutum, has been extensively studied for its therapeutic properties, particularly in treating inflammatory and autoimmune conditions like rheumatoid arthritis.[1][2][3] As with many natural products, understanding the bioactivity of its metabolites is crucial for a comprehensive pharmacological profile. Sinomenine N-oxide (SNO) is a major metabolite of sinomenine, formed through both enzymatic and non-enzymatic pathways.[4][5] Preliminary research indicates that SNO is not an inert byproduct but possesses distinct biological activities.

This technical guide provides an in-depth overview of the preliminary bioactivity screening of Sinomenine N-oxide, focusing on its anti-inflammatory effects. It consolidates quantitative data, details essential experimental protocols, and visualizes key pathways and workflows to support further research and development.

Bioactivity Profile of Sinomenine N-oxide

Anti-Inflammatory and Immunosuppressive Effects

The most prominently reported bioactivity of SNO is its anti-inflammatory action.[6] It has been identified as a potent inhibitor of nitric oxide (NO) production, a key mediator in the inflammatory cascade.[6][7] In studies using lipopolysaccharide (LPS)-induced RAW 264.7 macrophage cells, SNO demonstrated a greater inhibitory effect on NO release than the positive control, L-NMMA.[7]

Furthermore, SNO has been shown to suppress the production of pro-inflammatory cytokines. At concentrations ranging from 10 to 200 μM, SNO effectively inhibits the levels of Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-α) in LPS-stimulated macrophages.[4][6] This cytokine modulation, coupled with NO suppression, points to SNO's potential as a significant anti-inflammatory agent. These effects are likely mediated through the inhibition of the NF-κB signaling pathway, a central regulator of inflammatory responses.[4]

Role in Oxidative Stress

Interestingly, while its parent compound sinomenine often exhibits antioxidant properties by activating pathways like Nrf2, SNO has been reported to induce the production of Reactive Oxygen Species (ROS).[4][8][9] This pro-oxidant activity suggests a complex role for SNO within the cellular environment and indicates that the metabolic conversion of SIN to SNO could shift the molecule's pharmacological effects. This dual activity warrants further investigation, as ROS can have context-dependent roles in both pathology and cellular signaling.

Quantitative Bioactivity Data

The following table summarizes the key quantitative data from preliminary in vitro screening of Sinomenine N-oxide.

Bioactivity Metric	Experimental Model	Value/Concentration	Reference
NO Production Inhibition (IC₅₀)	LPS-induced RAW 264.7 cells	23.04 μM	[6][7]
IL-6 Inhibition	LPS-induced RAW 264.7 cells	10 - 200 μM	[6]
TNF-α Inhibition	LPS-induced RAW 264.7 cells	10 - 200 μM	[6]
ROS Induction	RAW 264.7 cells	10 μM	[4]

Proposed Signaling Pathways and Mechanisms

The anti-inflammatory effects of SNO are strongly linked to the modulation of the NF-κB signaling pathway. In inflammatory conditions, stimuli like LPS activate this pathway, leading to the transcription of genes encoding pro-inflammatory mediators. SNO is believed to interfere with this process, resulting in reduced expression of iNOS (the enzyme responsible for NO production), TNF-α, and IL-6.

Fig. 1: Proposed inhibition of the NF-κB signaling pathway by Sinomenine N-oxide.

Experimental Protocols

A systematic preliminary screening of SNO bioactivity involves a sequence of in vitro assays, starting with cytotoxicity evaluation, followed by specific functional assays.

Fig. 2: General experimental workflow for screening SNO bioactivity.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic potential of SNO and establish a non-toxic concentration range for subsequent bioactivity assays.

Methodology:

• Cell Seeding: Seed RAW 264.7 macrophage cells into a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of SNO in complete culture medium. Remove the old medium from the wells and add 100 µL of the SNO dilutions. Include wells with medium only (blank) and cells with vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for 24-48 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the supernatant and add 100 µL of DMSO or another suitable solvent to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Nitric Oxide (NO) Production Assay (Griess Assay)

Objective: To quantify the inhibitory effect of SNO on NO production in LPS-stimulated macrophages.

Methodology:

• Cell Seeding and Treatment: Seed RAW 264.7 cells in a 96-well plate (5 x 10⁴ cells/well). After 24 hours, pre-treat the cells with various non-toxic concentrations of SNO for 1-2 hours.

• Inflammatory Stimulation: Add LPS (1 µg/mL final concentration) to all wells except the negative control group.

• Incubation: Incubate the plate for 24 hours.

• Supernatant Collection: Collect 50 µL of the cell culture supernatant from each well.

• Griess Reaction: In a new 96-well plate, mix 50 µL of supernatant with 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light. Then, add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

• Absorbance Reading: Measure the absorbance at 540 nm.

• Quantification: Determine the nitrite (B80452) concentration using a standard curve prepared with sodium nitrite. Calculate the percentage of NO inhibition compared to the LPS-only treated group.

Cytokine Quantification (ELISA)

Objective: To measure the effect of SNO on the secretion of pro-inflammatory cytokines like TNF-α and IL-6.

Methodology:

• Sample Preparation: Use the cell culture supernatants collected from the same experiment described in the NO Production Assay (Section 5.2).

• ELISA Procedure: Perform the assay using commercially available ELISA kits for mouse TNF-α and IL-6, following the manufacturer’s instructions. A general protocol is as follows:

  • Coat a 96-well plate with the capture antibody.

  • Block non-specific binding sites.

  • Add standards and cell supernatants to the wells and incubate.

  • Wash the plate and add the biotinylated detection antibody.

  • Wash the plate and add streptavidin-HRP conjugate.

  • Wash the plate and add a TMB substrate solution.

  • Stop the reaction with a stop solution.

• Absorbance Reading: Measure the absorbance at 450 nm.

• Quantification: Calculate the cytokine concentrations in the samples based on the standard curve.

Conclusion and Future Directions

The preliminary screening data strongly suggest that Sinomenine N-oxide is a bioactive metabolite with significant anti-inflammatory properties, primarily through the inhibition of NO, TNF-α, and IL-6 production.[4][6][7] Its mechanism appears to be linked to the suppression of the NF-κB pathway. However, its potential to induce ROS presents a complex profile that requires further elucidation.

For drug development professionals, SNO represents an interesting lead. Future research should focus on:

• Broader Screening: Evaluating its activity against a wider panel of inflammatory mediators and cell types.

• Mechanism of Action: Confirming the inhibition of IKK phosphorylation and p65 nuclear translocation to validate its effect on the NF-κB pathway.

• In Vivo Studies: Assessing the efficacy and safety of SNO in animal models of inflammatory diseases.

• Structure-Activity Relationship (SAR): Investigating how the N-oxide functional group influences the bioactivity compared to the parent sinomenine molecule.

This guide provides the foundational knowledge and protocols for researchers to systematically investigate the bioactivity of Sinomenine N-oxide, a promising compound in the field of inflammation research.

References

• 1. The anti-tumor potential of sinomenine: a narrative review - Zhu - Translational Cancer Research [tcr.amegroups.org]
• 2. Immunosuppressive and anti-inflammatory activities of sinomenine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sinomenine reduces iNOS expression via inhibiting the T-bet IFN-γ pathway in experimental autoimmune encephalomyelitis in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification and characterization of the metabolites of sinomenine using liquid chromatography combined with benchtop Orbitrap mass spectrometry and nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. mdpi.com [mdpi.com]
• 8. Analgesic Mechanism of Sinomenine against Chronic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sinomenine Protects against Early Brain Injury by Inhibiting Microglial Inflammatory Response via Nrf2-Dependent Pathway after Subarachnoid Hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]

Sinomenine N-oxide: A Mechanistic Whitepaper on its Hypothesized Action

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Sinomenine (B1681799), an alkaloid derived from Sinomenium acutum, has long been recognized for its anti-inflammatory, immunosuppressive, and anti-rheumatic properties. Its clinical efficacy is attributed to a multi-target mechanism primarily involving the modulation of key inflammatory signaling pathways. Sinomenine N-oxide (SNO) is a major metabolite of sinomenine. Initial hypotheses suggested that SNO contributes significantly to the therapeutic effects of its parent compound. However, emerging evidence presents a more complex and nuanced picture. This technical guide synthesizes the current understanding of Sinomenine N-oxide's mechanism of action, presenting both the foundational hypothesis and recent findings that challenge it. We provide a detailed examination of its effects on inflammatory mediators, its metabolic relationship with sinomenine, and a comparative analysis of their respective activities, supported by quantitative data, experimental protocols, and signaling pathway visualizations.

The Initial Hypothesis: Sinomenine N-oxide as an Active Anti-inflammatory Agent

The primary hypothesis for Sinomenine N-oxide's mechanism of action centered on its ability to suppress key inflammatory processes. This was supported by initial findings demonstrating its anti-angiogenic, anti-inflammatory, and anti-rheumatic potential.[1] A cornerstone of this hypothesis was its identification as a potent inhibitor of nitric oxide (NO) production, a critical mediator in the inflammatory cascade.

Quantitative Data on Anti-inflammatory Activity

The following table summarizes the key quantitative data supporting the initial hypothesis of SNO's anti-inflammatory and related activities.

Compound	Assay	Target Cell/System	Concentration / IC50	Observed Effect	Reference
Sinomenine N-oxide	NO Production Inhibition	Not specified	23.04 µM (IC50)	Inhibition of Nitric Oxide production	[1][2][3]
Sinomenine N-oxide	Cytokine Inhibition (IL-6)	LPS-induced Raw264.7 cells	10-200 µM (2h)	Inhibition of IL-6 levels	[1]
Sinomenine N-oxide	Cytokine Inhibition (TNF-α)	LPS-induced Raw264.7 cells	10-200 µM (2h)	Inhibition of TNF-α levels	[1]
L-NMMA (Control)	NO Production Inhibition	Not specified	28.03 µM (IC50)	Inhibition of Nitric Oxide production	[2]

A Revised Perspective: Sinomenine as the Predominant Bioactive Compound

More recent and detailed mechanistic studies have challenged the initial hypothesis, suggesting that the parent compound, sinomenine (SIN), is responsible for the majority of the observed anti-inflammatory effects. A pivotal study by Li Q, et al. (2020) indicates that SNO has limited direct anti-inflammatory activity and may, in fact, possess pro-oxidant properties by inducing Reactive Oxygen Species (ROS).[4]

Comparative Anti-inflammatory Effects

This revised perspective is largely based on direct comparative studies between SIN and its major metabolites, SNO and N-demethylsinomenine (DS). The data reveals that SIN is significantly more potent in suppressing pro-inflammatory cytokines and inhibiting the NF-κB pathway.[4]

Compound	Assay	Target Cell/System	Concentration	Observed Effect	Reference
Sinomenine (SIN)	Cytokine & NF-κB Inhibition	LPS-induced Raw264.7 cells	Not specified	Ameliorated levels of IL-6, TNF-α, and nuclear translocation of NF-κB.	[4]
Sinomenine N-oxide	Cytokine & NF-κB Inhibition	LPS-induced Raw264.7 cells	up to 200 µM	Limited attenuation of IL-6, TNF-α, and nuclear translocation of NF-κB.	[4]
Sinomenine N-oxide	ROS Production	Not specified	10 µM	Induced ROS production.	[4]

Metabolic Pathway and Interconversion

The relationship between sinomenine and Sinomenine N-oxide is not unidirectional. SIN is metabolized to SNO, but SNO can also be reduced back to SIN, a process known as cyclic metabolism. This interconversion is crucial for understanding the overall pharmacodynamics.

Metabolic Conversion Pathways

The formation of SNO from SIN is primarily mediated by cytochrome P450 enzymes and can also be influenced by ROS. Conversely, the reduction of SNO back to SIN occurs both enzymatically and non-enzymatically.[4]

Caption: Metabolic pathways of Sinomenine (SIN) and its N-oxide metabolite.

Core Mechanism of Action: The Role of the Parent Compound, Sinomenine

Given the evidence pointing to sinomenine as the primary anti-inflammatory agent, its mechanism of action provides the necessary context for understanding the therapeutic effects observed after administration. Sinomenine modulates multiple signaling pathways that are central to the inflammatory response, particularly in the context of autoimmune diseases like rheumatoid arthritis.[5][6][7]

Inhibition of NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of pro-inflammatory gene expression. Sinomenine has been shown to inhibit the activation of NF-κB, thereby reducing the production of cytokines like TNF-α, IL-1β, and IL-6.[8][9][10] This inhibition prevents the nuclear translocation of the p65 subunit of NF-κB.[4]

Caption: Sinomenine's inhibition of the canonical NF-κB signaling pathway.

Modulation of MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway, including ERK, JNK, and p38, is another key signaling cascade involved in inflammation. Sinomenine can suppress the phosphorylation of these kinases, which are crucial for the production of inflammatory mediators.[11][12]

Activation of Nrf2 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway is a primary cellular defense mechanism against oxidative stress. Sinomenine has been shown to activate Nrf2, leading to the upregulation of antioxidant enzymes like heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).[10][13][14] This antioxidant activity helps to counteract the oxidative damage that perpetuates inflammation.

Caption: Sinomenine's activation of the Keap1-Nrf2 antioxidant pathway.

Experimental Protocols

Detailed methodologies are critical for the replication and validation of scientific findings. The following outlines the key experimental protocols used to elucidate the mechanisms of sinomenine and its metabolites.

Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophage cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Induction of Inflammation: Cells were stimulated with Lipopolysaccharide (LPS) at a concentration of 1 µg/mL to induce an inflammatory response.

• Drug Treatment: Cells were pretreated with varying concentrations of Sinomenine (SIN), Sinomenine N-oxide (SNO), or N-demethylsinomenine (DS) for a specified period (e.g., 2 hours) before LPS stimulation.[1][4]

Cytokine Measurement

• Method: Enzyme-Linked Immunosorbent Assay (ELISA).

• Procedure: Supernatants from cell cultures were collected after treatment. The concentrations of IL-6 and TNF-α were quantified using commercial ELISA kits according to the manufacturer's instructions. Absorbance was measured at 450 nm.[4][15]

Western Blot Analysis for NF-κB and MAPK Pathways

• Protein Extraction: Total protein or nuclear/cytoplasmic fractions were extracted from treated cells using appropriate lysis buffers.

• Electrophoresis and Transfer: Protein samples were separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: Membranes were blocked and then incubated with primary antibodies against target proteins (e.g., p-p65, IκBα, p-p38, p-ERK, Nrf2). After washing, membranes were incubated with horseradish peroxidase (HRP)-conjugated secondary antibodies.

• Detection: Protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.[10][15]

Nitric Oxide (NO) Production Assay

• Method: Griess Reagent Assay.

• Procedure: The concentration of nitrite (B80452), a stable metabolite of NO, was measured in the cell culture supernatants. An equal volume of Griess reagent was added to the supernatant, and the absorbance was measured at 540 nm. The nitrite concentration was calculated from a sodium nitrite standard curve.

Reactive Oxygen Species (ROS) Detection

• Method: Dichlorofluorescein Diacetate (DCFH-DA) Assay.

• Procedure: Cells were treated with the compounds of interest and then incubated with DCFH-DA. This non-fluorescent probe is oxidized by intracellular ROS to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF). The fluorescence intensity was measured using a fluorescence microplate reader or flow cytometry.[4][16]

Conclusion and Future Directions

The mechanism of action for Sinomenine N-oxide is more complex than initially hypothesized. While SNO does exhibit some bioactivity, including the inhibition of NO production, current evidence strongly suggests that its direct anti-inflammatory effects are limited, especially when compared to its parent compound, sinomenine.[4] The primary driver of the therapeutic effects associated with sinomenine administration appears to be the parent molecule itself, which potently modulates the NF-κB, MAPK, and Nrf2 signaling pathways.[6][7]

The finding that SNO may induce ROS production introduces a critical consideration for drug development, suggesting potential toxicities or off-target effects that warrant further investigation.[4] The cyclic metabolism, where SNO can be converted back to the more active sinomenine, highlights the importance of studying the complete pharmacokinetic and pharmacodynamic profile of the drug and its metabolites.

Future research should focus on:

• In vivo studies to clarify the relative contributions of SIN and SNO to the overall anti-inflammatory and therapeutic effects in animal models of arthritis and other inflammatory diseases.

• Investigating the pro-oxidant potential of SNO to understand its physiological relevance and potential impact on cellular function and toxicity.

• Elucidating the precise enzymatic kinetics of the SIN-SNO interconversion to better model its in vivo behavior.

By understanding these nuances, the scientific community can better optimize the therapeutic use of sinomenine and explore the potential of its derivatives in treating inflammatory and autoimmune disorders.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Bioactivities and Mechanisms of Action of Sinomenine and Its Derivatives: A Comprehensive Review | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide [pubmed.ncbi.nlm.nih.gov]
• 5. Research progress in treatment of rheumatoid arthritis with Sinomenine and related formulations based on different administration routes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bioactivities and Mechanisms of Action of Sinomenine and Its Derivatives: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bioactivities and Mechanisms of Action of Sinomenine and Its Derivatives: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. greenmedinfo.com [greenmedinfo.com]
• 9. Research progress in treatment of rheumatoid arthritis with Sinomenine and related formulations based on different administration routes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sinomenine Regulates Inflammatory Response and Oxidative Stress via Nuclear Factor kappa B (NF-κB) and NF-E2-Related Factor 2 (Nrf2) Signaling Pathways in Ankle Fractures in Children - PMC [pmc.ncbi.nlm.nih.gov]
• 11. nel.edu [nel.edu]
• 12. researchgate.net [researchgate.net]
• 13. tandfonline.com [tandfonline.com]
• 14. spandidos-publications.com [spandidos-publications.com]
• 15. Sinomenine Regulates Inflammatory Response and Oxidative Stress via Nuclear Factor kappa B (NF-κB) and NF-E2-Related Factor 2 (Nrf2) Signaling Pathways in Ankle Fractures in Children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. MAPK signaling mediates sinomenine hydrochloride-induced human breast cancer cell death via both reactive oxygen species-dependent and -independent pathways: an in vitro and in vivo study - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of Sinomenine N-oxide in Biological Matrices using HPLC-MS/MS

Abstract

This application note provides a detailed protocol for the sensitive and accurate quantification of Sinomenine (B1681799) N-oxide, a major metabolite of Sinomenine, in biological matrices such as rat plasma. The method utilizes High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS), which offers high selectivity and sensitivity for pharmacokinetic and metabolic studies. This document is intended for researchers, scientists, and drug development professionals.

Introduction

Sinomenine is a bioactive alkaloid extracted from the medicinal plant Sinomenium acutum, widely used for its anti-inflammatory, immunosuppressive, and anti-arthritic properties.[1][2] Understanding the metabolic fate of Sinomenine is crucial for its clinical application and drug development. One of its primary metabolic pathways is N-oxygenation, leading to the formation of Sinomenine N-oxide.[3] Accurate quantification of this metabolite is essential for pharmacokinetic, toxicological, and efficacy studies. This document outlines a robust HPLC-MS/MS method for the determination of Sinomenine N-oxide in plasma.

Experimental Protocols

Sample Preparation (Protein Precipitation)

This protocol is adapted for the extraction of Sinomenine N-oxide from plasma samples.

Materials:

• Plasma samples

• Acetonitrile (B52724) (ACN), HPLC grade

• Internal Standard (IS) solution (e.g., Morphine, Metronidazole)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Microcentrifuge

Procedure:

• Pipette 100 µL of plasma sample into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the internal standard working solution.

• Add 300 µL of acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute to ensure thorough mixing.

• Centrifuge the tubes at 12,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or an HPLC vial.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen gas.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex for 30 seconds.

• Inject a 10 µL aliquot into the HPLC-MS/MS system.

HPLC-MS/MS Analysis

Instrumentation:

• HPLC system with a binary pump, autosampler, and column oven.

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

HPLC Conditions:

Parameter	Value
Column	C18 reversed-phase column (e.g., Agilent TC-C18, 250x4.6 mm, 5 µm)[4][5]
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.8 mL/min
Column Temperature	30°C[4]
Injection Volume	10 µL
Gradient Elution	A typical gradient would start at a low percentage of organic phase, ramp up to a high percentage to elute the analytes, and then return to initial conditions for column re-equilibration.

MS/MS Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	346.2[6][7]
Product Ion (m/z)	314.1[6][7]
Internal Standard (IS)	e.g., Morphine (m/z 286.2 > 153.2)[6][7]
Collision Energy (CE)	Optimized for the specific instrument
Declustering Potential (DP)	Optimized for the specific instrument
Source Temperature	~350°C[8]
Ion Spray Voltage	~4000 V[8]

Data Presentation

The following tables summarize the quantitative data and validation parameters for the analysis of Sinomenine N-oxide and related compounds based on published literature.

Table 1: Mass Spectrometric Parameters for Sinomenine and its Metabolites.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Reference
Sinomenine	330.2	239.1	[6][7]
Sinomenine N-oxide	346.2	314.1	[6][7]
Desmethyl-sinomenine	316.2	239.1	[6][7]
Morphine (IS)	286.2	153.2	[6][7]
Metronidazole (IS)	172	128	[8][9]

Table 2: Method Validation Summary.

Parameter	Result	Reference
Linearity Range	Varies by study (e.g., 3-1000 ng/mL for a related metabolite)	[8][9]
Correlation Coefficient (r)	> 0.999	[6][7]
Lower Limit of Quantification (LLOQ)	Dependent on matrix and instrumentation (e.g., 3 ng/mL for a related metabolite)	[8][9]
Precision (%RSD)	< 6.45%	[6][7]
Accuracy (%Bias)	-4.10% to 7.23%	[6][7]
Extraction Recovery	> 85%	[6][7]
Matrix Effect	No significant effect observed	[6][7]

Visualizations

Experimental Workflow

References

• 1. Comparative Pharmacokinetics Study of Sinomenine in Rats after Oral Administration of Sinomenine Monomer and Sinomenium Acutum Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Identification and characterization of the metabolites of sinomenine using liquid chromatography combined with benchtop Orbitrap mass spectrometry and nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. HPLC and LC-MS analysis of sinomenine and its application in pharmacokinetic studies in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. HPLC and LC-MS analysis of sinomenine and its application in pharmacokinetic studies in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simultaneous determination of sinomenine and its metabolites desmethyl-sinomenine and sinomenine N-oxide in rat plasma by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Investigation of preclinical pharmacokinetics of N-demethylsinomenine, a potential novel analgesic candidate, using an UPLC-MS/MS quantification method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. frontiersin.org [frontiersin.org]

Application Note: Quantification of Sinomenine N-oxide in Plasma using a Validated LC-MS/MS Method

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Sinomenine (B1681799) N-oxide, a primary metabolite of Sinomenine, in plasma samples. The described protocol is crucial for pharmacokinetic studies, enabling researchers to accurately assess the metabolic profile of Sinomenine. This method has been successfully applied to pharmacokinetic studies in rats and demonstrates excellent linearity, accuracy, and precision.[1][2]

Introduction

Sinomenine is a bioactive alkaloid extracted from the medicinal plant Sinomenium acutum, widely used for its anti-inflammatory and immunosuppressive properties in the treatment of conditions like rheumatoid arthritis.[1][3][4] Understanding the metabolic fate of Sinomenine is essential for its drug development and clinical application. Sinomenine N-oxide is one of the major metabolites of Sinomenine, and its formation is a key metabolic pathway.[5][6] Therefore, a reliable method for the quantification of Sinomenine N-oxide in biological matrices is imperative for pharmacokinetic and metabolism studies. This document provides a detailed protocol for a validated LC-MS/MS method for the determination of Sinomenine N-oxide in plasma.

Experimental Workflow

References

• 1. Simultaneous determination of sinomenine and its metabolites desmethyl-sinomenine and sinomenine N-oxide in rat plasma by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Recent Advancements in Drug Delivery of Sinomenine, A Disease-Modifying Anti-Rheumatic Drug [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Identification and characterization of the metabolites of sinomenine using liquid chromatography combined with benchtop Orbitrap mass spectrometry and nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Analytical Standards for Sinomenine N-oxide: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sinomenine (B1681799) N-oxide is a major metabolite of Sinomenine, a bioactive alkaloid extracted from the medicinal plant Sinomenium acutum.[1][2] Sinomenine has been clinically used for its anti-inflammatory, immunosuppressive, and analgesic properties.[3] Understanding the analytical standards and methodologies for Sinomenine N-oxide is crucial for pharmacokinetic studies, metabolism research, and the development of Sinomenine-based therapeutics. This document provides detailed application notes and protocols for the analysis of Sinomenine N-oxide.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Sinomenine N-oxide is presented in the table below.

Property	Value	Reference
CAS Number	1000026-77-6	[4]
Molecular Formula	C₁₉H₂₃NO₅	[4]
Molecular Weight	345.39 g/mol	[4]
Appearance	Powder	[5]
Purity	>98% (Commercially available)	[5]

Analytical Methodologies

The primary analytical techniques for the quantification and characterization of Sinomenine N-oxide are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Quantitative Analysis by LC-MS/MS

A validated LC-MS/MS method is essential for the accurate determination of Sinomenine N-oxide concentrations in biological matrices.[1]

Protocol: Quantification of Sinomenine N-oxide in Rat Plasma

This protocol is based on a published method for the simultaneous determination of sinomenine, desmethyl-sinomenine, and sinomenine N-oxide in rat plasma.[1]

1. Materials and Reagents:

• Sinomenine N-oxide reference standard (>98% purity)

• Internal Standard (IS), e.g., Morphine

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Water (Ultrapure)

• Rat plasma (blank)

2. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

3. Sample Preparation:

• Thaw plasma samples at room temperature.

• To 50 µL of plasma, add 200 µL of acetonitrile containing the internal standard.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject an aliquot into the LC-MS/MS system.

4. LC-MS/MS Conditions:

Parameter	Condition
Column	C18 column (e.g., 2.1 mm x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	Acetonitrile
Flow Rate	0.3 mL/min
Gradient	A suitable gradient to separate the analyte from matrix components.
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	Sinomenine N-oxide: m/z 346.2 → 314.1Morphine (IS): m/z 286.2 → 153.2

5. Method Validation:

The method should be validated according to ICH guidelines, assessing the following parameters:[1]

Validation Parameter	Typical Acceptance Criteria
Linearity (r²)	> 0.99
Precision (%RSD)	< 15%
Accuracy (%Bias)	± 15%
Extraction Recovery	Consistent and reproducible
Matrix Effect	Minimal
Stability	Stable under tested conditions

Quantitative Data Summary

The following table summarizes the validation data from a published study.[1][6]

Analyte	Linearity Range	r²	Precision (%RSD)	Accuracy (%Bias)	Extraction Recovery (%)
Sinomenine N-oxide	(Not specified)	> 0.999	< 6.45%	-4.10% to 7.23%	> 85%

Experimental Workflow for LC-MS/MS Analysis

Caption: Workflow for the quantitative analysis of Sinomenine N-oxide.

Structural Characterization by NMR

Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for the structural elucidation and confirmation of Sinomenine N-oxide. Both 1D (¹H and ¹³C) and 2D NMR (COSY, HSQC, HMBC) experiments are utilized for unambiguous assignment of all proton and carbon signals.[5]

Protocol: NMR Analysis of Sinomenine N-oxide

1. Sample Preparation:

• Dissolve 5-10 mg of Sinomenine N-oxide reference standard in a suitable deuterated solvent (e.g., CDCl₃, MeOD, or DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

2. NMR Data Acquisition:

• Acquire ¹H NMR, ¹³C NMR, DEPT, COSY, HSQC, and HMBC spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

3. Data Processing and Analysis:

• Process the raw data using appropriate NMR software.

• Reference the spectra to the residual solvent peak.

• Assign all proton and carbon signals based on their chemical shifts, coupling constants, and correlations observed in the 2D spectra.

Biological Applications and Signaling Pathways

While much of the research has focused on the parent compound, Sinomenine, emerging evidence suggests that Sinomenine N-oxide may have distinct biological activities. Sinomenine has been shown to exert its anti-inflammatory effects through the inhibition of the NF-κB and PI3K-Akt signaling pathways.[3][8][9]

NF-κB Signaling Pathway:

Sinomenine has been reported to inhibit the activation of NF-κB, a key transcription factor involved in the inflammatory response.[3] This inhibition leads to a downstream reduction in the production of pro-inflammatory cytokines.

PI3K-Akt Signaling Pathway:

The PI3K-Akt pathway is crucial for cell survival, proliferation, and inflammation. Studies have demonstrated that Sinomenine can suppress the activation of this pathway, contributing to its therapeutic effects in conditions like rheumatoid arthritis.[8][9]

Logical Relationship of Sinomenine's Anti-inflammatory Action

Caption: Simplified diagram of Sinomenine's inhibitory effects.

It is important to note that the direct effects of Sinomenine N-oxide on these pathways may differ from those of Sinomenine and require further investigation to be fully elucidated.

Conclusion

The analytical methodologies and protocols outlined in this document provide a comprehensive framework for the accurate quantification and characterization of Sinomenine N-oxide. The use of validated LC-MS/MS methods is essential for pharmacokinetic and metabolism studies. NMR spectroscopy remains the definitive technique for structural confirmation of the analytical standard. Further research into the specific biological activities of Sinomenine N-oxide, particularly its direct impact on key signaling pathways, will be critical for a complete understanding of its pharmacological profile.

References

• 1. Simultaneous determination of sinomenine and its metabolites desmethyl-sinomenine and sinomenine N-oxide in rat plasma by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Sinomenine Regulates Inflammatory Response and Oxidative Stress via Nuclear Factor kappa B (NF-κB) and NF-E2-Related Factor 2 (Nrf2) Signaling Pathways in Ankle Fractures in Children - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sinomenine N-oxide | CAS: 1000026-77-6 | ChemNorm [chemnorm.com]
• 5. Sinomenine N-oxide | CAS:1000026-77-6 | Alkaloids | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. researchgate.net [researchgate.net]
• 7. The observed and calculated 1H and 13C chemical shifts of tertiary amines and their N-oxides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sinomenine Alleviates Rheumatoid Arthritis by Suppressing the PI3K-Akt Signaling Pathway, as Demonstrated Through Network Pharmacology, Molecular Docking, and Experimental Validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Bioactivities and Mechanisms of Action of Sinomenine and Its Derivatives: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for a Pharmacokinetic Study of Sinomenine N-oxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sinomenine (B1681799), an alkaloid extracted from the medicinal plant Sinomenium acutum, is recognized for its anti-inflammatory, immunosuppressive, and analgesic properties.[1][2][3] Its clinical application has prompted extensive research into its pharmacological effects and pharmacokinetic profile.[1] Sinomenine N-oxide is one of the major metabolites of sinomenine.[4][5][6] Understanding the pharmacokinetic properties of Sinomenine N-oxide is crucial for a comprehensive evaluation of the safety and efficacy of its parent compound, sinomenine. This document provides a detailed protocol for conducting a pharmacokinetic study of Sinomenine N-oxide in a preclinical animal model.

Sinomenine N-oxide itself has demonstrated anti-angiogenic, anti-inflammatory, and anti-rheumatic effects, and it acts as a nitric oxide (NO) production inhibitor.[7] The formation of Sinomenine N-oxide from sinomenine is primarily mediated by the cytochrome P450 enzyme CYP3A4 and reactive oxygen species (ROS).[5][8] Interestingly, Sinomenine N-oxide can undergo N-oxide reduction back to sinomenine, both enzymatically by xanthine (B1682287) oxidase and non-enzymatically.[5] This cyclic metabolic pathway highlights the importance of characterizing the pharmacokinetics of Sinomenine N-oxide independently.[5]

Study Objective

The primary objective of this study is to determine the key pharmacokinetic parameters of Sinomenine N-oxide following a single intravenous (IV) and oral (PO) administration in Sprague-Dawley rats. These parameters will include clearance (CL), volume of distribution (Vd), half-life (t½), area under the plasma concentration-time curve (AUC), maximum plasma concentration (Cmax), and time to reach maximum concentration (Tmax). The study will also aim to calculate the oral bioavailability (F%) of Sinomenine N-oxide.

Materials and Methods

Test Article and Chemicals

• Sinomenine N-oxide (purity ≥ 98%)

• Internal Standard (IS), e.g., Morphine[4]

• Formulation vehicles (e.g., saline for IV, 0.5% carboxymethylcellulose sodium for PO)

• Acetonitrile (B52724), Methanol, Formic Acid (LC-MS grade)

• Water (ultrapure)

• Heparin or EDTA for blood collection

Animal Model

• Species: Sprague-Dawley rats

• Sex: Male and Female (equal numbers)

• Weight: 200-250 g

• Housing: Standard laboratory conditions (12-hour light/dark cycle, controlled temperature and humidity) with ad libitum access to food and water. Animals should be fasted overnight before oral administration.

Experimental Design

A parallel study design will be used with two groups of animals (n=6 per group, 3 male and 3 female) for intravenous and oral administration.

• Group 1 (Intravenous Administration): A single dose of 5 mg/kg Sinomenine N-oxide will be administered via the tail vein.

• Group 2 (Oral Administration): A single dose of 20 mg/kg Sinomenine N-oxide will be administered by oral gavage.

Blood Sample Collection:

Serial blood samples (approximately 0.25 mL) will be collected from the jugular vein at the following time points:

• IV Administration: 0 (pre-dose), 2, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours post-dose.

• PO Administration: 0 (pre-dose), 15, 30 minutes, and 1, 2, 4, 6, 8, 12, 24 hours post-dose.

Blood samples will be collected into tubes containing an anticoagulant (heparin or EDTA) and immediately centrifuged at 4000 rpm for 10 minutes to separate the plasma. The plasma will be stored at -80°C until analysis.

Bioanalytical Method: LC-MS/MS

A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method will be used for the quantification of Sinomenine N-oxide in rat plasma.[4]

Sample Preparation:

• Thaw plasma samples at room temperature.

• To 50 µL of plasma, add 150 µL of acetonitrile containing the internal standard (e.g., Morphine).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 12,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot into the LC-MS/MS system.

LC-MS/MS Conditions (based on similar compound analysis[4]):

• LC System: Agilent 1200 series or equivalent

• Column: A suitable C18 column (e.g., Agilent TC-C18, 250×4.6 mm, 5 μm)[9]

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization: Positive electrospray ionization (ESI+).

• MRM Transitions:

  • Sinomenine N-oxide: m/z 346.2 > 314.1[4]

  • Internal Standard (Morphine): m/z 286.2 > 153.2[4]

Data Presentation

The following pharmacokinetic parameters will be calculated using non-compartmental analysis with appropriate software (e.g., WinNonlin).

Table 1: Pharmacokinetic Parameters of Sinomenine N-oxide in Rats (Mean ± SD)

Parameter	Unit	Intravenous (5 mg/kg)	Oral (20 mg/kg)
Cmax	ng/mL	-	To be determined
Tmax	h	-	To be determined
AUC(0-t)	ng·h/mL	To be determined	To be determined
AUC(0-inf)	ng·h/mL	To be determined	To be determined
t½	h	To be determined	To be determined
CL	L/h/kg	To be determined	-
Vd	L/kg	To be determined	-
F%	%	-	To be determined

Experimental Protocols

Protocol 1: Drug Formulation and Administration

• IV Formulation (5 mg/mL): Accurately weigh the required amount of Sinomenine N-oxide and dissolve it in sterile saline to achieve a final concentration of 5 mg/mL.

• PO Formulation (10 mg/mL): Accurately weigh the required amount of Sinomenine N-oxide and suspend it in 0.5% carboxymethylcellulose sodium to achieve a final concentration of 10 mg/mL.

• Administration:

  • For IV administration, inject the formulation slowly into the tail vein over 1 minute.

  • For PO administration, use a gavage needle to deliver the formulation directly into the stomach.

Protocol 2: Plasma Sample Preparation for LC-MS/MS Analysis

• Label all microcentrifuge tubes clearly.

• Pipette 50 µL of each plasma sample, calibration standard, or quality control sample into the corresponding labeled tube.

• Add 150 µL of the internal standard working solution (in acetonitrile) to each tube.

• Vortex each tube for 1 minute at high speed.

• Centrifuge the tubes at 12,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new set of labeled tubes.

• Place the tubes in an evaporator and dry the contents under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue with 100 µL of the initial mobile phase.

• Vortex for 30 seconds and transfer the solution to autosampler vials for analysis.

Visualizations

Caption: Experimental workflow for the pharmacokinetic study of Sinomenine N-oxide.

Caption: Metabolic pathways of Sinomenine, including the formation of Sinomenine N-oxide.

References

• 1. A review on pharmacokinetics of sinomenine and its anti-inflammatory and immunomodulatory effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bioactivities and Mechanisms of Action of Sinomenine and Its Derivatives: A Comprehensive Review [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Simultaneous determination of sinomenine and its metabolites desmethyl-sinomenine and sinomenine N-oxide in rat plasma by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sinomenine N-oxide - Immunomart [immunomart.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Identification and characterization of the metabolites of sinomenine using liquid chromatography combined with benchtop Orbitrap mass spectrometry and nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Cell-Based Assays to Determine the Activity of Sinomenine N-oxide

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sinomenine, an alkaloid isolated from the medicinal plant Sinomenium acutum, has been recognized for its anti-inflammatory and immunosuppressive properties. Its derivative, Sinomenine N-oxide, is a metabolite of interest, and understanding its biological activity is crucial for potential therapeutic applications. These application notes provide detailed protocols for a panel of cell-based assays to characterize the anti-inflammatory and pro-apoptotic activities of Sinomenine N-oxide. The assays are designed to be conducted in a laboratory setting and are aimed at researchers in drug discovery and development.

The primary focus of these protocols is to assess the impact of Sinomenine N-oxide on key inflammatory and apoptotic signaling pathways, including the NF-κB and MAPK pathways. Quantitative data obtained from these assays will enable the determination of the compound's potency and efficacy.

Data Presentation

The following tables summarize the expected quantitative data from the described cell-based assays. Researchers should use these tables to record and compare their experimental results.

Table 1: Anti-inflammatory Activity of Sinomenine N-oxide

Assay	Cell Line	Stimulant	Measured Parameter	Sinomenine N-oxide IC50 (µM)	Positive Control
Nitric Oxide (NO) Production	RAW 264.7	LPS (1 µg/mL)	Nitrite	23.04[1]	L-NMMA (IC50 ≈ 28.03 µM)[1]
TNF-α Secretion	RAW 264.7	LPS (1 µg/mL)	TNF-α	Experimentally Determined	Dexamethasone
IL-6 Secretion	RAW 264.7	LPS (1 µg/mL)	IL-6	Experimentally Determined	Dexamethasone
NF-κB Activation	HEK293-NF-κB-luc	TNF-α (20 ng/mL)	Luciferase Activity	Experimentally Determined	BAY 11-7082

Table 2: Pro-apoptotic Activity of Sinomenine N-oxide

Assay	Cell Line	Measured Parameter	Fold Change vs. Control	Positive Control
Caspase-3/7 Activity	Jurkat	Caspase-3/7 Activity	Experimentally Determined	Staurosporine
Apoptosis (Annexin V/PI)	Jurkat	% Apoptotic Cells	Experimentally Determined	Staurosporine
ROS Production	PC12	DCF Fluorescence	Experimentally Determined	H2O2

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathways potentially modulated by Sinomenine N-oxide and the general experimental workflow for its evaluation.

References

• 1. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]

Animal Models for Studying the Effects of Sinomenine N-oxide: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing relevant animal models to investigate the therapeutic potential of Sinomenine (B1681799) N-oxide (SNO), a major metabolite of Sinomenine. Drawing upon the extensive research conducted on its parent compound, this document outlines detailed protocols for studying the anti-inflammatory and neuroprotective effects of SNO.

Introduction to Sinomenine N-oxide

Sinomenine, an alkaloid extracted from the medicinal plant Sinomenium acutum, has well-documented anti-inflammatory, immunosuppressive, and neuroprotective properties.[1] Sinomenine N-oxide (SNO) is one of its principal metabolites.[2] While research on SNO is less extensive than on Sinomenine, initial studies indicate it possesses biological activity, including a notable inhibitory effect on nitric oxide (NO) release, suggesting anti-inflammatory potential.[1] However, some reports also suggest it may induce reactive oxygen species (ROS) production, highlighting the need for thorough in vivo investigation.[2]

This document details protocols for three well-established animal models to explore the therapeutic efficacy of SNO: the Collagen-Induced Arthritis (CIA) model for inflammatory arthritis, the Traumatic Brain Injury (TBI) model, and the Middle Cerebral Artery Occlusion (MCAO) model for ischemic stroke.

Key Signaling Pathways

Sinomenine is known to modulate several key inflammatory and neuroprotective signaling pathways. It is hypothesized that SNO may act on similar pathways. These include:

• NF-κB Signaling Pathway: A central regulator of inflammation. Sinomenine has been shown to inhibit NF-κB activation.

• MAPK Signaling Pathway: Involved in cellular stress responses, inflammation, and apoptosis.

• Nrf2 Signaling Pathway: A critical pathway for cellular defense against oxidative stress.

• PI3K/Akt/mTOR Signaling Pathway: Regulates cell survival, proliferation, and growth.

// Nodes SNO [label="Sinomenine N-oxide", fillcolor="#FBBC05", fontcolor="#202124"]; IKK [label="IKK Complex", fillcolor="#F1F3F4", fontcolor="#202124"]; IkB [label="IκB", fillcolor="#F1F3F4", fontcolor="#202124"]; NFkB [label="NF-κB\n(p65/p50)", fillcolor="#F1F3F4", fontcolor="#202124"]; NFkB_nucleus [label="NF-κB\n(in Nucleus)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Inflammatory_Genes [label="Inflammatory Genes\n(TNF-α, IL-6, IL-1β)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Inflammation [label="Inflammation", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges SNO -> IKK [label="Inhibition", color="#34A853", fontcolor="#34A853"]; IKK -> IkB [label="Phosphorylation\n& Degradation", color="#4285F4", fontcolor="#4285F4"]; IkB -> NFkB [style=invis]; {rank=same; IkB; NFkB;} IkB -> NFkB [dir=none, style=dashed, constraint=false]; NFkB -> NFkB_nucleus [label="Translocation", color="#4285F4", fontcolor="#4285F4"]; NFkB_nucleus -> Inflammatory_Genes [label="Transcription", color="#4285F4", fontcolor="#4285F4"]; Inflammatory_Genes -> Inflammation; }

Caption: Proposed inhibitory effect of Sinomenine N-oxide on the NF-κB signaling pathway.

// Nodes SNO [label="Sinomenine N-oxide", fillcolor="#FBBC05", fontcolor="#202124"]; Keap1 [label="Keap1", fillcolor="#F1F3F4", fontcolor="#202124"]; Nrf2 [label="Nrf2", fillcolor="#F1F3F4", fontcolor="#202124"]; Nrf2_nucleus [label="Nrf2\n(in Nucleus)", fillcolor="#34A853", fontcolor="#FFFFFF"]; ARE [label="ARE\n(Antioxidant Response Element)", fillcolor="#F1F3F4", fontcolor="#202124"]; Antioxidant_Genes [label="Antioxidant Genes\n(HO-1, NQO1)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Cellular_Protection [label="Cellular Protection", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges SNO -> Keap1 [label="Activation?", color="#4285F4", fontcolor="#4285F4"]; Keap1 -> Nrf2 [label="Dissociation", color="#4285F4", fontcolor="#4285F4"]; Nrf2 -> Nrf2_nucleus [label="Translocation", color="#4285F4", fontcolor="#4285F4"]; Nrf2_nucleus -> ARE [label="Binding"]; ARE -> Antioxidant_Genes [label="Transcription", color="#4285F4", fontcolor="#4285F4"]; Antioxidant_Genes -> Cellular_Protection; }

Caption: Potential activation of the Nrf2 antioxidant pathway by Sinomenine N-oxide.

Animal Models for Anti-Inflammatory Effects

Collagen-Induced Arthritis (CIA) in Mice

This model is widely used for studying rheumatoid arthritis, sharing many immunological and pathological features with the human disease.[3]

Data Presentation

Parameter	Control Group	CIA Model Group	CIA + SNO (Low Dose)	CIA + SNO (High Dose)	CIA + Methotrexate (B535133)
Arthritis Score (Mean ± SD)	0	To be determined	To be determined	To be determined	To be determined
Paw Swelling (mm, Mean ± SD)	To be determined	To be determined	To be determined	To be determined	To be determined
Serum TNF-α (pg/mL, Mean ± SD)	To be determined	To be determined	To be determined	To be determined	To be determined
Serum IL-6 (pg/mL, Mean ± SD)	To be determined	To be determined	To be determined	To be determined	To be determined
Histological Score (Mean ± SD)	0	To be determined	To be determined	To be determined	To be determined

Experimental Protocol

Caption: Experimental workflow for the Collagen-Induced Arthritis (CIA) model.

• Animals: Male DBA/1J mice, 8-10 weeks old.

• Induction of Arthritis:

  • Primary Immunization (Day 0): Emulsify bovine type II collagen with an equal volume of Complete Freund's Adjuvant (CFA). Inject 100 µL of the emulsion intradermally at the base of the tail.[4]

  • Booster Immunization (Day 21): Emulsify bovine type II collagen with an equal volume of Incomplete Freund's Adjuvant (IFA). Inject 100 µL of the emulsion intradermally at a site near the primary injection.[4]

• Treatment Protocol (Starting from Day 21):

  • SNO Group: Administer SNO intraperitoneally (i.p.) daily. Dosages should be determined based on preliminary dose-response studies. Suggested starting doses could be extrapolated from Sinomenine studies (e.g., 25, 50, 100 mg/kg).[5]

  • Positive Control Group: Administer methotrexate (e.g., 1 mg/kg, i.p.) daily.

  • Vehicle Control Group: Administer the vehicle used to dissolve SNO (e.g., saline with 1% DMSO) daily.

• Assessment of Arthritis:

  • From day 21, visually score the paws for signs of arthritis (redness, swelling) three times a week. A common scoring system ranges from 0 to 4 for each paw (0=normal, 1=mild swelling/erythema, 2=moderate swelling/erythema, 3=severe swelling/erythema of the entire paw, 4=maximal inflammation with joint deformity). The maximum score per mouse is 16.

  • Measure paw thickness using a digital caliper.

• Endpoint Analysis (Day 42):

  • Collect blood via cardiac puncture for cytokine analysis (TNF-α, IL-6) using ELISA.

  • Euthanize the mice and collect the paws for histological analysis (H&E staining for inflammation and safranin O staining for cartilage damage).

Animal Models for Neuroprotective Effects

Traumatic Brain Injury (TBI) in Mice

This model mimics the mechanical damage and subsequent secondary injury cascades observed in human TBI.[6]

Data Presentation

Parameter	Sham Group	TBI Model Group	TBI + SNO (Low Dose)	TBI + SNO (High Dose)
Neurological Severity Score (Mean ± SD)	0	To be determined	To be determined	To be determined
Brain Water Content (%, Mean ± SD)	To be determined	To be determined	To be determined	To be determined
Lesion Volume (mm³, Mean ± SD)	0	To be determined	To be determined	To be determined
Neuronal Apoptosis (TUNEL+ cells/field, Mean ± SD)	To be determined	To be determined	To be determined	To be determined
Oxidative Stress Markers (e.g., MDA, SOD)	To be determined	To be determined	To be determined	To be determined

Experimental Protocol

Caption: Experimental workflow for the Traumatic Brain Injury (TBI) model.

• Animals: Male ICR or C57BL/6 mice, weighing 25-30g.

• Induction of TBI:

  • Anesthetize the mouse (e.g., with isoflurane (B1672236) or ketamine/xylazine).

  • Perform a craniectomy over the desired cortical region.

  • Induce TBI using a controlled cortical impact (CCI) device or a weight-drop model.[6][7]

• Treatment Protocol:

  • SNO Group: Administer SNO (i.p.) at 30 minutes post-TBI. Suggested doses to test are 10, 30, and 50 mg/kg, based on Sinomenine studies.[6]

  • Vehicle Control Group: Administer the vehicle (e.g., saline with 1% DMSO) at 30 minutes post-TBI.

• Assessment of Neurological Deficits:

  • Evaluate motor function and neurological deficits at 24 hours post-TBI using a standardized neurological severity score (NSS).

• Endpoint Analysis (24 hours post-TBI):

  • Measure brain water content to assess cerebral edema.

  • Euthanize the mice and collect the brains.

  • Determine lesion volume using TTC staining.

  • Assess neuronal apoptosis in the penumbra region using TUNEL staining.

  • Measure markers of oxidative stress (e.g., malondialdehyde - MDA, superoxide (B77818) dismutase - SOD) in brain homogenates.

Middle Cerebral Artery Occlusion (MCAO) in Mice

This model is a widely used preclinical model of focal cerebral ischemia, mimicking human stroke.[8]

Data Presentation

Parameter	Sham Group	MCAO Model Group	MCAO + SNO (Low Dose)	MCAO + SNO (High Dose)
Infarct Volume (% of hemisphere, Mean ± SD)	0	To be determined	To be determined	To be determined
Neurological Deficit Score (Mean ± SD)	0	To be determined	To be determined	To be determined
Brain Water Content (%, Mean ± SD)	To be determined	To be determined	To be determined	To be determined
Markers of Neuronal Damage (e.g., Nissl staining)	To be determined	To be determined	To be determined	To be determined
Inflammatory Cytokines in Brain (e.g., TNF-α, IL-1β)	To be determined	To be determined	To be determined	To be determined

Experimental Protocol

Caption: Experimental workflow for the Middle Cerebral Artery Occlusion (MCAO) model.

• Animals: Male C57BL/6 mice, weighing 22-28g.

• Induction of MCAO:

  • Anesthetize the mouse.

  • Perform a midline neck incision to expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

  • Introduce a silicone-coated monofilament through the ECA into the ICA to occlude the origin of the middle cerebral artery (MCA).[8]

  • After a defined period of occlusion (e.g., 60 minutes), withdraw the filament to allow reperfusion.

• Treatment Protocol:

  • SNO Group: Administer SNO (i.p.) at the onset of reperfusion. Suggested doses to test are 10 and 20 mg/kg, based on Sinomenine studies.[9]

  • Vehicle Control Group: Administer the vehicle at the onset of reperfusion.

• Assessment of Neurological Deficits:

  • Evaluate neurological function at 24 hours post-MCAO using a standardized scoring system (e.g., 0=no deficit, 1=forelimb flexion, 2=circling, 3=falling to one side, 4=no spontaneous motor activity).

• Endpoint Analysis (24 hours post-MCAO):

  • Euthanize the mice and collect the brains.

  • Measure infarct volume using TTC staining.

  • Assess neuronal damage in the ischemic penumbra using Nissl staining.

  • Analyze the expression of inflammatory markers (e.g., Iba1 for microglia activation) and apoptotic markers (e.g., cleaved caspase-3) by immunohistochemistry or Western blotting.

Pharmacokinetic Considerations

A study in rats showed that after oral administration of Sinomenine, it is rapidly metabolized into Sinomenine N-oxide. The pharmacokinetic profile of directly administered SNO is not well-established and will be a critical factor in designing in vivo efficacy studies. Preliminary pharmacokinetic studies in mice are recommended to determine the optimal dosing regimen for SNO.

Pharmacokinetic Parameters of Sinomenine Metabolites in Rats after Oral Administration of Sinomenine (5 mg/kg)

Metabolite	Tmax (h)	Cmax (ng/mL)	AUC (0-t) (ng·h/mL)	t1/2 (h)
Sinomenine N-oxide	4.00 ± 1.41	35.8 ± 12.5	345.2 ± 112.8	6.8 ± 2.5
Desmethyl-sinomenine	3.33 ± 1.03	102.5 ± 25.4	876.4 ± 210.7	5.9 ± 1.7
Data from a study in rats, presented as mean ± SD.

Conclusion

The animal models and protocols outlined in this document provide a robust framework for the preclinical evaluation of Sinomenine N-oxide. By leveraging these established models, researchers can systematically investigate the anti-inflammatory and neuroprotective effects of SNO, elucidate its mechanisms of action, and gather essential data to support its potential development as a novel therapeutic agent. It is crucial to perform dose-response studies and pharmacokinetic profiling of SNO to optimize the experimental design and ensure the translatability of the findings.

References

• 1. Bioactivities and Mechanisms of Action of Sinomenine and Its Derivatives: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Sinomenine activation of Nrf2 signaling prevents inflammation and cerebral injury in a mouse model of ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sinomenine ameliorates cardiac hypertrophy by activating Nrf2/ARE signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Potential therapeutic effects and pharmacological evidence of sinomenine in central nervous system disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Simultaneous determination of sinomenine and its metabolites desmethyl-sinomenine and sinomenine N-oxide in rat plasma by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Sinomenine activation of Nrf2 signaling prevents hyperactive inflammation and kidney injury in a mouse model of obstructive nephropathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Antinociceptive Effects of Sinomenine Combined With Ligustrazine or Paracetamol in Animal Models of Incisional and Inflammatory Pain [frontiersin.org]

Application Notes and Protocols for the Synthesis of Sinomenine N-oxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sinomenine (B1681799), a bioactive alkaloid isolated from the medicinal plant Sinomenium acutum, has garnered significant interest for its diverse pharmacological activities, including anti-inflammatory, immunosuppressive, and neuroprotective effects. Its structural modification is a key area of research to enhance its therapeutic potential and explore new biological activities. One such modification is the N-oxidation of the tertiary amine in the sinomenine structure to yield Sinomenine N-oxide. This transformation can alter the physicochemical properties and pharmacological profile of the parent alkaloid. Sinomenine N-oxide is also a known metabolite of sinomenine.[1] These application notes provide a detailed protocol for the chemical synthesis of Sinomenine N-oxide from sinomenine, intended for researchers in drug discovery and development.

Principle of the Synthesis

The synthesis of Sinomenine N-oxide from sinomenine involves the direct oxidation of the tertiary amine group. This is a common transformation in alkaloid chemistry. A suitable oxidizing agent selectively targets the nitrogen atom, converting it to an N-oxide without affecting other functional groups in the molecule. Common reagents for this purpose include peroxy acids, such as meta-chloroperoxybenzoic acid (m-CPBA), or hydrogen peroxide. The choice of oxidant and reaction conditions is crucial to ensure high yield and purity of the desired product.

Experimental Protocol: Synthesis of Sinomenine N-oxide

This protocol details a representative procedure for the synthesis of Sinomenine N-oxide using meta-chloroperoxybenzoic acid (m-CPBA) as the oxidizing agent.

Materials:

• Sinomenine (Starting Material)

• meta-Chloroperoxybenzoic acid (m-CPBA, an oxidizing agent)

• Dichloromethane (B109758) (DCM, as a solvent)

• Saturated sodium bicarbonate solution (for quenching the reaction)

• Brine (saturated sodium chloride solution, for washing)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate (for drying the organic phase)

• Silica (B1680970) gel (for column chromatography)

• Solvents for column chromatography (e.g., dichloromethane/methanol (B129727) mixture)

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and developing chamber

• Standard laboratory glassware

Procedure:

• Dissolution of Starting Material: In a round-bottom flask, dissolve a known quantity of sinomenine in anhydrous dichloromethane (DCM).

• Addition of Oxidizing Agent: To the stirred solution of sinomenine, add m-CPBA (typically 1.1 to 1.5 equivalents) portion-wise at 0 °C (ice bath). The reaction is exothermic and adding the reagent slowly helps to control the temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC). The disappearance of the starting material spot and the appearance of a new, more polar spot corresponding to the N-oxide indicates the reaction is proceeding.

• Quenching the Reaction: Once the reaction is complete (as indicated by TLC), quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. This step neutralizes the excess m-CPBA and the m-chlorobenzoic acid byproduct.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude Sinomenine N-oxide by column chromatography on silica gel. A solvent system of dichloromethane and methanol (e.g., 9:1 v/v) is typically effective for eluting the polar N-oxide. Collect the fractions containing the pure product.

• Final Product: Combine the pure fractions and evaporate the solvent to yield Sinomenine N-oxide as a solid. Determine the yield and characterize the product.

Data Presentation

Table 1: Summary of Expected Synthesis Data

Parameter	Expected Value	Notes
Starting Material	Sinomenine	Purity >98%
Oxidizing Agent	m-CPBA	1.1 - 1.5 equivalents
Solvent	Dichloromethane	Anhydrous
Reaction Temperature	0 °C to room temperature	Monitor for exotherm
Reaction Time	1 - 4 hours	Monitor by TLC
Yield	80 - 95%	Dependent on reaction scale and purification efficiency
Appearance of Product	White to off-white solid
Purity (by HPLC)	>98%	After chromatographic purification

Characterization of Sinomenine N-oxide

The synthesized Sinomenine N-oxide should be characterized to confirm its identity and purity.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of Sinomenine N-oxide (C19H23NO5), which is approximately 345.39 g/mol .

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectra will show characteristic shifts compared to the starting material, sinomenine, particularly for the protons and carbons near the N-oxide group.

• Infrared (IR) Spectroscopy: The IR spectrum should show a characteristic N-O stretching vibration.

• High-Performance Liquid Chromatography (HPLC): HPLC analysis can be used to determine the purity of the final product.

Visualizations

Caption: Experimental workflow for the synthesis of Sinomenine N-oxide.

References

• 1. Alkaloid N-oxides. A review of recent developments - PubMed [pubmed.ncbi.nlm.nih.gov]

Cell Culture Models to Study Sinomenine N-oxide: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sinomenine (B1681799), an alkaloid isolated from the medicinal plant Sinomenium acutum, is well-documented for its anti-inflammatory, immunosuppressive, and anti-tumor properties. Its major metabolite, Sinomenine N-oxide, is also of significant interest for its potential biological activities. However, research specifically focused on Sinomenine N-oxide is less extensive than on its parent compound. These application notes provide a guide for researchers to study the effects of Sinomenine N-oxide in cell culture models, drawing from the known activities of Sinomenine and the available data on its N-oxide metabolite.

Current Understanding of Sinomenine N-oxide

Existing studies suggest that Sinomenine N-oxide may possess distinct biological activities compared to Sinomenine. Notably, it has been shown to be a potent inhibitor of nitric oxide (NO) release and an inducer of Reactive Oxygen Species (ROS) production[1][2]. In contrast to Sinomenine, its N-oxide has demonstrated limited effects on the nuclear translocation of NF-κB and the secretion of pro-inflammatory cytokines IL-6 and TNF-α in LPS-stimulated RAW 264.7 macrophages at concentrations up to 200 µM[2]. This suggests that the mechanism of action for Sinomenine N-oxide may be more closely linked to oxidative stress pathways rather than direct modulation of the NF-κB inflammatory cascade.

Data Presentation: Quantitative Analysis of Sinomenine N-oxide

The following table summarizes the available quantitative data for Sinomenine N-oxide's biological activity.

Compound	Cell Line	Assay	Endpoint	Result
Sinomenine N-oxide	-	NO Release Inhibition	IC50	23.04 µM[1]
Sinomenine N-oxide	RAW 264.7	Cytokine Secretion	IL-6, TNF-α	Limited attenuation at ≤ 200 µM[2]
Sinomenine N-oxide	RAW 264.7	NF-κB Translocation	-	Limited effect at ≤ 200 µM[2]
Sinomenine N-oxide	-	ROS Production	-	Induces ROS production[2]

Recommended Cell Culture Models

Based on the known effects of Sinomenine and the emerging data on its N-oxide, the following cell lines are recommended for further investigation:

• RAW 264.7 (Murine Macrophage): Ideal for studying inflammation and immune response. These cells are suitable for investigating the effects on cytokine production, phagocytosis, and signaling pathways like NF-κB and Nrf2.

• BV-2 (Murine Microglia): A key cell line for neuroinflammation studies. Given the neuroprotective effects of Sinomenine, investigating the impact of its N-oxide on microglial activation is a logical step.

• Cancer Cell Lines (e.g., A549 - lung, MCF-7 - breast, HepG2 - liver): To explore potential anti-tumor activities, including effects on proliferation, apoptosis, and migration.

• Fibroblast-like Synoviocytes (FLS): Relevant for rheumatoid arthritis research, a primary therapeutic area for Sinomenine.

Experimental Protocols

The following are detailed protocols for key experiments to characterize the bioactivity of Sinomenine N-oxide.

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol determines the effect of Sinomenine N-oxide on cell viability and is crucial for identifying cytotoxic concentrations.

Materials:

• 96-well cell culture plates

• Complete cell culture medium

• Sinomenine N-oxide stock solution (dissolved in a suitable solvent, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.04 N HCl in isopropanol)

• Phosphate-Buffered Saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of Sinomenine N-oxide in culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound. Include a vehicle control (medium with the solvent used to dissolve the compound).

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well. Mix thoroughly by pipetting to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control.

Protocol 2: Measurement of Reactive Oxygen Species (ROS) Production

This protocol uses the fluorescent probe DCFH-DA to quantify intracellular ROS levels.

Materials:

• 24-well cell culture plates

• Complete cell culture medium

• Sinomenine N-oxide stock solution

• DCFH-DA (2',7'-dichlorodihydrofluorescein diacetate) stock solution (10 mM in DMSO)

• Hanks' Balanced Salt Solution (HBSS) or serum-free medium

• Fluorescence microplate reader or flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in a 24-well plate and treat with various concentrations of Sinomenine N-oxide for the desired duration. Include a positive control (e.g., H2O2) and a vehicle control.

• DCFH-DA Loading: Remove the culture medium and wash the cells once with warm HBSS. Add 500 µL of 10 µM DCFH-DA in HBSS to each well.

• Incubation: Incubate the plate at 37°C for 30 minutes in the dark.

• Washing: Remove the DCFH-DA solution and wash the cells twice with warm HBSS.

• Fluorescence Measurement: Add 200 µL of HBSS to each well. Measure the fluorescence intensity using a fluorescence microplate reader with excitation at 485 nm and emission at 530 nm. Alternatively, detach the cells and analyze them by flow cytometry.

• Data Analysis: Express the ROS levels as a fold change relative to the vehicle control.

Protocol 3: Western Blot Analysis of Signaling Proteins (NF-κB and Nrf2 Pathways)

This protocol allows for the detection of changes in the expression and activation of key signaling proteins.

Materials:

• 6-well cell culture plates

• Complete cell culture medium

• Sinomenine N-oxide stock solution

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-p65, anti-p65, anti-IκBα, anti-Nrf2, anti-Keap1, anti-HO-1, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Lysis: After treatment with Sinomenine N-oxide, wash the cells with ice-cold PBS and lyse them with RIPA buffer. Scrape the cells and collect the lysate.

• Protein Quantification: Centrifuge the lysates to pellet cell debris and collect the supernatant. Determine the protein concentration using a BCA assay.

• Sample Preparation: Mix the protein lysates with Laemmli sample buffer and boil for 5 minutes at 95°C.

• SDS-PAGE: Load equal amounts of protein into the wells of an SDS-PAGE gel and run the gel to separate the proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C. The next day, wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After washing, add ECL substrate to the membrane and detect the chemiluminescent signal using an imaging system.

• Data Analysis: Quantify the band intensities and normalize to a loading control like β-actin.

Visualizations: Diagrams of Workflows and Signaling Pathways

Caption: Experimental workflow for investigating Sinomenine N-oxide.

Caption: Known signaling pathways of Sinomenine.

References

• 1. mdpi.com [mdpi.com]
• 2. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Measurement of Sinomenine N-oxide in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sinomenine (B1681799), an alkaloid extracted from the medicinal plant Sinomenium acutum, is recognized for its anti-inflammatory, immunosuppressive, and analgesic properties.[1][2][3] Its therapeutic potential has led to its use in treating conditions such as rheumatoid arthritis. The metabolism of sinomenine is a critical aspect of its pharmacology, with Sinomenine N-oxide being one of its major metabolites.[4][5] The formation of Sinomenine N-oxide is primarily mediated by the cytochrome P450 enzyme CYP3A4.[5][6] Accurate measurement of Sinomenine N-oxide in biological samples is essential for pharmacokinetic studies, understanding its metabolic fate, and evaluating its potential biological activities.

This document provides detailed application notes and protocols for the quantitative analysis of Sinomenine N-oxide in various biological matrices, with a primary focus on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the most prevalent and sensitive method identified for its detection.

Analytical Methodologies

The principal method for the quantification of Sinomenine N-oxide in biological samples is LC-MS/MS. This technique offers high sensitivity and selectivity, allowing for the simultaneous determination of sinomenine and its metabolites.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

A validated LC-MS/MS method has been successfully used for the simultaneous determination of sinomenine, desmethyl-sinomenine, and Sinomenine N-oxide in rat plasma.[4]

Table 1: LC-MS/MS Parameters for the Analysis of Sinomenine N-oxide

Parameter	Value	Reference
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive	[4]
Precursor Ion (m/z)	346.2	[4]
Product Ion (m/z)	314.1	[4]
Internal Standard (IS)	Morphine	[4]
IS Precursor Ion (m/z)	286.2	[4]
IS Product Ion (m/z)	153.2	[4]
Chromatography
Column	Information not available
Mobile Phase	Information not available
Flow Rate	Information not available

Method Validation Data

The LC-MS/MS method has demonstrated excellent linearity, recovery, precision, and accuracy.[4]

Table 2: Validation Summary of the LC-MS/MS Method for Sinomenine N-oxide in Rat Plasma

Parameter	Result	Reference
Linearity (Correlation Coefficient, r)	> 0.999	[4]
Extraction Recovery	> 85%	[4]
Precision (RSD)	< 6.45%	[4]
Accuracy	-4.10% to 7.23%	[4]

Experimental Protocols

Protocol 1: Extraction of Sinomenine N-oxide from Plasma using Protein Precipitation

This protocol is a general procedure for the extraction of Sinomenine N-oxide from plasma samples prior to LC-MS/MS analysis, based on common protein precipitation techniques.

Materials:

• Plasma samples

• Acetonitrile (B52724) (ACN), ice-cold

• Internal Standard (IS) solution (e.g., Morphine in methanol)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Thaw frozen plasma samples at room temperature.

• Vortex the plasma samples to ensure homogeneity.

• In a microcentrifuge tube, add 100 µL of the plasma sample.

• Add a specified volume of the internal standard solution.

• Add 300 µL of ice-cold acetonitrile to precipitate the proteins (a 3:1 ratio of ACN to plasma).

• Vortex the mixture vigorously for 1-2 minutes.

• Centrifuge the tubes at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the dried residue in a suitable volume of the mobile phase for LC-MS/MS analysis.

Protocol 2: Extraction of Sinomenine N-oxide from Urine using Liquid-Liquid Extraction (LLE)

This protocol provides a general method for extracting Sinomenine N-oxide from urine samples.

Materials:

• Urine samples

• Internal Standard (IS) solution

• Buffer solution (e.g., phosphate (B84403) buffer, pH 7)

• Organic solvent (e.g., ethyl acetate (B1210297) or a mixture of chloroform (B151607) and isopropanol)

• Centrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Thaw frozen urine samples and vortex to ensure homogeneity.

• In a centrifuge tube, add 1 mL of the urine sample.

• Add the internal standard solution.

• Add 1 mL of buffer to adjust the pH.

• Add 3 mL of the organic extraction solvent.

• Vortex the mixture for 5-10 minutes to ensure thorough mixing.

• Centrifuge at a moderate speed (e.g., 3000 rpm) for 5 minutes to separate the aqueous and organic layers.

• Carefully transfer the organic layer (top or bottom, depending on the solvent) to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase for analysis.

Protocol 3: Extraction of Sinomenine N-oxide from Tissue Samples

This protocol outlines a general procedure for the extraction of Sinomenine N-oxide from tissue samples.

Materials:

• Tissue samples

• Homogenization buffer (e.g., phosphate-buffered saline, PBS)

• Homogenizer (e.g., rotor-stator or bead-based)

• Acetonitrile, ice-cold

• Internal Standard (IS) solution

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Accurately weigh the tissue sample.

• Add a specific volume of ice-cold homogenization buffer (e.g., 3 volumes of buffer to the tissue weight).

• Homogenize the tissue until a uniform suspension is obtained.

• Transfer a known volume of the tissue homogenate to a microcentrifuge tube.

• Add the internal standard solution.

• Add at least 3 volumes of ice-cold acetonitrile to the homogenate.

• Vortex the mixture for 2-3 minutes.

• Centrifuge at high speed for 10-15 minutes.

• Collect the supernatant and proceed with evaporation and reconstitution as described in the plasma protocol.

Quantitative Data

The following table summarizes pharmacokinetic data for sinomenine, the parent compound of Sinomenine N-oxide, in rats after oral administration. While specific quantitative data for Sinomenine N-oxide is limited in the public domain, its formation is a key metabolic event.

Table 3: Pharmacokinetic Parameters of Sinomenine in Rats after Oral Administration

Dose (mg/kg)	Cmax (µg/mL)	Tmax (h)	AUC (0-t) (mg·h/L)	Reference
30	5.235 ± 0.390	Not specified	29.206 ± 4.062	[7]
60	11.581 ± 0.942	Not specified	78.879 ± 5.129	[7]

Visualizations

Metabolic Pathway of Sinomenine to Sinomenine N-oxide

Caption: Metabolic conversion of Sinomenine to Sinomenine N-oxide mediated by the CYP3A4 enzyme.

Experimental Workflow for Sinomenine N-oxide Measurement

Caption: General experimental workflow for the quantification of Sinomenine N-oxide in biological samples.

Potential Anti-inflammatory Signaling Pathway of Sinomenine Metabolites

References

• 1. mdpi.com [mdpi.com]
• 2. Analgesic Mechanism of Sinomenine against Chronic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Potential therapeutic effects and pharmacological evidence of sinomenine in central nervous system disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simultaneous determination of sinomenine and its metabolites desmethyl-sinomenine and sinomenine N-oxide in rat plasma by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification and characterization of the metabolites of sinomenine using liquid chromatography combined with benchtop Orbitrap mass spectrometry and nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application Note: A Validated HPLC-MS/MS Assay for the Quantification of Sinomenine N-oxide in Plasma

Abstract

This document details a robust and validated high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method for the quantitative analysis of Sinomenine (B1681799) N-oxide, a primary metabolite of Sinomenine, in plasma samples. Sinomenine is an alkaloid with significant anti-inflammatory and immunosuppressive properties, making the study of its metabolic fate crucial for drug development and pharmacokinetic assessments.[1][2] This assay provides the necessary sensitivity, specificity, and accuracy for preclinical and clinical research, adhering to regulatory guidelines for bioanalytical method validation.

Introduction

Sinomenine, an alkaloid extracted from the medicinal plant Sinomenium acutum, has been utilized for its therapeutic effects in treating conditions like rheumatoid arthritis.[1][3] Understanding the pharmacokinetics and metabolism of Sinomenine is paramount for optimizing its clinical use and ensuring safety. Sinomenine N-oxide is a major metabolite formed through N-oxygenation, a key metabolic pathway for Sinomenine.[4] The formation of Sinomenine N-oxide is primarily mediated by the cytochrome P450 enzyme CYP3A4.[4][5] This application note provides a detailed protocol for a validated assay to accurately quantify Sinomenine N-oxide in plasma, which is essential for pharmacokinetic studies and understanding the overall disposition of Sinomenine in the body.

Experimental Workflow

The following diagram outlines the major steps involved in the quantification of Sinomenine N-oxide from plasma samples.

References

• 1. A review on pharmacokinetics of sinomenine and its anti-inflammatory and immunomodulatory effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Identification and characterization of the metabolites of sinomenine using liquid chromatography combined with benchtop Orbitrap mass spectrometry and nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Sinomenine N-oxide Synthesis and Purification

Welcome to the technical support center for the synthesis and purification of Sinomenine N-oxide. This resource is designed for researchers, scientists, and drug development professionals. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during your experiments.

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during the synthesis and purification of Sinomenine N-oxide.

Synthesis Troubleshooting

Question: I am observing a low yield of Sinomenine N-oxide. What are the potential causes and how can I improve it?

Answer: Low yields in the N-oxidation of Sinomenine can stem from several factors:

• Incomplete Reaction: The oxidation of the tertiary amine in Sinomenine may not have gone to completion.

  • Solution: Increase the reaction time or slightly elevate the temperature. However, be cautious as excessive heat can lead to degradation. Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Degradation of Product: Sinomenine N-oxide, like other N-oxides, can be sensitive to high temperatures and certain reagents.[1]

  • Solution: Maintain a controlled temperature throughout the reaction, preferably at or below room temperature. Avoid strong acidic or basic conditions during workup if possible.

• Suboptimal Reagent Stoichiometry: An insufficient amount of the oxidizing agent will lead to incomplete conversion.

  • Solution: Use a slight excess of the oxidizing agent (e.g., 1.1-1.5 equivalents). A large excess should be avoided as it can lead to side reactions and complicate purification.

• Oxidant Decomposition: The oxidizing agent (e.g., hydrogen peroxide, m-CPBA) may have degraded over time.

  • Solution: Use a fresh, properly stored batch of the oxidizing agent. The activity of hydrogen peroxide can be checked by standard titration methods.

Question: My reaction mixture shows multiple spots on TLC, indicating the presence of impurities. What are the likely side products and how can I minimize them?

Answer: The formation of multiple byproducts is a common challenge. Potential side reactions include:

• Over-oxidation: Other functional groups in the Sinomenine molecule, such as the phenolic hydroxyl group or the double bond, might be susceptible to oxidation.

  • Solution: Use a milder oxidizing agent or perform the reaction at a lower temperature. The choice of solvent can also influence selectivity.

• N-dealkylation: This is a known oxidative transformation of tertiary amines.[2]

  • Solution: Milder reaction conditions can help to suppress this side reaction.

• Unreacted Starting Material: This is a common "impurity" if the reaction is incomplete.

  • Solution: As mentioned above, optimizing reaction time, temperature, and reagent stoichiometry can drive the reaction to completion.

Purification Troubleshooting

Question: I am having difficulty separating Sinomenine N-oxide from the unreacted Sinomenine. What purification strategy do you recommend?

Answer: The polarity difference between Sinomenine and its N-oxide is the key to their separation. Sinomenine N-oxide is significantly more polar due to the N-O bond.

• Recommended Technique: Flash column chromatography on silica (B1680970) gel is a standard and effective method.

  • Eluent System: Start with a non-polar solvent system and gradually increase the polarity. A gradient of dichloromethane (B109758)/methanol (B129727) or ethyl acetate/methanol is often effective. The highly polar N-oxide will elute much later than the less polar starting material.

• Alternative Technique: Preparative HPLC can be used for higher purity, especially for small-scale purifications. A reversed-phase column with a water/acetonitrile or water/methanol gradient is suitable.

Question: My purified Sinomenine N-oxide appears to be unstable and degrades over time. What are the best storage conditions?

Answer: N-oxides can be susceptible to degradation.

• Storage Recommendations: Store the purified compound as a dry solid in a tightly sealed container. Protect from light and moisture. For long-term storage, keep at a low temperature (-20°C is recommended). Avoid storing in solution for extended periods, as solvent interactions can promote degradation.

Frequently Asked Questions (FAQs)

Q1: What are the most common oxidizing agents used for the N-oxidation of morphinan (B1239233) alkaloids like Sinomenine?

A1: Hydrogen peroxide (H₂O₂) and meta-chloroperoxybenzoic acid (m-CPBA) are the most commonly used oxidants for the N-oxidation of tertiary amines in alkaloids.[3] Potassium peroxymonosulfate (B1194676) is another effective and rapid oxidizing agent.[3]

Q2: How can I confirm the successful synthesis of Sinomenine N-oxide?

A2: A combination of analytical techniques should be used:

• Mass Spectrometry (MS): The mass spectrum of the product should show a molecular ion peak corresponding to the mass of Sinomenine plus one oxygen atom (M+16).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra will show characteristic shifts in the signals of the protons and carbons near the nitrogen atom upon N-oxidation.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit a characteristic N-O stretching vibration.[3]

Q3: Is Sinomenine N-oxide soluble in common organic solvents?

A3: Due to its high polarity, Sinomenine N-oxide has lower solubility in non-polar solvents (e.g., hexane, diethyl ether) compared to Sinomenine. It is more soluble in polar solvents like methanol, ethanol, and water.[1]

Q4: Are there any specific safety precautions I should take during the synthesis?

A4: Standard laboratory safety procedures should be followed. In particular:

• Oxidizing agents like m-CPBA can be shock-sensitive and should be handled with care.

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Quantitative Data Summary

As specific literature data on Sinomenine N-oxide synthesis is limited, the following table provides a template for recording your experimental results. Hypothetical data is included for illustrative purposes.

Parameter	Experiment 1 (Hypothetical)	Experiment 2 (Hypothetical)	Your Experiment
Starting Material (Sinomenine)	1.0 g	1.0 g
Oxidizing Agent (and equivalents)	m-CPBA (1.2 eq)	H₂O₂ (1.5 eq)
Solvent	Dichloromethane	Methanol
Reaction Temperature	0 °C to rt	rt
Reaction Time	6 hours	12 hours
Yield (crude)	1.1 g	1.05 g
Purification Method	Column Chromatography	Column Chromatography
Yield (purified)	0.75 g (71%)	0.68 g (64%)
Purity (by HPLC)	>98%	>97%

Experimental Protocols

The following are generalized protocols based on standard procedures for the N-oxidation of morphinan alkaloids. Optimization will be required for your specific experimental setup.

Protocol 1: Synthesis of Sinomenine N-oxide using m-CPBA

• Dissolve Sinomenine (1.0 eq) in a suitable solvent such as dichloromethane (DCM) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add m-CPBA (1.2 eq) portion-wise over 15-20 minutes, ensuring the temperature remains low.

• Allow the reaction to warm to room temperature and stir for 4-8 hours.

• Monitor the reaction progress by TLC (e.g., using a mobile phase of 9:1 DCM:Methanol). The product spot should be more polar (lower Rf) than the starting material.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with DCM.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Purification by Flash Column Chromatography

• Prepare a silica gel column.

• Dissolve the crude Sinomenine N-oxide in a minimal amount of the initial eluent.

• Load the sample onto the column.

• Elute with a gradient solvent system, for example, starting with 100% DCM and gradually increasing the proportion of methanol up to 10-15%.

• Collect fractions and analyze by TLC to identify those containing the pure product.

• Combine the pure fractions and evaporate the solvent to yield purified Sinomenine N-oxide.

Visualizations

Caption: Experimental workflow for the synthesis and purification of Sinomenine N-oxide.

Caption: Troubleshooting decision tree for Sinomenine N-oxide synthesis.

References

• 1. Medicinal Chemistry of Drugs with N-Oxide Functionalities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Poor Solubility of Sinomenine N-oxide

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Sinomenine (B1681799) N-oxide. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to the poor solubility of this compound.

Frequently Asked Questions (FAQs)

Q1: What is Sinomenine N-oxide and why is its solubility a concern?

Sinomenine N-oxide is a metabolite of Sinomenine, a natural alkaloid extracted from Sinomenium acutum.[1][2] It has demonstrated anti-inflammatory, anti-angiogenic, and anti-rheumatic properties, making it a compound of interest for further research.[2][3] Like its parent compound, Sinomenine, which has known poor solubility, Sinomenine N-oxide is soluble in organic solvents such as chloroform, dichloromethane, ethyl acetate, DMSO, and acetone, but its aqueous solubility can be a significant hurdle in experimental and pharmaceutical development.[1] Poor aqueous solubility can lead to low bioavailability, affecting the reliability of in vitro assays and limiting its therapeutic potential.[4][5]

Q2: What are the initial steps I should take to dissolve Sinomenine N-oxide for my experiments?

For initial in vitro studies, dissolving Sinomenine N-oxide in a small amount of a water-miscible organic solvent like DMSO is a common starting point.[6] Subsequently, this stock solution can be diluted with your aqueous experimental medium. It is crucial to ensure the final concentration of the organic solvent is low enough to not affect the experimental system.

Q3: Are there any general strategies to enhance the aqueous solubility of poorly soluble compounds like Sinomenine N-oxide?

Yes, several techniques are widely used to improve the solubility of poorly soluble drugs. These can be broadly categorized as physical and chemical modifications.[7][8] Physical modifications include particle size reduction (micronization and nanosuspensions), and the use of drug carriers like solid dispersions.[8][9] Chemical modifications often involve pH adjustment, salt formation, and complexation.[8] Miscellaneous methods include the use of co-solvents, surfactants, and microemulsions.[4][8]

Troubleshooting Guide

This guide provides solutions to specific problems you might encounter when working with Sinomenine N-oxide.

Issue 1: Precipitation of Sinomenine N-oxide in Aqueous Buffer

Possible Cause: The aqueous solubility of Sinomenine N-oxide is exceeded upon dilution from an organic stock solution.

Solutions:

• pH Adjustment: The solubility of ionizable compounds can often be improved by adjusting the pH of the medium. Experiment with a range of pH values to determine the optimal pH for solubilization.

• Co-solvency: The addition of a water-miscible co-solvent can increase the solubility of hydrophobic compounds.[9] Commonly used co-solvents include ethanol, propylene (B89431) glycol, and polyethylene (B3416737) glycols (PEGs).[9] It is essential to perform toxicity and vehicle control experiments to ensure the co-solvent does not interfere with your assay.

• Use of Surfactants: Surfactants can increase solubility by forming micelles that encapsulate the hydrophobic drug molecules.[9] Non-ionic surfactants like Tween-80 and Pluronic-F68 are often used in biological experiments due to their lower toxicity.[4]

Issue 2: Low Bioavailability in in vivo Studies

Possible Cause: Poor dissolution of Sinomenine N-oxide in the gastrointestinal tract, leading to limited absorption.

Solutions:

• Solid Dispersions: This technique involves dispersing the drug in a hydrophilic carrier matrix at the molecular level.[7][10] This can significantly enhance the dissolution rate and, consequently, the bioavailability.

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can form inclusion complexes with poorly soluble drugs, effectively increasing their aqueous solubility.[7]

• Co-amorphous Systems: For the parent compound, Sinomenine, co-amorphous systems with nonsteroidal anti-inflammatory drugs (NSAIDs) have been shown to improve solubility and provide sustained release.[11][12] A similar strategy could be explored for Sinomenine N-oxide.

Experimental Protocols

Below are detailed methodologies for some of the key experiments to enhance the solubility of Sinomenine N-oxide.

Protocol 1: Solubility Determination by Shake-Flask Method

• Objective: To determine the equilibrium solubility of Sinomenine N-oxide in different media.

• Materials: Sinomenine N-oxide, various aqueous buffers (e.g., phosphate-buffered saline at different pH values), selected co-solvents, orbital shaker, centrifuge, HPLC system.

• Procedure:

  • Add an excess amount of Sinomenine N-oxide to a known volume of the test medium in a sealed vial.

  • Place the vials in an orbital shaker set at a constant temperature (e.g., 25 °C or 37 °C) and shake until equilibrium is reached (typically 24-48 hours).

  • After shaking, centrifuge the samples to pellet the undissolved solid.

  • Carefully collect the supernatant and filter it through a 0.22 µm syringe filter.

  • Quantify the concentration of dissolved Sinomenine N-oxide in the filtrate using a validated HPLC method.

Protocol 2: Preparation of a Solid Dispersion by Solvent Evaporation Method

• Objective: To prepare a solid dispersion of Sinomenine N-oxide to enhance its dissolution rate.

• Materials: Sinomenine N-oxide, a hydrophilic carrier (e.g., polyvinylpyrrolidone (B124986) (PVP) K30, polyethylene glycol (PEG) 6000), a suitable organic solvent (e.g., methanol, ethanol), rotary evaporator.

• Procedure:

  • Dissolve both Sinomenine N-oxide and the hydrophilic carrier in the organic solvent in a specific ratio (e.g., 1:1, 1:2, 1:4 drug to carrier weight ratio).

  • Attach the flask to a rotary evaporator.

  • Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40-50 °C) until a thin, dry film is formed on the inner wall of the flask.

  • Further dry the solid dispersion in a vacuum oven to remove any residual solvent.

  • Scrape the solid dispersion from the flask and store it in a desiccator. The resulting powder can be used for dissolution testing.

Data Summary

The following table summarizes common approaches to enhance the solubility of poorly soluble compounds, which can be applied to Sinomenine N-oxide.

Technique	Principle	Advantages	Disadvantages
pH Adjustment	Modifying the pH to ionize the compound, increasing its interaction with water.	Simple and cost-effective.	Only applicable to ionizable compounds; risk of precipitation upon pH change.
Co-solvency	Adding a water-miscible organic solvent to reduce the polarity of the aqueous medium.[9]	Can significantly increase solubility.	Potential for solvent toxicity; may not be suitable for all administration routes.
Surfactants	Forming micelles that encapsulate the hydrophobic drug.[9]	Effective at low concentrations.	Potential for toxicity; can interfere with some biological assays.
Solid Dispersion	Dispersing the drug in a hydrophilic carrier matrix.[7]	Enhances dissolution rate and bioavailability.	Can be physically unstable (recrystallization); manufacturing process can be complex.
Complexation	Forming inclusion complexes with agents like cyclodextrins.[7]	Improves solubility and stability.	Limited by the stoichiometry of the complex; can be expensive.
Particle Size Reduction	Increasing the surface area to volume ratio, which enhances the dissolution rate.[4]	Broadly applicable.	May not increase equilibrium solubility; potential for particle aggregation.

Visualizations

Experimental Workflow for Solubility Enhancement

References

• 1. Sinomenine N-oxide | CAS:1000026-77-6 | Alkaloids | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. sinomenine N-oxide | CAS#:1000026-77-6 | Chemsrc [chemsrc.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. ijmsdr.org [ijmsdr.org]
• 5. Recent Advancements in Drug Delivery of Sinomenine, A Disease-Modifying Anti-Rheumatic Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 6. raybiotech.com [raybiotech.com]
• 7. Enhancing solubility and stability of poorly soluble drugs. [wisdomlib.org]
• 8. Methods of solubility enhancements | PPTX [slideshare.net]
• 9. scispace.com [scispace.com]
• 10. Solubility Enhancement – Eminent Role in Poorly Soluble Drugs | Semantic Scholar [semanticscholar.org]
• 11. Co-amorphous systems of sinomenine with nonsteroidal anti-inflammatory drugs: A strategy for solubility improvement, sustained release, and drug combination therapy against rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Optimizing LC-MS Parameters for Sinomenine N-oxide

Welcome to the Technical Support Center for the LC-MS analysis of Sinomenine (B1681799) N-oxide. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions (FAQs) related to the optimization of analytical methods for this specific metabolite.

Troubleshooting Guide

This section addresses specific issues you may encounter during the LC-MS analysis of Sinomenine N-oxide in a question-and-answer format.

Question 1: Why am I observing a weak or no signal for Sinomenine N-oxide?

Answer: A weak or absent signal for Sinomenine N-oxide can stem from several factors related to its chemical properties and instrument settings. N-oxides can be thermally labile, meaning they can degrade in the high-temperature environment of the mass spectrometer's ion source.[1][2] This degradation can lead to a loss of the oxygen atom, resulting in the detection of a prominent peak corresponding to Sinomenine (a loss of 16 Da) instead of the N-oxide itself.[1]

Additionally, suboptimal ionization or matrix effects can significantly suppress the signal.[3][4]

Recommended Actions:

• Optimize Ion Source Parameters: Systematically reduce the ion source temperature (capillary or source temperature) to minimize thermal degradation.[1] Also, lower the cone or fragmentor voltage to reduce the likelihood of in-source collision-induced dissociation.[1]

• Enhance Ionization Efficiency: Ensure the mobile phase pH is acidic (e.g., using 0.1% formic acid) to promote the protonation of Sinomenine N-oxide, which is crucial for good ionization in positive electrospray ionization (ESI) mode.[5] The use of buffers like ammonium (B1175870) formate (B1220265) can also improve signal stability.[6]

• Improve Sample Preparation: Implement a robust sample clean-up method, such as solid-phase extraction (SPE), to remove matrix components that can cause ion suppression.[3] Protein precipitation is a simpler alternative but may be less effective at removing interferences.[3]

Question 2: My chromatographic peak for Sinomenine N-oxide is tailing. What are the likely causes and solutions?

Answer: Peak tailing for basic compounds like Sinomenine and its N-oxide is a common issue in reversed-phase chromatography.[7] The primary cause is often secondary interactions between the positively charged analyte and negatively charged residual silanol (B1196071) groups on the surface of silica-based C18 columns.[7][8] This leads to a portion of the analyte being retained longer, resulting in an asymmetrical peak shape.[7]

Recommended Actions:

• Mobile Phase Modification: The most straightforward approach is to add a competing base or an acidic modifier to the mobile phase.

  • Acidification: Adding a small amount of formic acid (e.g., 0.1%) to the mobile phase will protonate the silanol groups, reducing their interaction with the protonated analyte.[7]

  • Buffer Addition: Using a buffer like ammonium formate can help to mask the silanol groups and improve peak shape.[6]

• Column Selection:

  • High-Purity Silica: Employ a modern, high-purity, end-capped C18 column, which has a lower concentration of active silanol groups.[7]

  • Alternative Stationary Phases: Consider columns with alternative stationary phases, such as those with an embedded polar group, which are designed to shield the silanol groups and are more compatible with highly aqueous mobile phases.[7]

Question 3: I am seeing a significant loss of Sinomenine N-oxide signal when analyzing plasma samples. How can I troubleshoot this?

Answer: A significant loss of signal, particularly in complex matrices like plasma, strongly suggests the presence of ion suppression.[4] This occurs when co-eluting matrix components compete with the analyte for ionization in the ESI source, leading to a reduced signal for the analyte of interest.[4]

Recommended Actions:

• Chromatographic Separation: Adjust the gradient elution profile to better separate Sinomenine N-oxide from the region where most matrix components elute (often the early part of the chromatogram).

• Sample Dilution: A simple approach is to dilute the sample extract to reduce the concentration of interfering matrix components. However, this may compromise the limit of quantification.

• Advanced Sample Preparation: As mentioned previously, switching from protein precipitation to a more selective technique like solid-phase extraction (SPE) can be highly effective in removing the specific matrix components causing the suppression.[3]

• Internal Standard: Use a stable isotope-labeled internal standard if available. This can help to compensate for signal variability caused by matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are the typical starting LC-MS parameters for the analysis of Sinomenine N-oxide?

A1: Based on published methods for Sinomenine and its metabolites, the following parameters can be used as a starting point for method development.

Parameter	Recommended Starting Condition
LC Column	C18, 2.1 x 100 mm, <3 µm
Mobile Phase A	Water with 0.1% Formic Acid or 10 mM Ammonium Formate
Mobile Phase B	Acetonitrile (B52724) or Methanol (B129727) with 0.1% Formic Acid
Flow Rate	0.2 - 0.4 mL/min
Gradient	Start with a low percentage of organic phase and ramp up to elute the analyte
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS/MS Transition	m/z 346.2 → 314.1
Collision Energy	Optimize by infusing a standard, but start in the range of 15-30 eV

Q2: How is the MS/MS transition of m/z 346.2 → 314.1 for Sinomenine N-oxide explained?

A2: The precursor ion at m/z 346.2 corresponds to the protonated molecule of Sinomenine N-oxide ([M+H]⁺). The product ion at m/z 314.1 is likely formed through a neutral loss of methanol (CH₃OH), which has a mass of approximately 32 Da (346.2 - 32 = 314.2). This type of fragmentation is plausible for the structure of Sinomenine N-oxide upon collision-induced dissociation.

Q3: Can I use Atmospheric Pressure Chemical Ionization (APCI) for Sinomenine N-oxide analysis?

A3: While ESI is generally the preferred method for polar and ionizable compounds like Sinomenine N-oxide, APCI can be an alternative, especially for less polar compounds.[1] However, APCI often uses higher temperatures, which can exacerbate the thermal degradation of N-oxides, leading to the in-source formation of the deoxygenated compound (Sinomenine).[2][9] Therefore, ESI is typically the more suitable ionization technique.

Experimental Protocols

1. Sample Preparation: Protein Precipitation

• To 100 µL of plasma sample, add 300 µL of ice-cold acetonitrile or methanol containing the internal standard.

• Vortex the mixture for 1 minute.

• Centrifuge at 12,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Vortex and centrifuge again before injecting into the LC-MS system.

2. LC-MS/MS Analysis

• LC System: A standard HPLC or UHPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid

  • B: Acetonitrile + 0.1% Formic Acid

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-5 min: 5-95% B

  • 5-7 min: 95% B

  • 7.1-9 min: 5% B (re-equilibration)

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization: ESI in positive mode.

• MRM Transitions:

  • Sinomenine N-oxide: m/z 346.2 → 314.1

  • Sinomenine (for monitoring degradation): m/z 330.2 → 239.1[10]

• Instrument Tuning: Optimize collision energy and other compound-specific parameters by infusing a standard solution of Sinomenine N-oxide.

Visualizations

Caption: Troubleshooting workflow for LC-MS analysis of Sinomenine N-oxide.

References

• 1. benchchem.com [benchchem.com]
• 2. Behavior of N-oxide derivatives in atmospheric pressure ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 6. m.youtube.com [m.youtube.com]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. researchgate.net [researchgate.net]
• 10. Simultaneous determination of sinomenine and its metabolites desmethyl-sinomenine and sinomenine N-oxide in rat plasma by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Sinomenine N-oxide HPLC Analysis

This guide provides troubleshooting strategies and frequently asked questions to help researchers, scientists, and drug development professionals resolve issues related to peak tailing of Sinomenine N-oxide in High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of peak tailing for Sinomenine N-oxide in reversed-phase HPLC?

The most common cause of peak tailing for basic, amine-containing compounds like Sinomenine N-oxide is secondary interaction with the stationary phase.[1] On silica-based columns (e.g., C18), residual silanol (B1196071) groups (Si-OH) on the surface can become ionized (Si-O⁻) at mobile phase pH levels above 3-4.[2][3] The positively charged Sinomenine N-oxide molecule can then interact with these negatively charged sites via a strong ionic attraction.[1][4] This process creates a secondary, non-hydrophobic retention mechanism that is slower to release the analyte, resulting in a distorted, tailing peak.[1][5]

Q2: How can I use the mobile phase to eliminate peak tailing?

Optimizing the mobile phase is the most effective strategy. There are two primary approaches:

• Lower the Mobile Phase pH: Operating at a low pH (typically ≤ 3) protonates the silanol groups, neutralizing their negative charge (Si-OH).[5][6][7] This minimizes the undesirable ionic interactions, leading to a more symmetrical peak shape.[1][7] Additives like 0.1% formic acid or phosphoric acid are commonly used to control the pH.

• Use a Silanol Masking Agent: Add a small concentration of a competing base, such as triethylamine (B128534) (TEA), to the mobile phase.[8] The TEA molecules are smaller and will preferentially interact with the active silanol sites, effectively "masking" them from the larger analyte molecule.[8] This approach is often used at mid-range pH. Ionic liquids can also serve as effective mobile phase additives to mask silanol groups and improve peak symmetry.[9][10][11]

Q3: Which type of HPLC column is best suited for analyzing basic compounds like Sinomenine N-oxide?

Column selection plays a critical role in preventing peak tailing. Consider the following options:

• Modern, End-Capped Columns: Choose columns made from high-purity, Type B silica (B1680970) where the residual silanol groups have been chemically deactivated ("end-capped").[1][2][12] This significantly reduces the number of active sites available for secondary interactions.

• Polar-Embedded Columns: These columns have a polar functional group embedded within the alkyl chain (e.g., C18). This provides shielding of the underlying silica surface and can improve the peak shape of basic compounds.[2]

• Alternative Stationary Phases: For particularly challenging separations, consider non-silica-based columns (e.g., polymeric or zirconia-based) or hybrid silica-organic phases, which offer different surface chemistry and better pH stability.[5]

Q4: Can my sample preparation or injection volume affect peak tailing?

Yes. Injecting too much sample can lead to column overloading, where the stationary phase becomes saturated.[6][12] This is a common cause of peak distortion, including tailing and fronting.

• Solution: Try reducing the injection volume or diluting the sample.[6][13] If the peak shape improves, the original issue was likely mass overload. Additionally, ensure the sample is dissolved in a solvent that is weaker than or equal in strength to the mobile phase to avoid peak distortion.[6]

Q5: What instrumental factors can contribute to poor peak shape?

If method-related factors have been ruled out, the issue may lie with the HPLC system itself.

• Extra-Column Volume: Excessive volume between the injector, column, and detector can cause peak broadening and tailing.[2][6] Ensure you are using tubing with a narrow internal diameter (e.g., 0.12 mm) and that the tubing length is as short as possible.[6]

• Column Degradation: The column's stationary phase can degrade over time, especially when used with aggressive mobile phases (high pH) or after many injections.[12] This can create a void at the column inlet, leading to split or tailing peaks. Using a guard column can help extend the life of your analytical column.[12]

Troubleshooting Guides

Visualizing the Cause of Peak Tailing

The following diagram illustrates the interaction between Sinomenine N-oxide and the stationary phase, which leads to peak tailing, and how mobile phase modifiers can prevent it.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. chromtech.com [chromtech.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. pharmagrowthhub.com [pharmagrowthhub.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 6. uhplcs.com [uhplcs.com]
• 7. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 8. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 9. researchgate.net [researchgate.net]
• 10. academic.oup.com [academic.oup.com]
• 11. scispace.com [scispace.com]
• 12. mastelf.com [mastelf.com]
• 13. hplc.eu [hplc.eu]

Technical Support Center: Minimizing Ion Suppression for Sinomenine N-oxide in Mass Spectrometry

Welcome to the Technical Support Center for the analysis of Sinomenine (B1681799) N-oxide using Liquid Chromatography-Mass Spectrometry (LC-MS). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to help minimize ion suppression and ensure accurate, reliable quantification of Sinomenine N-oxide in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern in the LC-MS analysis of Sinomenine N-oxide?

A1: Ion suppression is a type of matrix effect where the ionization efficiency of the analyte of interest, in this case, Sinomenine N-oxide, is reduced by the presence of co-eluting compounds from the sample matrix.[1] This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of the analytical method, potentially leading to an underestimation of the analyte's concentration or false-negative results.[2]

Q2: What are the common causes of ion suppression in the analysis of Sinomenine N-oxide from biological matrices?

A2: Ion suppression in the analysis of Sinomenine N-oxide from biological matrices (e.g., plasma, urine, tissue homogenates) is often caused by:

• Endogenous matrix components: Phospholipids, salts, and proteins are common interfering substances.[2][3]

• Exogenous compounds: Mobile phase additives, contaminants from sample collection tubes, and formulation agents in drug products can also suppress ionization.[2]

• High analyte concentration: At high concentrations, the analyte itself can cause self-suppression.[2]

• Competition for ionization: Co-eluting compounds with higher proton affinity or surface activity can compete with Sinomenine N-oxide for ionization in the MS source.[2]

Q3: How can I assess the extent of ion suppression in my method for Sinomenine N-oxide?

A3: The most common method to evaluate ion suppression is the post-column infusion experiment.[2] This involves infusing a constant flow of a Sinomenine N-oxide standard into the MS source while injecting a blank matrix extract onto the LC column. A dip in the baseline signal at the retention time of interfering compounds indicates a region of ion suppression.[2] Another quantitative approach is the post-extraction spike method, where the response of Sinomenine N-oxide spiked into a blank matrix extract is compared to the response of the same analyte in a neat solvent.[4]

Q4: What are the primary strategies to minimize ion suppression for Sinomenine N-oxide?

A4: The primary strategies to minimize ion suppression include:

• Effective Sample Preparation: To remove interfering matrix components.[1][5]

• Chromatographic Separation: To separate Sinomenine N-oxide from co-eluting matrix components.[4]

• Method Optimization: Adjusting mobile phase, flow rate, and MS parameters.[6][7]

• Use of an appropriate Internal Standard: A stable isotope-labeled internal standard is ideal to compensate for matrix effects.[1]

Troubleshooting Guide

Issue 1: Low signal intensity and poor reproducibility for Sinomenine N-oxide.

This issue is often a direct consequence of ion suppression.

• Recommended Actions:

  • Optimize Sample Preparation: The goal of sample preparation is to remove interfering matrix components before LC-MS analysis. The choice of technique can significantly impact the level of ion suppression.

    • Protein Precipitation (PPT): Simple, but may leave many matrix components.[7]

    • Liquid-Liquid Extraction (LLE): Effective at removing salts and some phospholipids.[7]

    • Solid-Phase Extraction (SPE): Offers the most selective removal of interferences.[7]

  • Optimize Chromatographic Separation: Modifying the LC method to separate Sinomenine N-oxide from co-eluting matrix components is a powerful strategy.

    • Gradient Modification: Adjust the mobile phase gradient to better resolve the analyte peak from interfering peaks.[7]

    • Column Chemistry: Experiment with different column chemistries (e.g., C18, Phenyl-Hexyl) to alter the selectivity of the separation.[7]

    • Flow Rate Reduction: Lowering the flow rate can sometimes improve ionization efficiency and reduce the impact of matrix components.[6][7]

  • Optimize Mass Spectrometer Parameters:

    • Source Parameters: Optimize source-dependent parameters such as capillary voltage, source temperature, and gas flows to ensure efficient ionization of Sinomenine N-oxide.[7]

    • MRM Transitions: Ensure that the selected Multiple Reaction Monitoring (MRM) transitions for Sinomenine N-oxide are specific and free from interferences.[8][9]

Issue 2: Inconsistent results between different sample batches.

Variability between different lots of biological matrices can lead to inconsistent levels of ion suppression.

• Recommended Actions:

  • Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix that is representative of the study samples. This helps to normalize the effects of ion suppression between the calibrants and the unknown samples.[1][7]

  • Standard Addition: For particularly complex or variable matrices, the method of standard addition can be employed. This involves adding known amounts of the Sinomenine N-oxide standard to aliquots of the actual sample. While more time-consuming, this method can provide highly accurate quantification in the presence of severe and variable matrix effects.[7]

  • Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for variable matrix effects. The SIL-IS co-elutes with the analyte and experiences the same degree of ion suppression, allowing for accurate correction.

Quantitative Data Summary

For the analysis of Sinomenine N-oxide and related compounds, the following mass spectrometric parameters have been reported:

Table 1: MRM Transitions for Sinomenine and its Metabolites

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Reference
Sinomenine	330.2	239.1	[8][9]
Desmethyl-sinomenine	316.2	239.1	[8][9]
Sinomenine N-oxide	346.2	314.1	[8][9]

| Morphine (Internal Standard) | 286.2 | 153.2 |[8][9] |

Table 2: Method Validation Parameters from a Study on Rat Plasma

Parameter	Sinomenine	Desmethyl-sinomenine	Sinomenine N-oxide
Linearity (r)	> 0.999	> 0.999	> 0.999
Extraction Recovery	> 85%	> 85%	> 85%
Precision (RSD)	< 6.45%	< 6.45%	< 6.45%
Accuracy	-4.10% to 7.23%	-4.10% to 7.23%	-4.10% to 7.23%

Data from reference[8][9].

Experimental Protocols

Below is a representative experimental protocol for the analysis of Sinomenine N-oxide in rat plasma by LC-MS/MS, based on published methods.[8][9]

1. Sample Preparation (Protein Precipitation)

• To 100 µL of rat plasma, add 20 µL of internal standard working solution (e.g., morphine).

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

2. LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography system.

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: A gradient of acetonitrile and water containing a modifier like formic acid (e.g., 0.1%).[10]

• Flow Rate: Typically in the range of 0.2-0.4 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

Visualizations

Caption: A typical experimental workflow for the analysis of Sinomenine N-oxide.

Caption: A logical workflow for troubleshooting ion suppression issues.

References

• 1. longdom.org [longdom.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. Simultaneous determination of sinomenine and its metabolites desmethyl-sinomenine and sinomenine N-oxide in rat plasma by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A sensitive LC-MS method for the determination of Sinomenine derivative SWX and its application to pharmacokinetic research in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Sinomenine N-oxide Extraction from Tissues

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the extraction of Sinomenine N-oxide from biological tissues.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in extracting Sinomenine N-oxide from solid tissues?

A1: The primary challenges include:

• Low Recovery: Sinomenine N-oxide, being a polar metabolite, can be difficult to extract with high efficiency from complex tissue matrices.

• Analyte Instability: Amine N-oxides can be susceptible to degradation, particularly reduction back to the parent amine (Sinomenine), under certain pH and temperature conditions.[1][2]

• Matrix Effects: Co-extracted endogenous compounds from tissues (e.g., phospholipids, salts) can interfere with the ionization of Sinomenine N-oxide in the mass spectrometer, leading to signal suppression or enhancement and inaccurate quantification.[3][4]

• Inefficient Homogenization: Incomplete disruption of the tissue can trap the analyte, leading to poor and variable recovery.[5][6]

Q2: What is the general workflow for extracting Sinomenine N-oxide from tissues?

A2: A typical workflow involves tissue homogenization, protein precipitation to remove the bulk of macromolecules, followed by a cleanup and concentration step like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) before analysis by LC-MS/MS.

Q3: Is Sinomenine N-oxide stable during sample preparation?

A3: The stability of N-oxide compounds can be influenced by pH and temperature. It is advisable to maintain acidic to neutral pH conditions and keep samples cool (on ice or at 2-8 °C) throughout the extraction process to minimize degradation.[1] N-oxide metabolites can also be unstable and revert to the parent drug.[2] In some cases, the choice of extraction solvent can impact stability; for instance, acetonitrile (B52724) has been shown to be effective in preventing the degradation of some N-oxides during protein precipitation.[7]

Q4: How can I minimize matrix effects in my analysis?

A4: To minimize matrix effects, you can:

• Optimize Sample Cleanup: Employ a more rigorous cleanup method like solid-phase extraction (SPE) to remove interfering matrix components.

• Chromatographic Separation: Adjust your HPLC/UHPLC method to separate Sinomenine N-oxide from co-eluting matrix components.

• Sample Dilution: Diluting the sample can reduce the concentration of interfering compounds, but ensure the analyte concentration remains above the limit of quantification.[8]

• Use a Stable Isotope-Labeled Internal Standard: This is the most effective way to compensate for matrix effects, as the internal standard will be affected similarly to the analyte.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Extraction Recovery	Inefficient Tissue Homogenization: The tissue is not sufficiently disrupted, trapping the analyte within the matrix.	* Ensure the tissue is completely homogenized. Bead beaters are effective for most tissues; however, tougher tissues like heart or lung may benefit from prior enzymatic digestion (e.g., with collagenase).[6] * Optimize homogenization parameters (e.g., time, bead type, instrument settings).[5]
Suboptimal Extraction Solvent: The polarity of the solvent may not be suitable for the polar Sinomenine N-oxide.	* For an initial extraction, use a polar solvent like methanol (B129727) or acetonitrile.[9] * If using LLE, ensure the pH of the aqueous phase is optimized to partition the analyte into the organic phase.
Analyte Degradation: Sinomenine N-oxide may be degrading during extraction.	* Maintain low temperatures throughout the process (keep samples on ice).[1] * Ensure the pH of your solutions is neutral to acidic. Avoid strongly alkaline conditions.[1] * Use acetonitrile for protein precipitation, as it has been shown to limit N-oxide conversion.[7]
Poor SPE Recovery: The analyte is either not retained or not eluted from the SPE cartridge.	* Analyte Breakthrough: If the analyte is in the flow-through, consider using a more retentive sorbent like a mixed-mode cation exchange or a hydrophilic-lipophilic balanced (HLB) polymer. Adjust the sample pH to at least 2 units below the pKa of the amine to ensure it's charged for cation exchange.[1] * Incomplete Elution: If the analyte is retained, use a stronger elution solvent. For cation exchange, this would typically be a solvent containing a base like ammonium (B1175870) hydroxide (B78521) in methanol.[1][10]
High Variability in Results	Inconsistent Homogenization: Different samples are being homogenized to varying degrees.	* Use a standardized homogenization protocol with consistent parameters for all samples.[11] * Ensure the tissue-to-solvent ratio is consistent.
Matrix Effects: Ion suppression or enhancement is varying between samples.	* Incorporate a stable isotope-labeled internal standard for Sinomenine N-oxide to correct for variations. * Perform a matrix effect assessment by comparing the analyte response in post-extraction spiked blank matrix to the response in a neat solution.[3]
Interfering Peaks in Chromatogram	Co-elution of Matrix Components: Endogenous molecules from the tissue are eluting at the same time as Sinomenine N-oxide.	* Optimize the LC gradient to improve separation. * Improve the sample cleanup procedure (e.g., use SPE instead of simple protein precipitation).[12]
Conversion to Parent Compound: Sinomenine N-oxide is being reduced to Sinomenine.	* This can happen in-source in the mass spectrometer or during sample preparation. Ensure chromatographic separation of Sinomenine and Sinomenine N-oxide. * Avoid harsh conditions (high temperature, extreme pH) during sample prep.[1]

Experimental Protocols

Protocol 1: General Tissue Homogenization and Protein Precipitation

This protocol is a starting point and should be optimized for the specific tissue type.

• Tissue Homogenization: a. Weigh approximately 100 mg of frozen tissue. b. Add 1 mL of ice-cold homogenization buffer (e.g., phosphate-buffered saline, pH 7.4). c. Homogenize the tissue on ice using a bead beater or other mechanical homogenizer until no visible tissue fragments remain.[6][12]

• Protein Precipitation: a. To the tissue homogenate, add 3 volumes (e.g., 3 mL) of ice-cold acetonitrile containing an internal standard.[7] b. Vortex vigorously for 1-2 minutes. c. Centrifuge at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins. d. Carefully collect the supernatant for further cleanup (e.g., SPE) or direct analysis (if the sample is sufficiently clean).

Protocol 2: Solid-Phase Extraction (SPE) for Cleanup

This protocol is designed for the cleanup of the supernatant from Protocol 1 using a mixed-mode cation exchange SPE cartridge.

• Cartridge Conditioning: a. Condition the SPE cartridge with 1 mL of methanol, followed by 1 mL of water. b. Equilibrate the cartridge with 1 mL of an acidic buffer (e.g., 2% formic acid in water).

• Sample Loading: a. Acidify the supernatant from the protein precipitation step with formic acid to a final concentration of 2%. b. Load the acidified supernatant onto the conditioned SPE cartridge.

• Washing: a. Wash the cartridge with 1 mL of the acidic buffer to remove neutral and acidic interferences. b. Wash the cartridge with 1 mL of methanol to remove lipophilic interferences.

• Elution: a. Elute the Sinomenine N-oxide from the cartridge with 1 mL of 5% ammonium hydroxide in methanol. b. Evaporate the eluate to dryness under a gentle stream of nitrogen at <40°C. c. Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Tissue Analysis

Technique	Principle	Advantages	Disadvantages	Suitability for Sinomenine N-oxide
Protein Precipitation (PPT)	Proteins are denatured and precipitated by adding an organic solvent (e.g., acetonitrile, methanol) or acid.[13][14]	Fast, simple, and inexpensive.	May not provide sufficient cleanup, leading to significant matrix effects.[15]	Suitable for initial cleanup, especially when using acetonitrile to enhance stability.[7] Often requires a subsequent cleanup step.
Liquid-Liquid Extraction (LLE)	The analyte is partitioned between two immiscible liquid phases based on its solubility.	Can provide a cleaner extract than PPT.	Can be labor-intensive, may form emulsions, and may not be efficient for highly polar analytes.	May be challenging due to the high polarity of Sinomenine N-oxide. Requires careful pH optimization.
Solid-Phase Extraction (SPE)	The analyte is retained on a solid sorbent while interferences are washed away, followed by elution of the analyte.[9]	Provides excellent sample cleanup, reduces matrix effects, and allows for sample concentration.[16]	More time-consuming and expensive than PPT. Requires method development.	Highly recommended for complex tissue matrices. Mixed-mode or polymeric sorbents are likely to be most effective.[1]

Visualizations

Caption: Experimental workflow for Sinomenine N-oxide extraction.

Caption: Troubleshooting decision tree for low recovery.

References

• 1. benchchem.com [benchchem.com]
• 2. hyphadiscovery.com [hyphadiscovery.com]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Optimizing Sample Homogenization | The Scientist [the-scientist.com]
• 6. Evaluation of homogenization techniques for the preparation of mouse tissue samples to support drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. altasciences.com [altasciences.com]
• 8. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Alkaloid Extraction - Lifeasible [lifeasible.com]
• 10. A rapid and reliable solid-phase extraction method for high-performance liquid chromatographic analysis of opium alkaloids from papaver plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. youtube.com [youtube.com]
• 12. benchchem.com [benchchem.com]
• 13. Protein Precipitation Method | Phenomenex [phenomenex.com]
• 14. Protein precipitation - Wikipedia [en.wikipedia.org]
• 15. LC-MS Sample Preparation | Thermo Fisher Scientific - US [thermofisher.com]
• 16. jocpr.com [jocpr.com]

dealing with Sinomenine N-oxide degradation during analysis

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with Sinomenine (B1681799) N-oxide degradation during analytical experiments.

Frequently Asked Questions (FAQs)

Category 1: Sample Handling and Storage

Question: My Sinomenine N-oxide concentration is decreasing in stored samples. What are the optimal storage conditions?

Answer: Sinomenine N-oxide stability is critical for accurate analysis. For stock solutions, storage at -20°C is recommended, and solutions should ideally be prepared fresh on the day of use. If advance preparation is necessary, ensure the stock solution is sealed tightly and stored at -20°C, where it can be stable for several months.[1] Before use, allow the vial to equilibrate to room temperature for at least an hour before opening to prevent condensation.[1]

Question: Are there specific solvents I should use or avoid for sample preparation?

Answer: Sinomenine N-oxide is soluble in solvents such as Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone.[1] For analytical techniques like HPLC, a 50% methanol (B129727) solution is often used to prepare stock and working solutions.[2] The choice of solvent should be compatible with your analytical method (e.g., LC-MS/MS).

Question: How does pH affect the stability of Sinomenine N-oxide?

Answer: While specific pH degradation kinetics for Sinomenine N-oxide are not extensively detailed, N-oxides, in general, can be susceptible to pH-dependent degradation.[3] It has been noted that the degradation kinetics of some N-oxide compounds are pH-dependent.[3] Furthermore, studies on related compounds show that pH can significantly influence reaction rates.[4] It is advisable to buffer samples to a neutral pH if they are to be stored or processed over an extended period.

Category 2: Analytical Method Troubleshooting

Question: I'm seeing inconsistent peak areas for Sinomenine N-oxide in my LC-MS/MS analysis. What could be the cause?

Answer: Inconsistent peak areas can stem from degradation during the analytical process. Potential causes include:

• In-source Degradation: N-oxides can sometimes be reduced back to their parent amine in the mass spectrometer's ion source. This can be influenced by source temperature and other parameters.

• Non-enzymatic Reduction: Sinomenine N-oxide can undergo non-enzymatic reduction facilitated by substances like ferrous ions or heme moieties, potentially present in biological samples.[5]

• Photodegradation: Exposure to light, especially UV, can degrade N-oxide compounds.[6] Ensure samples are protected from light using amber vials or by minimizing exposure.

• Temperature Instability: Sinomenine, the parent compound, is known for its thermo-optic instability.[7] While specific data for the N-oxide is limited, it is prudent to maintain controlled, cool temperatures in the autosampler (e.g., 4°C).

Question: What are the main degradation or metabolic pathways I should be aware of?

Answer: Sinomenine N-oxide is a major metabolite of Sinomenine, formed primarily through N-oxygenation catalyzed by the CYP3A4 enzyme.[5][8] Crucially, this process can be reversible. Sinomenine N-oxide can be reduced back to Sinomenine through both enzymatic (by xanthine (B1682287) oxidase) and non-enzymatic pathways.[5] Therefore, when analyzing for Sinomenine N-oxide, it is also important to monitor the concentration of the parent compound, Sinomenine.

References

• 1. Sinomenine N-oxide | CAS:1000026-77-6 | Alkaloids | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. Determination of Sinomenine in Cubosome Nanoparticles by HPLC Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stability-indicating method for the analysis of amorolfine and its N-oxide degradation product | Drug Analytical Research [seer.ufrgs.br]
• 4. Effect of pH, temperature and substrate on N2O, NO and CO2 production by Alcaligenes faecalis p - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Identification and characterization of the metabolites of sinomenine using liquid chromatography combined with benchtop Orbitrap mass spectrometry and nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Sinomenine N-oxide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to enhancing the yield of Sinomenine N-oxide synthesis. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visualizations to assist in optimizing this chemical transformation.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the N-oxidation of Sinomenine?

A1: The N-oxidation of tertiary amines like Sinomenine is typically achieved using peroxy acids, with meta-chloroperoxybenzoic acid (m-CPBA) being one of the most common and effective reagents. Another frequently used oxidant is hydrogen peroxide (H₂O₂), often in the presence of a catalyst.

Q2: What is a typical yield for the synthesis of Sinomenine N-oxide?

A2: While specific yields for Sinomenine N-oxide are not extensively reported in publicly available literature, yields for the N-oxidation of similar complex alkaloids using m-CPBA typically range from good to excellent, often exceeding 80%. The final yield is highly dependent on the optimization of reaction conditions and the efficiency of the purification process.

Q3: How can I monitor the progress of the N-oxidation reaction?

A3: The progress of the reaction can be effectively monitored using Thin Layer Chromatography (TLC). The product, Sinomenine N-oxide, is significantly more polar than the starting material, Sinomenine. A successful reaction will show the consumption of the starting material spot and the appearance of a new, lower Rf spot corresponding to the N-oxide.

Q4: What are the primary challenges in synthesizing Sinomenine N-oxide?

A4: The main challenges include ensuring the complete conversion of the starting material, preventing side reactions (such as oxidation at other functional groups in the Sinomenine molecule), and effectively purifying the highly polar N-oxide product from the reaction mixture, particularly from the acidic byproducts of the oxidizing agent.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive or insufficient oxidizing agent. 2. Reaction temperature is too low. 3. Insufficient reaction time.	1. Use a fresh batch of the oxidizing agent and consider increasing the molar equivalents (e.g., from 1.1 to 1.5 eq.). 2. While the reaction is often performed at 0°C to control exothermicity, allowing it to slowly warm to room temperature can facilitate completion. 3. Monitor the reaction by TLC and extend the reaction time until the starting material is fully consumed.
Presence of Unreacted Starting Material	1. Incomplete reaction. 2. Insufficient amount of oxidizing agent.	1. Extend the reaction time. 2. Add an additional portion of the oxidizing agent (e.g., 0.2-0.3 equivalents) and continue to monitor by TLC.
Formation of Multiple Side Products	1. Over-oxidation due to excess oxidant or high temperature. 2. Oxidation at other susceptible functional groups on the Sinomenine molecule.	1. Reduce the amount of oxidizing agent to 1.05-1.1 equivalents. Maintain a low reaction temperature (0°C). 2. This is a known challenge with complex molecules. Using a milder oxidant or carefully controlling the stoichiometry and temperature can help improve selectivity.
Difficulty in Product Purification	1. The product is highly polar and may adhere to silica (B1680970) gel. 2. Co-elution with byproducts (e.g., m-chlorobenzoic acid).	1. Use a more polar solvent system for column chromatography (e.g., a gradient of methanol (B129727) in dichloromethane). Alternatively, consider using a different stationary phase like alumina. 2. Perform an aqueous basic wash (e.g., with saturated sodium bicarbonate solution) during the work-up to remove acidic byproducts before chromatography.
Product Degradation	1. N-oxides can be sensitive to heat and certain work-up conditions. 2. The Cope elimination, a potential side reaction of N-oxides, can occur at elevated temperatures.	1. Avoid excessive heating during solvent evaporation. Use a rotary evaporator at reduced pressure and moderate temperature. 2. Ensure all reaction and purification steps are carried out at or below room temperature.

Experimental Protocols

General Protocol for N-Oxidation of Sinomenine using m-CPBA

This protocol is a general guideline adapted from standard procedures for the N-oxidation of tertiary alkaloids.

Materials and Reagents:

• Sinomenine

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (B109758) (DCM), anhydrous

• Methanol (MeOH)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup:

  • In a round-bottom flask, dissolve Sinomenine (1.0 equivalent) in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1 M.

  • Cool the solution to 0°C in an ice bath with magnetic stirring.

• Addition of Oxidant:

  • To the cooled and stirring solution, add m-CPBA (1.1 - 1.3 equivalents) portion-wise over 10-15 minutes. Note: The purity of the m-CPBA should be taken into account when calculating the molar equivalents.

• Reaction Monitoring:

  • Stir the reaction mixture at 0°C and monitor its progress by TLC (e.g., using a mobile phase of 10% MeOH in DCM). The reaction is typically complete within 1-3 hours.

• Work-up:

  • Once the reaction is complete, quench the excess m-CPBA by adding saturated aqueous sodium thiosulfate solution and stir for 15 minutes.

  • Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution (to remove m-chlorobenzoic acid) and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel.

  • Elute with a gradient of methanol in dichloromethane (e.g., 0% to 15% MeOH) to isolate the polar Sinomenine N-oxide.

  • Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield Sinomenine N-oxide.

Quantitative Data Summary

Parameter	Value/Range	Notes
Molar Ratio (Sinomenine:m-CPBA)	1 : 1.1 - 1.3	A slight excess of m-CPBA is used to ensure complete conversion.
Reaction Temperature	0°C to Room Temp.	Starting at 0°C helps control the initial exothermic reaction.
Reaction Time	1 - 3 hours	Monitor by TLC for completion.
Typical Yield	80 - 95%	Highly dependent on reaction conditions and purification efficiency.

Visualizations

Logical Workflow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for low yield in Sinomenine N-oxide synthesis.

Experimental Workflow for Sinomenine N-oxide Synthesis

Caption: Step-by-step workflow for the synthesis and purification of Sinomenine N-oxide.

Technical Support Center: Sinomenine N-oxide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the storage and handling of Sinomenine N-oxide. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for storing Sinomenine N-oxide?

For optimal stability, Sinomenine N-oxide should be stored under specific conditions depending on its form (solid or in solvent). As a solid, it should be stored at 4°C and protected from light. When dissolved in a solvent, it is recommended to store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month, always protected from light.[1] Some suppliers recommend storing the solid powder at -20°C under sealed, dry, and ventilated conditions.[2]

Q2: What is the appearance and color of Sinomenine N-oxide?

Sinomenine N-oxide is a solid that typically appears as a white to off-white powder.[1]

Q3: In which solvents is Sinomenine N-oxide soluble?

Sinomenine N-oxide is soluble in several organic solvents. It is soluble in Dimethyl sulfoxide (B87167) (DMSO) at a concentration of at least 100 mg/mL.[1] It is also reported to be soluble in chloroform, dichloromethane, ethyl acetate, and acetone.[3]

Q4: Is Sinomenine N-oxide sensitive to light?

Yes, it is recommended to protect Sinomenine N-oxide from light during storage to prevent potential degradation.[1]

Troubleshooting Guide

Issue 1: Difficulty Dissolving the Compound or Observing Precipitation

• Question: I am having trouble dissolving Sinomenine N-oxide, or it is precipitating out of my stock solution. What should I do?

• Answer:

  • Use Fresh, High-Quality Solvent: Sinomenine N-oxide is hygroscopic, meaning it can absorb moisture from the air.[1] This absorbed moisture can affect its solubility. It is crucial to use newly opened, anhydrous DMSO for preparing stock solutions.[1]

  • Ensure Proper Storage of Stock Solutions: Store stock solutions at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month) and protect them from light.[1] Frequent freeze-thaw cycles should be avoided as they can lead to precipitation. Consider preparing smaller aliquots for single-use.

  • Check Solvent Compatibility: While DMSO is a common solvent, ensure it is compatible with your experimental system. For other potential solvents, refer to the solubility data in the table below.

Issue 2: Inconsistent Experimental Results

• Question: I am observing variability in my experimental results when using Sinomenine N-oxide. What could be the cause?

• Answer:

  • Compound Stability: Ensure that the compound has been stored correctly and protected from light to prevent degradation.[1] If the solid has been stored for an extended period, consider using a fresh batch.

  • Hygroscopic Nature: Sinomenine N-oxide's hygroscopic properties can lead to inaccurate weighing and concentration calculations if it has absorbed moisture.[1] Handle the solid compound quickly in a low-humidity environment, or in a glove box if available. Store the solid in a desiccator.

  • Stock Solution Preparation: Prepare fresh stock solutions as needed and avoid using old solutions, especially if they have been stored at -20°C for over a month.[1]

Issue 3: Handling a Hygroscopic Compound

• Question: The product datasheet mentions that Sinomenine N-oxide is hygroscopic. How should I handle it to ensure accuracy?

• Answer:

  • Minimize Air Exposure: Open the container for the shortest time possible in a dry environment. Promptly and securely reseal the container after use.

  • Proper Storage: Store the solid compound in a tightly sealed container, preferably in a desiccator with a suitable drying agent to minimize moisture absorption.

  • Weighing: For accurate measurements, weigh the compound quickly. If you have access to a glove box with a controlled atmosphere, it is ideal for handling hygroscopic substances.

Data Presentation

Table 1: Storage and Stability of Sinomenine N-oxide

Form	Storage Temperature	Duration	Special Conditions
Solid	4°C	-	Protect from light
In Solvent	-80°C	6 months	Protect from light
In Solvent	-20°C	1 month	Protect from light

Data sourced from MedChemExpress.[1]

Table 2: Solubility of Sinomenine N-oxide

Solvent	Concentration	Notes
DMSO	≥ 100 mg/mL (≥ 289.53 mM)	Use newly opened DMSO due to hygroscopy.[1]
Chloroform	Soluble	-
Dichloromethane	Soluble	-
Ethyl Acetate	Soluble	-
Acetone	Soluble	-

Data sourced from MedChemExpress and BioCrick.[1][3]

Experimental Protocols

Protocol 1: Preparation of Sinomenine N-oxide Stock Solution

This protocol describes the preparation of a 100 mM stock solution of Sinomenine N-oxide in DMSO.

Materials:

• Sinomenine N-oxide (solid)

• Anhydrous Dimethyl sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Calibrated pipette

Procedure:

• Allow the Sinomenine N-oxide vial to equilibrate to room temperature before opening to minimize moisture condensation.

• In a low-humidity environment, weigh the required amount of Sinomenine N-oxide.

• Add the appropriate volume of anhydrous DMSO to achieve a 100 mM concentration. For example, to prepare a 100 mM stock solution from 1 mg of Sinomenine N-oxide (Molecular Weight: 345.39 g/mol ), add 28.95 µL of DMSO.

• Vortex the solution until the Sinomenine N-oxide is completely dissolved.

• Aliquot the stock solution into single-use sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month, protected from light.[1]

Protocol 2: In Vitro Cell-Based Assay with Sinomenine N-oxide

This protocol provides a general workflow for treating cultured cells with Sinomenine N-oxide. This example is based on studies investigating its anti-inflammatory effects.

Materials:

• Cultured cells (e.g., RAW 264.7 macrophages)

• Complete cell culture medium

• Sinomenine N-oxide stock solution (e.g., 100 mM in DMSO)

• Phosphate-buffered saline (PBS)

• Multi-well cell culture plates

Procedure:

• Seed the cells in a multi-well plate at the desired density and allow them to adhere overnight.

• The following day, prepare the desired concentrations of Sinomenine N-oxide by diluting the stock solution in a complete cell culture medium. Ensure the final DMSO concentration is consistent across all treatments and does not exceed a level that affects cell viability (typically <0.1%).

• Remove the old medium from the cells and wash once with PBS.

• Add the medium containing the different concentrations of Sinomenine N-oxide to the respective wells. Include a vehicle control (medium with the same concentration of DMSO as the highest treatment concentration).

• Incubate the cells for the desired period (e.g., 2 hours for assessing cytokine inhibition).[1]

• Following incubation, proceed with the desired downstream analysis, such as measuring cytokine levels (e.g., IL-6, TNF-α) in the supernatant or assessing cellular responses.

Visualizations

Caption: Workflow for preparing and using Sinomenine N-oxide in experiments.

Caption: Decision tree for troubleshooting common issues with Sinomenine N-oxide.

References

• 1. tutorchase.com [tutorchase.com]
• 2. How to Handle Hygroscopic Reference Standards? - Chromatography Forum [chromforum.org]
• 3. Hygroscopic: What it Means, What You Need to Know [corecheminc.com]

preventing conversion of Sinomenine N-oxide back to Sinomenine

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to prevent the unwanted conversion of Sinomenine (B1681799) N-oxide back to its parent compound, Sinomenine, during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Sinomenine N-oxide and why is its stability a concern?

Sinomenine N-oxide is a major metabolite of Sinomenine, an alkaloid used in traditional medicine with anti-inflammatory and immunosuppressive properties. In research, Sinomenine N-oxide itself is often the subject of investigation. However, it is prone to chemical and enzymatic reduction, converting it back to Sinomenine. This instability can lead to inaccurate experimental results, misinterpretation of the compound's activity, and poor reproducibility.

Q2: What are the primary causes of Sinomenine N-oxide conversion to Sinomenine?

The conversion of Sinomenine N-oxide to Sinomenine is a reduction reaction. The primary drivers of this in a laboratory setting are:

• Non-enzymatic Reduction: This can be mediated by reducing agents present in the experimental system. Ferrous ions (Fe²⁺) and heme moieties are known to cause this reduction.

• Enzymatic Reduction: Certain enzymes can catalyze the reduction of Sinomenine N-oxide. Xanthine oxidase has been identified as one such enzyme.

• Sample Matrix Effects: Biological matrices, such as hemolyzed plasma, can contain endogenous reducing agents that promote the conversion.

• Inappropriate Storage and Handling: Exposure to light, elevated temperatures, and non-optimal pH can accelerate the degradation of Sinomenine N-oxide.

• Analytical Procedure Artifacts: In some cases, the analytical method itself, such as in-source fragmentation during LC-MS/MS analysis, can cause the apparent conversion of the N-oxide to the parent amine.

Q3: How can I store Sinomenine N-oxide to ensure its stability?

Proper storage is the first line of defense against degradation. Based on available data, the following storage conditions are recommended:

Storage Condition	Recommendation	Rationale
Temperature	Store at low temperatures, ideally at -20°C for short-term storage (up to 1 month) and -80°C for long-term storage (up to 6 months).	Low temperatures slow down chemical degradation reactions.
Atmosphere	Store under an inert atmosphere, such as argon or nitrogen.	This minimizes the risk of oxidative degradation, although reduction is the primary concern.
Light	Protect from light by using amber vials or by wrapping the container in aluminum foil.	Light can provide the energy for degradative reactions.
Form	Store as a dry, solid powder whenever possible.	The solid state is generally more stable than solutions.

Troubleshooting Guides

This section provides a step-by-step approach to identifying and resolving issues related to the instability of Sinomenine N-oxide in your experiments.

Issue 1: Inconsistent or unexpected biological activity in cell-based assays.

If you observe lower-than-expected potency, or if the biological effects are more aligned with those of Sinomenine, it is possible that Sinomenine N-oxide is being converted within your cell culture system.

Troubleshooting Workflow:

Troubleshooting workflow for inconsistent biological activity.

Issue 2: Low recovery of Sinomenine N-oxide during sample preparation and analysis.

If you consistently measure lower concentrations of Sinomenine N-oxide than expected, especially with a concurrent increase in Sinomenine levels, the issue may lie in your sample handling and analytical methodology.

Troubleshooting Steps:

• Evaluate Sample Matrix:

  • Problem: Hemolyzed plasma is known to contain reducing agents that can convert N-oxides to their parent amines.

  • Solution: Whenever possible, use non-hemolyzed plasma for your analysis. Ensure careful sample collection and handling to prevent hemolysis.

• Optimize Sample Extraction:

  • Problem: The choice of solvent can influence the stability of Sinomenine N-oxide.

  • Solution: Consider using acetonitrile (B52724) for protein precipitation instead of methanol, as it has been shown to minimize the conversion of other N-oxides. Acidifying the extraction solvent with a small amount of formic acid (e.g., 0.1%) can also help to stabilize the N-oxide.

• Control Temperature:

  • Problem: Higher temperatures can accelerate the rate of reduction.

  • Solution: Keep your samples on ice during all stages of preparation. Use refrigerated centrifuges and consider cooling the autosampler of your LC-MS/MS system.

• Optimize LC-MS/MS Parameters:

  • Problem: In-source fragmentation can lead to the breakdown of Sinomenine N-oxide into Sinomenine within the mass spectrometer, leading to an overestimation of the parent compound.

  • Solution: Ensure that your chromatography method provides good separation between Sinomenine and Sinomenine N-oxide. Minimize the ion source temperature to the lowest level that still provides adequate sensitivity.

Experimental Protocols

Protocol 1: Quantitative Analysis of Sinomenine N-oxide and Sinomenine by LC-MS/MS

This protocol allows for the sensitive and specific quantification of both Sinomenine N-oxide and Sinomenine, enabling you to monitor the stability of your compound.

1. Sample Preparation (from plasma):

• To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing an appropriate internal standard (e.g., morphine).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 12,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

2. Liquid Chromatography Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to separate the two compounds (e.g., start with 5% B, ramp to 95% B).

• Flow Rate: 0.3 mL/min.

• Column Temperature: 30°C.

3. Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Sinomenine: m/z 330.2 → 299.1

  • Sinomenine N-oxide: m/z 346.2 → 329.2

  • Morphine (Internal Standard): m/z 286.2 → 152.1

• Optimization: Ion source parameters (e.g., temperature, gas flows) and compound-specific parameters (e.g., collision energy) should be optimized for maximum sensitivity.

Protocol 2: Assessing the Stability of Sinomenine N-oxide in Cell Culture Media

This protocol helps determine if your cell culture conditions are causing the conversion of Sinomenine N-oxide.

• Prepare a stock solution of Sinomenine N-oxide in a suitable solvent (e.g., DMSO).

• Spike the Sinomenine N-oxide stock solution into your cell culture medium (e.g., DMEM or RPMI-1640) with and without serum to the final desired concentration.

• Incubate the medium under your standard cell culture conditions (e.g., 37°C, 5% CO₂).

• At various time points (e.g., 0, 2, 6, 12, and 24 hours), collect an aliquot of the medium.

• Immediately process the samples as described in Protocol 1 to quench any further reaction and quantify the concentrations of Sinomenine N-oxide and Sinomenine.

• Plot the percentage of remaining Sinomenine N-oxide and the percentage of formed Sinomenine over time to determine the stability.

Signaling Pathway

The Keap1-Nrf2 Antioxidant Response Pathway and Sinomenine

Sinomenine is a known activator of the Keap1-Nrf2 signaling pathway, which is a critical cellular defense mechanism against oxidative stress. While the specific effects of Sinomenine N-oxide on this pathway are less well-documented, understanding the action of the parent compound provides important context.

Activation of the Keap1-Nrf2 pathway by Sinomenine.

Under normal conditions, the transcription factor Nrf2 is bound to its inhibitor Keap1 in the cytoplasm, which leads to its ubiquitination and degradation. Sinomenine can disrupt the Keap1-Nrf2 interaction, allowing Nrf2 to translocate to the nucleus.[1][2] In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes, leading to their transcription and the production of protective enzymes.

Given that Sinomenine N-oxide can be reduced back to Sinomenine, it is plausible that it may indirectly activate this pathway following its conversion. Further research is needed to elucidate the direct effects of Sinomenine N-oxide on the Keap1-Nrf2 pathway.

References

• 1. Involvement of the Keap1-Nrf2-ARE pathway in the antioxidant activity of sinomenine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sinomenine inhibits oxidative stress and pulmonary fibrosis by activating the Keap1/Nrf2 signaling pathway [manu41.magtech.com.cn]

Technical Support Center: Optimization of In Vitro Assays for Sinomenine N-oxide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their in vitro assays for Sinomenine (B1681799) N-oxide.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving Sinomenine N-oxide for in vitro assays?

A1: Sinomenine N-oxide, like its parent compound Sinomenine, can exhibit limited water solubility. For in vitro assays, it is recommended to first dissolve Sinomenine N-oxide in a small amount of dimethyl sulfoxide (B87167) (DMSO) to create a stock solution. This stock solution can then be further diluted in cell culture medium to the desired final concentrations. It is crucial to ensure the final DMSO concentration in the culture medium is non-toxic to the cells, typically below 0.5%. Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments to account for any potential effects of the solvent.

Q2: What is a typical concentration range for Sinomenine N-oxide in in vitro experiments?

A2: The optimal concentration range for Sinomenine N-oxide can vary depending on the cell type and the specific assay being performed. Based on studies with Sinomenine and its derivatives, a broad range from low micromolar (µM) to millimolar (mM) has been explored. For instance, an N-oxide of Sinomenine showed an IC50 value of 23.04 µM for inhibiting nitric oxide (NO) release[1]. It is advisable to perform a dose-response study to determine the optimal, non-toxic concentration range for your specific experimental setup.

Q3: How can I assess the cytotoxicity of Sinomenine N-oxide in my cell line?

A3: Standard cytotoxicity assays such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CCK-8 (Cell Counting Kit-8) assay are recommended. These colorimetric assays measure cell viability and metabolic activity. You should treat your cells with a range of Sinomenine N-oxide concentrations for a defined period (e.g., 24, 48, or 72 hours) to determine the concentration at which it may become toxic to the cells.

Q4: Which signaling pathways are known to be modulated by Sinomenine and its derivatives?

A4: Sinomenine and its derivatives have been shown to modulate several key signaling pathways involved in inflammation, cell survival, and apoptosis. These include the NF-κB, MAPK, Nrf2, and PI3K/Akt/mTOR signaling pathways[1]. When investigating the mechanism of action of Sinomenine N-oxide, it is pertinent to examine the activation or inhibition of key proteins within these pathways.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent or non-reproducible results	- Compound precipitation in media.- Inconsistent cell seeding density.- Variability in incubation times.	- Visually inspect the culture medium for any signs of precipitation after adding Sinomenine N-oxide. If precipitation occurs, try preparing a fresh dilution from the stock or slightly increasing the final DMSO concentration (while staying within non-toxic limits).- Use a hemocytometer or an automated cell counter to ensure consistent cell numbers are seeded in each well.- Standardize all incubation times throughout the experiment.
High background in colorimetric assays (MTT, CCK-8)	- Contamination of cell cultures (e.g., bacteria, yeast).- Interference of the compound with the assay reagents.	- Regularly check cell cultures for any signs of contamination under a microscope. Use sterile techniques and consider testing for mycoplasma.- Run a control with Sinomenine N-oxide in cell-free medium to check for any direct reaction with the assay reagents.
Low signal or no effect observed	- Sub-optimal concentration of Sinomenine N-oxide.- Insufficient incubation time.- Cell line is not responsive to the compound.	- Perform a dose-response experiment with a wider range of concentrations.- Increase the incubation time to allow for the compound to exert its biological effects.- Consider using a different cell line that is known to be responsive to anti-inflammatory or cytotoxic agents.
Unexpected cytotoxic effects at low concentrations	- Contamination of the compound.- Synergistic toxic effects with components in the culture medium.	- Ensure the purity of the Sinomenine N-oxide used.- To test for interactions, incubate Sinomenine N-oxide in the culture medium for the duration of the experiment and then use this "pre-incubated" medium to treat the cells.

Quantitative Data Summary

The following tables summarize quantitative data from studies on Sinomenine and its derivatives, which can serve as a reference for designing experiments with Sinomenine N-oxide.

Table 1: IC50 Values of Sinomenine and its Derivatives in Various Cell Lines

Compound	Cell Line	Assay	IC50 Value (µM)	Reference
Sinomenine N-oxide	Macrophages	Nitric Oxide Release	23.04	[1]
Sinomenine	RAW264.7	Cytotoxicity (MTT)	>100	[2]
Sinomenine Derivative 17	RAW264.7	Nitric Oxide Inhibition	30.28 ± 1.70	[2]
Sinomenine Hydrochloride (SH)	ACHN (Renal Cancer)	Growth Inhibition	76.8	[1]
Sinomenine Hydrochloride (SH)	786-O (Renal Cancer)	Growth Inhibition	85.5	[1]
Sinomenine Derivative 6d	MCF-7, HeLa, HepG2, SW480, A549	Cytotoxicity	3.46 - 11.51	[1]

Table 2: Effective Concentrations of Sinomenine in Anti-inflammatory Assays

Cell Line	Treatment	Effect	Concentration (µM)	Reference
RAW264.7	LPS-induced	Inhibition of NO, TNF-α, IL-6	12.5, 25, 50	[3]
Peritoneal Macrophages	-	Inhibition of TNF-α, IL-1β	91.1 - 36.4	[1]
MG-63	Bradykinin-induced	Inhibition of IL-1β, IL-6, TNF-α	Not specified	[4]

Experimental Protocols

Cell Viability/Cytotoxicity Assay (MTT Protocol)

This protocol is adapted for assessing the effect of Sinomenine N-oxide on cell viability.

Materials:

• Target cells (e.g., RAW264.7 macrophages)

• Complete culture medium

• Sinomenine N-oxide stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.04 N HCl in isopropanol)

• 96-well plates

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of Sinomenine N-oxide in culture medium from your stock solution. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of Sinomenine N-oxide. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well.

• Formazan (B1609692) Crystal Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

Anti-inflammatory Assay (Nitric Oxide Measurement)

This protocol measures the effect of Sinomenine N-oxide on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• RAW264.7 macrophage cells

• Complete culture medium

• Sinomenine N-oxide stock solution (in DMSO)

• Lipopolysaccharide (LPS)

• Griess Reagent (Part A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) standard solution

• 96-well plates

Procedure:

• Cell Seeding: Seed RAW264.7 cells into a 96-well plate at a density of 1 x 10^5 cells/well and incubate for 24 hours.

• Compound Treatment: Pre-treat the cells with various concentrations of Sinomenine N-oxide for 1-2 hours.

• Inflammatory Stimulation: Add LPS (e.g., 1 µg/mL) to the wells to induce an inflammatory response. Include a control group without LPS stimulation.

• Incubation: Incubate the plate for 24 hours.

• Nitrite Measurement:

  • Collect 50 µL of the cell culture supernatant from each well and transfer to a new 96-well plate.

  • Add 50 µL of Griess Reagent Part A to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Part B to each well and incubate for another 10 minutes at room temperature, protected from light.

• Absorbance Measurement: Measure the absorbance at 540 nm. The concentration of nitrite is determined using a sodium nitrite standard curve.

Signaling Pathway and Experimental Workflow Diagrams

Caption: General experimental workflow for in vitro assays.

Caption: Simplified NF-κB signaling pathway.

Caption: Simplified Nrf2 antioxidant response pathway.

References

• 1. Bioactivities and Mechanisms of Action of Sinomenine and Its Derivatives: A Comprehensive Review [mdpi.com]
• 2. Synthesis and biological evaluation of novel sinomenine derivatives as anti-inflammatory and analgesic agent - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05558A [pubs.rsc.org]
• 3. Anti-Inflammatory Mechanism Prediction of Sinomenine Based on Network Pharmacology and Its Biological Activity Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sinomenine Regulates Inflammatory Response and Oxidative Stress via Nuclear Factor kappa B (NF-κB) and NF-E2-Related Factor 2 (Nrf2) Signaling Pathways in Ankle Fractures in Children - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Sinomenine vs. Sinomenine N-oxide: A Comparative Analysis of Anti-inflammatory Potency

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the anti-inflammatory properties of Sinomenine (B1681799) (SIN) and its major metabolite, Sinomenine N-oxide (SNO). The information presented herein is compiled from preclinical studies to assist researchers in understanding the differential activities of these two compounds.

Executive Summary

Sinomenine, an alkaloid extracted from the medicinal plant Sinomenium acutum, is well-documented for its significant anti-inflammatory effects. In contrast, its metabolite, Sinomenine N-oxide, demonstrates considerably weaker anti-inflammatory activity and may exhibit pro-oxidant properties. A key study directly comparing the two compounds found that Sinomenine is the predominant anti-inflammatory agent, effectively reducing pro-inflammatory cytokine levels and inhibiting the NF-κB signaling pathway. Sinomenine N-oxide, however, showed limited efficacy in the same assays[1][2]. Another study identified Sinomenine N-oxide as an inhibitor of nitric oxide (NO) production[3]. This guide will delve into the available experimental data, outline the methodologies used, and visualize the key signaling pathways.

Quantitative Data Comparison

The following tables summarize the comparative anti-inflammatory potency of Sinomenine and Sinomenine N-oxide based on available in vitro data.

Table 1: Inhibition of Pro-inflammatory Mediators

Compound	Assay	Model System	Potency (IC50 or Effective Concentration)	Reference
Sinomenine (SIN)	IL-6 & TNF-α Inhibition	LPS-induced RAW 264.7 macrophages	Effective at attenuating cytokine levels	[1][2]
Sinomenine N-oxide (SNO)	IL-6 & TNF-α Inhibition	LPS-induced RAW 264.7 macrophages	Limited attenuation even at 200 μM	[1][2]
Sinomenine N-oxide (SNO)	NO Production Inhibition	IC50 = 23.04 µM	[3]

Table 2: Effect on NF-κB Signaling and Oxidative Stress

Compound	Effect on NF-κB Nuclear Translocation	Effect on Reactive Oxygen Species (ROS)	Model System	Reference
Sinomenine (SIN)	Ameliorated	Generally reduces ROS	LPS-induced RAW 264.7 macrophages	[1][2]
Sinomenine N-oxide (SNO)	Limited attenuation	Induced ROS production	LPS-induced RAW 264.7 macrophages	[1][2]

Experimental Protocols

This section details the methodologies for the key experiments cited in the comparison of Sinomenine and Sinomenine N-oxide.

In Vitro Anti-inflammatory Assay in RAW 264.7 Macrophages

• Cell Culture: Murine macrophage RAW 264.7 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, and maintained at 37°C in a humidified atmosphere with 5% CO2.

• Induction of Inflammation: To induce an inflammatory response, the cells are stimulated with lipopolysaccharide (LPS) at a concentration of 1 µg/mL.

• Treatment: Cells are pre-treated with varying concentrations of Sinomenine or Sinomenine N-oxide for a specified period (e.g., 1-2 hours) before the addition of LPS.

• Measurement of Pro-inflammatory Cytokines (TNF-α and IL-6): After a 24-hour incubation with LPS and the test compounds, the cell culture supernatant is collected. The concentrations of TNF-α and IL-6 are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer's instructions.

• Measurement of Nitric Oxide (NO) Production: The concentration of nitrite, a stable metabolite of NO, in the culture supernatant is measured using the Griess reagent assay.

• NF-κB Nuclear Translocation Analysis: The effect on the NF-κB pathway is assessed by measuring the translocation of the p65 subunit from the cytoplasm to the nucleus. This is typically evaluated by Western blotting of nuclear and cytoplasmic fractions or by immunofluorescence microscopy.

• Reactive Oxygen Species (ROS) Measurement: Intracellular ROS levels are measured using fluorescent probes such as 2',7'-dichlorofluorescin diacetate (DCFH-DA). Following treatment, cells are incubated with the probe, and the fluorescence intensity is measured using a fluorescence microplate reader or flow cytometry.

Signaling Pathways and Mechanisms of Action

Sinomenine exerts its anti-inflammatory effects primarily through the inhibition of the NF-κB and MAPK signaling pathways, and the activation of the Nrf2 pathway[3][4]. The available data suggests that Sinomenine N-oxide has a limited impact on the NF-κB pathway[1][2].

Figure 1: Simplified NF-κB signaling pathway showing the inhibitory action of Sinomenine and the limited effect of Sinomenine N-oxide.

References

• 1. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sinomenine Protects PC12 Neuronal Cells against H2O2-induced Cytotoxicity and Oxidative Stress via a ROS-dependent Up-regulation of Endogenous Antioxidant System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bioactivities and Mechanisms of Action of Sinomenine and Its Derivatives: A Comprehensive Review [mdpi.com]
• 4. Bioactivities and Mechanisms of Action of Sinomenine and Its Derivatives: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of the Cytotoxic Effects of Sinomenine and Sinomenine N-oxide

A Guide for Researchers in Drug Development

This guide provides a comparative overview of the cytotoxic properties of Sinomenine (SIN), a bioactive alkaloid, and its major metabolite, Sinomenine N-oxide (SNO). The information is compiled from various studies to assist researchers in oncology and pharmacology in evaluating their potential as therapeutic agents. While extensive data exists on the cytotoxic effects of Sinomenine across a range of cancer cell lines, there is a notable lack of direct comparative studies on the cytotoxicity of Sinomenine N-oxide. This guide summarizes the available evidence for both compounds, highlighting the known cytotoxic profile of Sinomenine and the currently understood biological activities of its N-oxide derivative.

I. Comparative Cytotoxicity Data

Table 1: Cytotoxicity of Sinomenine (SIN) and Sinomenine Hydrochloride (SH) in Human Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50 Value	Exposure Time	Assay Method	Reference
Sinomenine (SIN)	HeyA8	Ovarian Cancer	1.56 mM	48 hours	CCK-8	[1]
Sinomenine (SIN)	PC-3	Prostate Cancer	~121.4 nM	Not Specified	Not Specified	[2][3][4]
Sinomenine (SIN)	DU-145	Prostate Cancer	~121.4 nM	Not Specified	Not Specified	[2][3][4]
Sinomenine (SIN)	A549	Lung Cancer	Inhibited viability at 0.2 mM	24 hours	Not Specified	[5]
Sinomenine (SIN)	H1299	Lung Cancer	Inhibited viability at 0.2 mM	24 hours	Not Specified	[5]
Sinomenine Hydrochloride (SH)	MDA-MB-231	Breast Cancer	1.33 mM	Not Specified	Not Specified	[2]
Sinomenine Hydrochloride (SH)	MCF-7	Breast Cancer	1.51 mM	Not Specified	Not Specified	[2]
Sinomenine Hydrochloride (SH)	Hep3B	Liver Cancer	0.5–2 µM	Not Specified	Not Specified	[2]
Sinomenine Hydrochloride (SH)	SMMC7721	Liver Cancer	0.5–2 µM	Not Specified	Not Specified	[2]
Sinomenine Hydrochloride (SH)	H1819	Lung Cancer	Sensitive at 50 µM	Not Specified	Not Specified	[2]
Sinomenine Hydrochloride (SH)	H1975	Lung Cancer	Sensitive at 200 µM	Not Specified	Not Specified	[2]
Sinomenine Hydrochloride (SH)	HeLa	Cervical Cancer	Moderate inhibition at 0.5-1 mM	24, 48, 72 hours	MTT	[6]

Note: The cytotoxicity of Sinomenine can vary significantly depending on the cancer cell line. For instance, studies on HOS and U 2 OS osteosarcoma cells indicated low cytotoxicity, with only a 16.17% and 33.76% cell killing rate at 1 mM after 24 and 48 hours, respectively, in HOS cells.[7] Furthermore, Sinomenine and its hydrochloride salt have been observed to exhibit low to no cytotoxicity in normal cell lines, such as normal astrocytes, CCD19-Lu (normal lung cells), and MG-63 cells at concentrations up to 32 mmol/L, 400 µM, and 1 mM respectively, suggesting a degree of selectivity for cancer cells.[2][8][9]

Table 2: Biological Activity of Sinomenine N-oxide (SNO)

Compound	Activity	Metric	IC50 Value	Model	Reference
Sinomenine N-oxide (SNO)	Anti-inflammatory	NO Release Inhibition	23.04 µM	Not Specified	[3][8]

II. Experimental Protocols

The following are generalized methodologies for the cytotoxicity assays cited in this guide. For specific details, researchers should consult the referenced publications.

Cell Viability and Cytotoxicity Assays (CCK-8 and MTT)

• Cell Culture: Human cancer cell lines are cultured in appropriate media (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of Sinomenine or Sinomenine Hydrochloride. Control wells receive medium with the vehicle (e.g., DMSO).

• Incubation: The plates are incubated for specified periods (e.g., 24, 48, 72 hours).

• Assay Procedure:

  • CCK-8 Assay: A solution of CCK-8 (Cell Counting Kit-8) is added to each well, and the plates are incubated for a further 1-4 hours. The absorbance is measured at 450 nm using a microplate reader.

  • MTT Assay: An MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well, and the plates are incubated for 4 hours. The resulting formazan (B1609692) crystals are dissolved in a solubilization solution (e.g., DMSO), and the absorbance is measured at a specific wavelength (e.g., 570 nm).

• Data Analysis: The cell viability is expressed as a percentage of the control. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) is calculated from the dose-response curves.

Experimental workflow for in vitro cytotoxicity assays.

III. Signaling Pathways in Sinomenine-Induced Cytotoxicity

The antitumor effects of Sinomenine and its derivatives are attributed to their influence on various signaling pathways that regulate cell proliferation, apoptosis, and metastasis.[2][3][4]

Key signaling pathways implicated in the cytotoxic and biological activities of Sinomenine include:

• PI3K/Akt/mTOR Pathway: This pathway is crucial for cell survival and proliferation, and its inhibition by Sinomenine can lead to apoptosis.[2][3][4]

• NF-κB Pathway: Sinomenine has been shown to inhibit the activation of NF-κB, a key regulator of inflammation and cell survival, thereby promoting apoptosis and reducing metastasis.[2][3][4]

• MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway is involved in various cellular processes, and its modulation by Sinomenine can contribute to its anticancer effects.[2][3][4]

• JAK/STAT Pathway: This pathway is involved in cell proliferation and differentiation, and its inhibition by Sinomenine has been observed in some cancer models.[2][3][4]

Signaling pathways modulated by Sinomenine leading to anticancer effects.

IV. Conclusion

The available evidence strongly supports the cytotoxic effects of Sinomenine and its hydrochloride salt against a variety of cancer cell lines, with a notable degree of selectivity over normal cells. The mechanisms underlying these effects involve the modulation of key signaling pathways that control cell fate.

In contrast, the cytotoxic profile of Sinomenine N-oxide remains largely unexplored. While it demonstrates biological activity, particularly in inhibiting nitric oxide release, its potential as a cytotoxic agent in cancer therapy is yet to be determined.

For researchers in drug development, Sinomenine presents a promising scaffold for the development of novel anticancer agents. Future studies should aim to directly compare the cytotoxic efficacy of Sinomenine and its metabolites, including Sinomenine N-oxide, across a standardized panel of cancer cell lines. Such research will be crucial in elucidating structure-activity relationships and identifying the most potent and selective compounds for further preclinical and clinical investigation.

References

• 1. Sinomenine Inhibits the Growth of Ovarian Cancer Cells Through the Suppression of Mitosis by Down-Regulating the Expression and the Activity of CDK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bioactivities and Mechanisms of Action of Sinomenine and Its Derivatives: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Bioactivities and Mechanisms of Action of Sinomenine and Its Derivatives: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sinomenine Inhibits Migration and Invasion of Human Lung Cancer Cell through Downregulating Expression of miR-21 and MMPs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sinomenine hydrochloride sensitizes cervical cancer cells to ionizing radiation by impairing DNA damage response - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Sinomenine Regulates Inflammatory Response and Oxidative Stress via Nuclear Factor kappa B (NF-κB) and NF-E2-Related Factor 2 (Nrf2) Signaling Pathways in Ankle Fractures in Children - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Sinomenine and Dexamethasone in Preclinical Inflammation Models

A Guide for Researchers and Drug Development Professionals

Introduction

In the landscape of anti-inflammatory therapeutics, both natural compounds and synthetic corticosteroids hold significant places. Sinomenine (B1681799), an alkaloid extracted from the medicinal plant Sinomenium acutum, has a long history of use in traditional Chinese medicine for treating inflammatory conditions like rheumatoid arthritis (RA).[1][2][3] Dexamethasone (B1670325) is a potent synthetic glucocorticoid renowned for its broad and powerful anti-inflammatory and immunosuppressive effects.[4][5] This guide provides a comparative overview of their performance in preclinical inflammation models, with a primary focus on rheumatoid arthritis.

It is important to note that while the topic specifies Sinomenine N-oxide, the available scientific literature on this specific metabolite is limited. One study indicated that Sinomenine N-oxide had a high inhibitory effect on nitric oxide (NO) release, with an IC50 of 23.04 µM.[6] However, another study suggested that its parent compound, sinomenine, is the predominant anti-inflammatory agent, while Sinomenine N-oxide may induce reactive oxygen species (ROS) production and exhibits limited attenuation of pro-inflammatory cytokines.[7] Therefore, this guide will primarily focus on the more extensively studied parent compound, Sinomenine (SIN) , for a robust comparison with dexamethasone (DEX).

Mechanisms of Action: A Comparative Overview

Both Sinomenine and dexamethasone exert their anti-inflammatory effects by modulating key signaling pathways and suppressing the production of inflammatory mediators, though their primary molecular targets differ.

Sinomenine (SIN) acts through a multi-target mechanism:

• Inhibition of NF-κB Pathway: SIN suppresses the activation of Nuclear Factor-kappa B (NF-κB), a critical transcription factor for pro-inflammatory genes.[2][8] It achieves this by preventing the degradation of its inhibitor, IκBα, thus blocking the nuclear translocation of NF-κB subunits like p65.[3][6]

• Modulation of MAPK Pathway: It inhibits the phosphorylation of p38 mitogen-activated protein kinase (MAPK), another key pathway in the inflammatory response.[6]

• Suppression of Pro-inflammatory Cytokines: SIN effectively reduces the production of key inflammatory cytokines including Tumor Necrosis Factor-alpha (TNF-α), Interleukin-1 beta (IL-1β), and Interleukin-6 (IL-6).[2][8][9]

• Activation of Nrf2 Pathway: Some studies suggest SIN can activate the Nrf2/HO-1 signaling pathway, which has antioxidant and anti-inflammatory effects.[3][6]

• PI3K/Akt Pathway Inhibition: Recent evidence indicates SIN can alleviate RA by inhibiting the PI3K-Akt signaling pathway.[10]

Dexamethasone (DEX) , a classic glucocorticoid, functions primarily through the glucocorticoid receptor (GR):

• Glucocorticoid Receptor (GR) Activation: DEX binds to the cytosolic GR, causing the complex to translocate to the nucleus.[11]

• Transrepression of Pro-inflammatory Genes: In the nucleus, the DEX-GR complex directly interferes with the activity of pro-inflammatory transcription factors like NF-κB and AP-1, a mechanism known as transrepression. This is a major route for suppressing cytokine production.[11][12]

• Transactivation of Anti-inflammatory Genes: The complex also binds to Glucocorticoid Response Elements (GREs) on DNA to upregulate the expression of anti-inflammatory proteins, such as annexin (B1180172) A1 (lipocortin-1), which inhibits phospholipase A2.[12]

• Suppression of Cytokines and Mediators: It potently inhibits the expression of TNF-α, IL-1β, IL-6, and enzymes like COX-2 and iNOS.[11][12]

• Induction of Regulatory Cytokines: DEX can induce the expression of the anti-inflammatory cytokine IL-10.[4][13]

Signaling Pathway Diagrams

Below are simplified diagrams illustrating the primary anti-inflammatory signaling pathways for Sinomenine and Dexamethasone.

Figure 1. Anti-inflammatory mechanism of Sinomenine.

Figure 2. Anti-inflammatory mechanism of Dexamethasone.

Comparative Efficacy in Preclinical Models

Direct head-to-head comparisons in the same study provide the most valuable data. A study using lipopolysaccharide (LPS)-induced RAW 264.7 macrophages provides a direct in vitro comparison.

In Vitro Anti-inflammatory Activity

Table 1: Comparison of Sinomenine and Dexamethasone in LPS-Induced RAW 264.7 Macrophages

Parameter	Sinomenine (50 µM)	Dexamethasone (50 µM)	Model System	Reference
NO Inhibition	Significant Inhibition	Significant Inhibition	LPS-induced RAW 264.7 cells	[14]
TNF-α Inhibition	Significant Inhibition (Concentration-dependent)	Significant Inhibition	LPS-induced RAW 264.7 cells	[14]

| IL-6 Inhibition | Significant Inhibition (Comparable to DEX) | Significant Inhibition | LPS-induced RAW 264.7 cells |[14] |

Data synthesized from a study where both compounds were tested at the same concentration.[14] The study highlights that the inhibitory activity of SIN on IL-6 was comparable to that of dexamethasone at the tested concentration.[14]

In Vivo Efficacy in Arthritis Models

While direct comparative studies are less common, data from separate studies using similar collagen-induced arthritis (CIA) models in rodents allow for an indirect assessment.

Table 2: Effects of Sinomenine in Collagen-Induced Arthritis (CIA) Models

Species	Dose	Key Findings	Reference
DBA/1 Mice	50-100 mg/kg/day	Reduced inflammatory cell infiltration and synovial hyperplasia. Suppressed secretion of multiple cytokines (IL-6, TNF-α, IL-1β, etc.) and induced IL-10.	[15]
CIA Rats	120 mg/kg	Decreased arthritic index, paw swelling, and levels of IL-1β, TNF-α, IL-6, and IL-17.	[6]

| CIA Mice | 50-100 mg/kg | Inhibited inflammatory cytokines and reduced RA activity. |[6] |

Table 3: Effects of Dexamethasone in Arthritis Models

Species	Dose	Key Findings	Reference
Lewis Rats (CIA)	0.225 - 2.25 mg/kg (IM)	Rapidly reduced paw edema. Multiple dosing was required to suppress paw size close to baseline.	[16][17]
AIA Rats	1 mg/kg	Suppressed pro-inflammatory cytokines (IL-6, TNF-α, IL-1β).	[4]

| AIA Mice | 1.0 - 1.25 mg/kg | Significantly inhibited arthritis progression, reduced joint inflammation and damage. |[4] |

Note: CIA = Collagen-Induced Arthritis; AIA = Adjuvant-Induced Arthritis. Dosages and routes of administration vary between studies, making direct comparison challenging. However, it is evident that dexamethasone is effective at much lower doses (mg/kg) than sinomenine.

Experimental Protocols and Workflow

Typical In Vivo Model: Collagen-Induced Arthritis (CIA) in Rats

This model is frequently used to evaluate anti-rheumatic drugs and mimics many aspects of human RA.

• Animal Model: Male Lewis rats are often used due to their susceptibility to CIA.[16][18][19]

• Induction of Arthritis:

  • An emulsion is prepared by mixing type II collagen (e.g., from porcine or bovine source) with an adjuvant, typically Incomplete Freund's Adjuvant.[16][18][19]

  • On Day 0, rats are given a primary intradermal injection of the emulsion at the base of the tail.[16][18][19]

  • A booster injection may be given on Day 7.

• Treatment Protocol:

  • Treatment with the test compounds (Sinomenine or Dexamethasone) or vehicle typically begins around Day 21-22 post-induction, when symptoms of arthritis (e.g., paw edema) are established.[16][18][19]

  • Sinomenine Dosing: Administered orally (gavage) or via injection at doses ranging from 50-120 mg/kg daily.[6][15]

  • Dexamethasone Dosing: Administered via intramuscular (IM) or subcutaneous (s.c.) injection at doses ranging from 0.225-2.25 mg/kg.[16][17]

• Evaluation of Efficacy:

  • Clinical Scoring: Paw volume/edema is measured regularly using a plethysmometer. An arthritis index (AI) is scored based on the severity of redness and swelling in the joints.

  • Histopathology: At the end of the study, ankle joints are collected, sectioned, and stained (e.g., H&E for inflammation, Safranin O for cartilage) to assess synovial inflammation, cartilage damage, and bone erosion.[15]

  • Biomarker Analysis: Blood serum is collected to measure levels of inflammatory cytokines (TNF-α, IL-6, IL-1β) and anti-drug antibodies using ELISA.[6] Synovial tissues can be analyzed for gene expression of inflammatory mediators via RT-PCR.[6]

Experimental Workflow Diagram

Figure 3. General experimental workflow for a CIA rat model.

Summary and Conclusion

This guide provides a comparative analysis of Sinomenine and the well-established corticosteroid, dexamethasone, in preclinical models of inflammation.

• Mechanism: Both compounds effectively suppress key inflammatory pathways, particularly NF-κB. However, dexamethasone acts through the specific glucocorticoid receptor, leading to broad and potent effects, while sinomenine appears to have a more multitargeted profile, also modulating MAPK and PI3K/Akt signaling.[6][10][11]

• Efficacy: Dexamethasone is demonstrably more potent, achieving significant anti-inflammatory effects at doses that are orders of magnitude lower than those required for sinomenine. In vitro, sinomenine shows efficacy comparable to dexamethasone for inhibiting certain cytokines like IL-6 at similar micromolar concentrations.[14]

• Therapeutic Potential: Sinomenine's long history of clinical use for rheumatoid arthritis in China, combined with fewer reported cardiovascular and gastrointestinal side effects compared to NSAIDs, underscores its therapeutic relevance.[1] Dexamethasone remains a benchmark for potent anti-inflammatory action but its long-term use is associated with significant side effects.

For researchers and drug development professionals, sinomenine represents an interesting natural product with a proven clinical track record and a favorable side-effect profile for certain indications. While less potent than dexamethasone, its unique multi-target mechanism may offer advantages. Future research could focus on structural modifications of sinomenine to enhance its potency[3][5][20] or on combination therapies to leverage its distinct mechanism of action. Dexamethasone will continue to serve as a critical positive control and benchmark for the development of new anti-inflammatory agents.

References

• 1. 网刊加载中。。。 [tmrjournals.com]
• 2. alkaloids.alfa-chemistry.com [alkaloids.alfa-chemistry.com]
• 3. Towards Better Sinomenine-Type Drugs to Treat Rheumatoid Arthritis: Molecular Mechanisms and Structural Modification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Improving dexamethasone drug loading and efficacy in treating rheumatoid arthritis via liposome: Focusing on inflammation and molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and biological evaluation of novel sinomenine derivatives as anti-inflammatory and analgesic agent - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05558A [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. What is the mechanism of Sinomenine hydrochloride? [synapse.patsnap.com]
• 9. Sinomenine Inhibits the Progression of Rheumatoid Arthritis by Regulating the Secretion of Inflammatory Cytokines and Monocyte/Macrophage Subsets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Sinomenine Alleviates Rheumatoid Arthritis by Suppressing the PI3K-Akt Signaling Pathway, as Demonstrated Through Network Pharmacology, Molecular Docking, and Experimental Validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. What is the mechanism of action of Dexamethasone? [synapse.patsnap.com]
• 12. What is the mechanism of Dexamethasone? [synapse.patsnap.com]
• 13. The immune suppressive effect of dexamethasone in rheumatoid arthritis is accompanied by upregulation of interleukin 10 and by differential changes in interferon gamma and interleukin 4 production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Anti-Inflammatory Mechanism Prediction of Sinomenine Based on Network Pharmacology and Its Biological Activity Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Sinomenine Inhibits the Progression of Rheumatoid Arthritis by Regulating the Secretion of Inflammatory Cytokines and Monocyte/Macrophage Subsets [frontiersin.org]
• 16. Pharmacokinetics of Dexamethasone in a Rat Model of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Redirecting [linkinghub.elsevier.com]
• 18. researchgate.net [researchgate.net]
• 19. Pharmacokinetics of dexamethasone in a rat model of rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

A Comparative Analysis of Sinomenine N-oxide and Traditional NSAIDs in Inflammation Modulation

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the anti-inflammatory properties of Sinomenine (B1681799) N-oxide and its parent compound, Sinomenine, against traditional non-steroidal anti-inflammatory drugs (NSAIDs). This document synthesizes available experimental data to elucidate their distinct mechanisms of action, efficacy, and safety profiles.

Executive Summary:

Traditional NSAIDs primarily exert their anti-inflammatory, analgesic, and antipyretic effects by inhibiting cyclooxygenase (COX) enzymes, thereby blocking prostaglandin (B15479496) synthesis. This mechanism, while effective, is associated with a risk of gastrointestinal and cardiovascular adverse events, largely due to the inhibition of the homeostatic functions of COX-1.

In contrast, the alkaloid Sinomenine and its metabolite, Sinomenine N-oxide, appear to modulate inflammation through different molecular pathways. The available, though limited, evidence for Sinomenine N-oxide, and more extensive data for its parent compound, Sinomenine, points towards the inhibition of pro-inflammatory signaling cascades, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. This fundamental mechanistic divergence suggests a potentially different efficacy and safety profile compared to traditional NSAIDs. A meta-analysis of clinical trials comparing Sinomenine with NSAIDs for rheumatoid arthritis indicated that Sinomenine was more effective in improving certain clinical markers and was associated with fewer digestive system adverse events[1][2]. However, it is crucial to note that specific experimental data for Sinomenine N-oxide remains scarce in publicly available literature.

Section 1: Mechanism of Action

Traditional NSAIDs: The Cyclooxygenase Pathway

Traditional NSAIDs, such as ibuprofen (B1674241) and naproxen, are non-selective inhibitors of the COX enzymes, COX-1 and COX-2[3][4].

• COX-1 is constitutively expressed in most tissues and plays a crucial role in maintaining normal physiological functions, including the protection of the gastric mucosa and regulation of platelet aggregation[3][4].

• COX-2 is typically induced at sites of inflammation and is the primary mediator of the production of prostaglandins (B1171923) that cause pain and inflammation[3].

The inhibition of COX-2 is responsible for the therapeutic anti-inflammatory and analgesic effects of NSAIDs. Conversely, the simultaneous inhibition of COX-1 is largely responsible for their most common side effects, including gastric irritation and bleeding[4][5].

Mechanism of Action of Traditional NSAIDs.

Sinomenine and Sinomenine N-oxide: NF-κB and MAPK Signaling Pathways

The anti-inflammatory effects of Sinomenine are primarily attributed to its ability to suppress the activation of the NF-κB and MAPK signaling pathways[6][7]. These pathways are central regulators of the inflammatory response, controlling the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and enzymes like iNOS and COX-2.

• NF-κB Pathway: Sinomenine has been shown to inhibit the phosphorylation and degradation of IκBα, which prevents the nuclear translocation of the p65 subunit of NF-κB. This, in turn, suppresses the transcription of NF-κB target genes[7][8].

• MAPK Pathway: Sinomenine can also inhibit the phosphorylation of key kinases in the MAPK cascade, such as p38, ERK1/2, and JNK, further downregulating the inflammatory response[9][10].

While direct evidence for Sinomenine N-oxide's mechanism is limited, a study has shown its potent ability to inhibit nitric oxide (NO) release, with an IC50 value of 23.04 µM[3]. This suggests an inhibitory effect on inducible nitric oxide synthase (iNOS), a gene transcriptionally regulated by NF-κB. However, another study indicated that Sinomenine N-oxide may induce the production of reactive oxygen species (ROS), which warrants further investigation into its safety profile[4].

Anti-inflammatory Mechanism of Sinomenine.

Section 2: Quantitative Data Comparison

The following tables summarize the available quantitative data for the inhibitory activities of traditional NSAIDs and Sinomenine. It is important to reiterate that the data for Sinomenine N-oxide is currently limited to NO inhibition.

Table 1: In Vitro Inhibitory Activity of Traditional NSAIDs on COX Enzymes

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Ibuprofen	12	80	0.15
Naproxen	2.5	1.8	1.39
Diclofenac	0.076	0.026	2.9
Indomethacin	0.009	0.31	0.029
Celecoxib	82	6.8	12

Data compiled from various sources. Exact values may vary depending on the assay conditions.

Table 2: In Vitro Anti-inflammatory Activity of Sinomenine and Sinomenine N-oxide

Compound	Target	IC50 (µM)	Cell/Assay System
Sinomenine N-oxide	NO Production	23.04	LPS-stimulated macrophages [3]
Sinomenine	NO Production	70.86 ± 1.00	LPS-induced RAW 264.7 cells
Sinomenine	TNF-α	~30-90	Peritoneal macrophages and synoviocytes[3]
Sinomenine	IL-6	~30-90	Peritoneal macrophages and synoviocytes
Sinomenine	COX-2 Expression	-	Inhibits expression in various cell types[7]

Section 3: Experimental Protocols

In Vitro Cyclooxygenase (COX) Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against COX-1 and COX-2 enzymes.

Principle: This assay measures the peroxidase activity of COX enzymes. The peroxidase activity is assayed colorimetrically by monitoring the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) at 590 nm.

Materials:

• COX-1 and COX-2 enzymes (ovine or human recombinant)

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Heme

• Arachidonic acid (substrate)

• TMPD (colorimetric substrate)

• Test compounds and reference NSAIDs

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of the test compound and reference NSAIDs in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add the assay buffer, heme, and the COX enzyme (either COX-1 or COX-2).

• Add the test compound or reference NSAID to the respective wells. Include control wells with solvent only.

• Pre-incubate the plate at room temperature for a specified time (e.g., 10 minutes) to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding arachidonic acid and TMPD to all wells.

• Immediately measure the absorbance at 590 nm at regular intervals for a set period (e.g., 5 minutes).

• Calculate the rate of reaction for each concentration of the inhibitor.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC50 value using a suitable software.

Workflow for COX Inhibition Assay.

NF-κB Luciferase Reporter Assay

Objective: To assess the inhibitory effect of a test compound on the NF-κB signaling pathway.

Principle: This assay utilizes a cell line that has been stably or transiently transfected with a reporter plasmid containing the luciferase gene under the control of an NF-κB response element. Activation of the NF-κB pathway leads to the expression of luciferase, which can be quantified by measuring the luminescence produced upon the addition of its substrate, luciferin.

Materials:

• HEK293T or similar cell line

• NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase)

• Transfection reagent

• Cell culture medium and supplements

• NF-κB activator (e.g., TNF-α or LPS)

• Test compound

• Lysis buffer

• Luciferase assay substrate

• Luminometer

Procedure:

• Seed the cells in a 96-well plate and allow them to adhere overnight.

• Co-transfect the cells with the NF-κB luciferase reporter plasmid and the control plasmid using a suitable transfection reagent.

• After 24 hours, replace the medium with fresh medium containing various concentrations of the test compound.

• Pre-incubate for 1-2 hours.

• Stimulate the cells with an NF-κB activator (e.g., TNF-α) and incubate for an appropriate time (e.g., 6-8 hours).

• Lyse the cells and transfer the lysate to a luminometer plate.

• Add the luciferase assay substrate and measure the firefly luciferase activity.

• Add a stop reagent and measure the Renilla luciferase activity (for normalization).

• Normalize the firefly luciferase activity to the Renilla luciferase activity and calculate the percentage of inhibition of NF-κB activation.

Section 4: Conclusion and Future Directions

The comparison between Sinomenine N-oxide and traditional NSAIDs highlights a significant divergence in their anti-inflammatory mechanisms. While NSAIDs are potent inhibitors of the COX pathway, their clinical utility is often limited by mechanism-based side effects. Sinomenine and its N-oxide metabolite represent a compelling alternative, targeting distinct intracellular signaling pathways (NF-κB and MAPK) to suppress inflammation.

Future research should prioritize:

• Direct, head-to-head preclinical studies comparing the anti-inflammatory and analgesic efficacy of Sinomenine N-oxide with various traditional NSAIDs in validated animal models of inflammation and pain.

• Comprehensive investigation of the mechanism of action of Sinomenine N-oxide , including its effects on the COX pathway, and a detailed analysis of its impact on the NF-κB and MAPK signaling cascades.

• In-depth safety and toxicology studies of Sinomenine N-oxide, with a particular focus on its potential to induce oxidative stress and its gastrointestinal and cardiovascular safety profile.

A thorough understanding of these aspects will be critical in determining the therapeutic potential of Sinomenine N-oxide as a novel anti-inflammatory agent.

References

• 1. mdpi.com [mdpi.com]
• 2. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and biological evaluation of novel sinomenine derivatives as anti-inflammatory and analgesic agent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analgesic Mechanism of Sinomenine against Chronic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sinomenine, a COX-2 inhibitor, induces cell cycle arrest and inhibits growth of human colon carcinoma cells in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sinomenine N-oxide | CAS:1000026-77-6 | Alkaloids | High Purity | Manufacturer BioCrick [biocrick.com]
• 7. researchgate.net [researchgate.net]
• 8. Potential therapeutic effects and pharmacological evidence of sinomenine in central nervous system disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and biological evaluation of novel sinomenine derivatives as anti-inflammatory and analgesic agent - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05558A [pubs.rsc.org]
• 10. Bioactivities and Mechanisms of Action of Sinomenine and Its Derivatives: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Potential of Sinomenine N-oxide: A Comparative Analysis for Therapeutic Targeting in Inflammation

For Immediate Release

[City, State] – [Date] – A comprehensive evaluation of Sinomenine (B1681799) N-oxide (SNO), a major metabolite of the anti-inflammatory compound Sinomenine (SIN), is now available for researchers and drug development professionals. This guide provides a detailed comparison of SNO's therapeutic potential against its parent compound and other alternatives, supported by experimental data, detailed protocols, and pathway visualizations to aid in the validation of SNO as a potential therapeutic target in inflammatory diseases.

Sinomenine, an alkaloid extracted from the medicinal plant Sinomenium acutum, has a long history of use in traditional medicine for treating inflammatory conditions like rheumatoid arthritis.[1][2] Its clinical application has been bolstered by numerous studies demonstrating its anti-inflammatory, immunosuppressive, and analgesic properties.[3][4][5] The primary mechanism of action for Sinomenine involves the modulation of key inflammatory signaling pathways, including nuclear factor-kappa B (NF-κB), mitogen-activated protein kinase (MAPK), and phosphoinositide 3-kinase (PI3K)-Akt.[3][6][7]

As a major metabolite, Sinomenine N-oxide presents a unique profile for investigation. Understanding its distinct pharmacological activities is crucial for a complete picture of Sinomenine's therapeutic effects and for exploring the potential of SNO as a standalone therapeutic agent. This guide synthesizes available data to facilitate a clear, evidence-based assessment.

Comparative Anti-inflammatory Efficacy

A pivotal study directly compared the anti-inflammatory effects of Sinomenine (SIN), Sinomenine N-oxide (SNO), and another major metabolite, N-demethylsinomenine (DS), in a lipopolysaccharide (LPS)-induced inflammatory model using RAW264.7 macrophage cells. The results, summarized below, indicate a nuanced role for SNO.

Compound	Concentration	Inhibition of IL-6 Production	Inhibition of TNF-α Production	Effect on NF-κB Nuclear Translocation
Sinomenine (SIN)	Pretreatment	Ameliorated	Ameliorated	Ameliorated
Sinomenine N-oxide (SNO)	up to 200 μM	Limited attenuation	Limited attenuation	Limited attenuation
N-demethylsinomenine (DS)	up to 200 μM	Limited attenuation	Limited attenuation	Limited attenuation

Data sourced from Li et al., 2020.[8]

The data reveals that Sinomenine is the primary contributor to the anti-inflammatory effects observed, with both SNO and DS showing limited direct inhibitory activity on the production of pro-inflammatory cytokines IL-6 and TNF-α, as well as on the nuclear translocation of NF-κB, at the tested concentrations.[8]

Interestingly, the study also highlighted a contrasting effect of SNO on reactive oxygen species (ROS) production. While SIN is known to possess antioxidant properties, SNO was found to induce ROS production.[8] This finding suggests a complex role for SNO that may differ significantly from its parent compound and warrants further investigation into its potential pro-oxidative effects.

Signaling Pathways and Experimental Workflows

The anti-inflammatory action of Sinomenine, and by extension the context for evaluating SNO, is rooted in its ability to modulate critical signaling cascades. The following diagrams illustrate the established pathway for Sinomenine and the experimental workflow used to assess the comparative efficacy of SIN, SNO, and DS.

Caption: Sinomenine's inhibitory effect on the NF-κB signaling pathway.

Caption: Workflow for evaluating the anti-inflammatory effects of Sinomenine and its metabolites.

Detailed Experimental Protocols

To facilitate the replication and further investigation of these findings, detailed experimental protocols are provided below.

LPS-Induced Inflammation in RAW264.7 Macrophages

• Cell Culture: RAW264.7 macrophages are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Treatment: Cells are seeded in appropriate culture plates and allowed to adhere overnight. The cells are then pretreated with varying concentrations of Sinomenine (SIN), Sinomenine N-oxide (SNO), or N-demethylsinomenine (DS) for a specified duration (e.g., 1 hour).

• Inflammatory Stimulus: Following pretreatment, cells are stimulated with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for a designated time period (e.g., 24 hours) to induce an inflammatory response.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Measurement

• Sample Collection: After LPS stimulation, the cell culture supernatant is collected.

• Assay Procedure: The concentrations of IL-6 and TNF-α in the supernatant are quantified using commercially available ELISA kits, following the manufacturer's instructions.

• Data Analysis: The absorbance is read at the appropriate wavelength, and the cytokine concentrations are calculated based on a standard curve.

Western Blot for NF-κB Nuclear Translocation

• Protein Extraction: Nuclear and cytoplasmic protein fractions are extracted from the treated cells using a nuclear extraction kit.

• Protein Quantification: The protein concentration of each fraction is determined using a BCA protein assay.

• Electrophoresis and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with a primary antibody against the p65 subunit of NF-κB. After washing, the membrane is incubated with a secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Reactive Oxygen Species (ROS) Production Assay

• Cell Preparation: Cells are cultured and treated as described in the inflammation protocol.

• Staining: Cells are incubated with a fluorescent probe, such as 2',7'-dichlorofluorescin diacetate (DCFH-DA), which becomes fluorescent upon oxidation by ROS.

• Measurement: The fluorescence intensity is measured using a fluorescence microplate reader or flow cytometer.

• Data Analysis: The level of ROS production is proportional to the fluorescence intensity.

Conclusion and Future Directions

The available evidence suggests that Sinomenine N-oxide does not share the same direct anti-inflammatory potency as its parent compound, Sinomenine, particularly concerning the inhibition of key pro-inflammatory cytokines and NF-κB signaling.[8] However, its unique pro-oxidative properties open new avenues for research.[8] Further studies are warranted to elucidate the specific mechanisms underlying SNO's effects and to explore its potential therapeutic applications, which may be distinct from those of Sinomenine. The detailed protocols and comparative data presented in this guide provide a solid foundation for researchers to build upon in their validation of Sinomenine N-oxide as a potential therapeutic target.

References

• 1. Frontiers | Potential therapeutic effects and pharmacological evidence of sinomenine in central nervous system disorders [frontiersin.org]
• 2. A systematic review: Sinomenine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Sinomenine Alleviates Rheumatoid Arthritis by Suppressing the PI3K-Akt Signaling Pathway, as Demonstrated Through Network Pharmacology, Molecular Docking, and Experimental Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sinomenine ameliorates collagen-induced arthritis in mice by targeting GBP5 and regulating the P2X7 receptor to suppress NLRP3-related signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Bioactivities and Mechanisms of Action of Sinomenine and Its Derivatives: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Sinomenine Antibody Cross-Reactivity with Sinomenine N-oxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of anti-Sinomenine antibodies with its major metabolite, Sinomenine N-oxide. The following sections detail hypothetical experimental data, comprehensive protocols for assessing cross-reactivity, and the relevant signaling pathways of Sinomenine, offering a framework for immunological assessment in drug development and monitoring.

Data Presentation: Antibody Cross-Reactivity

The cross-reactivity of an antibody is a critical parameter in the development of specific immunoassays. It defines the extent to which the antibody binds to compounds other than the target analyte. In the context of therapeutic drug monitoring or pharmacokinetic studies of Sinomenine, it is crucial to understand the potential for its metabolites, such as Sinomenine N-oxide, to interfere with the assay.

The following table summarizes hypothetical data from a competitive ELISA designed to assess the cross-reactivity of a polyclonal anti-Sinomenine antibody. The cross-reactivity is calculated using the following formula:

% Cross-Reactivity = (IC50 of Sinomenine / IC50 of Test Compound) x 100

Where IC50 is the concentration of the analyte that causes 50% inhibition of the signal.

Compound	Chemical Structure	IC50 (ng/mL)	% Cross-Reactivity
Sinomenine		25	100%
Sinomenine N-oxide		250	10%
N-demethylsinomenine		500	5%
Morphine		>10,000	<0.1%

Note: The data presented in this table is illustrative and intended to provide a framework for comparison. Actual experimental results may vary.

Experimental Protocols

The determination of antibody cross-reactivity for small molecules like Sinomenine is typically performed using a competitive Enzyme-Linked Immunosorbent Assay (ELISA).

Competitive ELISA Protocol for Cross-Reactivity Assessment

1. Materials:

• High-binding 96-well microplates

• Sinomenine-protein conjugate (e.g., Sinomenine-BSA) for coating

• Anti-Sinomenine primary antibody

• Sinomenine standard

• Sinomenine N-oxide and other potential cross-reactants

• Enzyme-conjugated secondary antibody (e.g., Goat anti-Rabbit IgG-HRP)

• Coating Buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Substrate solution (e.g., TMB)

• Stop Solution (e.g., 2N H₂SO₄)

• Microplate reader

2. Procedure:

• Coating: Coat the wells of a 96-well microplate with 100 µL of Sinomenine-BSA conjugate (1-10 µg/mL in coating buffer). Incubate overnight at 4°C.

• Washing: Wash the plate three times with 200 µL of wash buffer per well.

• Blocking: Block the remaining protein-binding sites by adding 200 µL of blocking buffer to each well. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step as in step 2.

• Competition:

  • Prepare serial dilutions of the Sinomenine standard and the test compounds (e.g., Sinomenine N-oxide) in assay buffer.

  • Add 50 µL of the standard or test compound dilutions to the wells.

  • Add 50 µL of the primary anti-Sinomenine antibody (at a pre-optimized dilution) to each well.

  • Incubate for 1-2 hours at room temperature with gentle shaking.

• Washing: Repeat the washing step as in step 2.

• Detection: Add 100 µL of the enzyme-conjugated secondary antibody, diluted in blocking buffer, to each well. Incubate for 1 hour at room temperature.

• Washing: Repeat the washing step as in step 2.

• Substrate Reaction: Add 100 µL of TMB substrate solution to each well. Incubate in the dark for 15-30 minutes.

• Stopping the Reaction: Add 50 µL of stop solution to each well.

• Measurement: Read the absorbance at 450 nm using a microplate reader.

• Data Analysis: Plot a standard curve of absorbance versus the logarithm of the Sinomenine concentration. Determine the IC50 values for Sinomenine and the test compounds. Calculate the percent cross-reactivity using the formula mentioned above.

Mandatory Visualizations

Experimental Workflow for Cross-Reactivity Testing

Caption: Workflow for determining antibody cross-reactivity using competitive ELISA.

Signaling Pathways of Sinomenine

Sinomenine has been shown to exert its anti-inflammatory and immunomodulatory effects through the modulation of several key signaling pathways.[1][2] Understanding these pathways is essential for contextualizing the pharmacological activity of Sinomenine and its metabolites.

Caption: Sinomenine inhibits inflammatory responses via NF-κB and MAPK pathways.

References

• 1. Bioactivities and Mechanisms of Action of Sinomenine and Its Derivatives: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Difficult Challenge for the Clinical Laboratory: Accessing and Interpreting Manufacturer Cross-Reactivity Data for Immunoassays Used in Urine Drug Testing - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Bioavailability of Sinomenine and its Metabolite, Sinomenine N-oxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the bioavailability of Sinomenine (B1681799), a bioactive alkaloid, and its major metabolite, Sinomenine N-oxide. The information presented is based on available preclinical pharmacokinetic studies. It is important to note that while extensive data exists for the oral bioavailability of Sinomenine, there is a lack of studies involving the direct administration of Sinomenine N-oxide. Therefore, this guide will focus on comparing the pharmacokinetic profile of the parent drug, Sinomenine, with the formation and detection of its metabolite, Sinomenine N-oxide, following Sinomenine administration.

Pharmacokinetic Profiles: Sinomenine and its N-oxide Metabolite

Sinomenine generally exhibits good oral bioavailability in preclinical models. Following oral administration, it is metabolized in the liver, with Sinomenine N-oxide being one of the identified metabolites.

Table 1: Pharmacokinetic Parameters of Sinomenine in Rats after Oral Administration

Dose (mg/kg)	Cmax (µg/mL)	Tmax (h)	AUC₀-t (mg·h/L)	Bioavailability (%)	Reference
30	5.235 ± 0.390	0.5	29.206 ± 4.062	Not Reported	[1]
60	11.581 ± 0.942	0.5	78.879 ± 5.129	Not Reported	[1]
90	Not Reported	~0.67	Not Reported	~80	[2]

Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration; AUC₀-t: Area under the plasma concentration-time curve from time zero to the last measurable concentration.

There is limited quantitative data available for the pharmacokinetic parameters of Sinomenine N-oxide as a metabolite following the oral administration of Sinomenine. One study successfully developed a method to simultaneously determine Sinomenine and its metabolites, including Sinomenine N-oxide, in rat plasma after a single 5 mg/kg oral dose of Sinomenine, suggesting its rapid metabolism[3].

Experimental Protocols

The data presented in this guide are derived from studies employing standard pharmacokinetic experimental designs. Below is a summary of a typical protocol for evaluating the pharmacokinetics of Sinomenine in rats.

Representative Experimental Protocol for Oral Pharmacokinetic Study of Sinomenine in Rats

• Subjects: Male Sprague-Dawley rats.

• Administration: Sinomenine monomer administered orally via gavage at doses of 30 and 60 mg/kg.[1]

• Blood Sampling: Blood samples are collected from the tail vein at various time points post-administration (e.g., 0, 0.083, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours).

• Sample Processing: Plasma is separated by centrifugation and stored at -20°C until analysis.

• Analytical Method: The concentration of Sinomenine in plasma samples is determined using a validated High-Performance Liquid Chromatography (HPLC) method.[1] A reversed-phase C18 column is typically used with a mobile phase consisting of a mixture of acetonitrile (B52724) and a buffer solution. Detection is performed using a UV detector.

• Pharmacokinetic Analysis: Non-compartmental analysis is used to calculate key pharmacokinetic parameters such as Cmax, Tmax, and AUC.[1]

Metabolic Pathway and Experimental Workflow

To visualize the relationship between Sinomenine and Sinomenine N-oxide and the process of their analysis, the following diagrams are provided.

Metabolic pathway of Sinomenine.

Pharmacokinetic study workflow.

Conclusion

The available evidence strongly indicates that Sinomenine is well-absorbed after oral administration, with a bioavailability of approximately 80% in rats.[2] It undergoes rapid metabolism, leading to the formation of metabolites, including Sinomenine N-oxide.[3] A direct comparative bioavailability study between Sinomenine and Sinomenine N-oxide is currently unavailable in the scientific literature. Such a study would require the oral administration of Sinomenine N-oxide and the subsequent determination of its pharmacokinetic profile. Future research in this area would be invaluable for a more comprehensive understanding of the relative contributions of Sinomenine and its metabolites to the overall pharmacological activity.

References

• 1. mdpi.com [mdpi.com]
• 2. The pharmacokinetics and tissue distribution of sinomenine in rats and its protein binding ability in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous determination of sinomenine and its metabolites desmethyl-sinomenine and sinomenine N-oxide in rat plasma by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Sinomenine Metabolites in Inflammation and Analgesia

For Researchers, Scientists, and Drug Development Professionals

Sinomenine (B1681799), an alkaloid isolated from the medicinal plant Sinomenium acutum, has garnered significant attention for its wide range of pharmacological activities, including anti-inflammatory, immunosuppressive, and analgesic effects.[1][2] Upon administration, sinomenine is metabolized into several derivatives, with N-demethylsinomenine (DS) and sinomenine-N-oxide (SNO) being two of the major metabolites.[3] Understanding the distinct biological activities of these metabolites is crucial for optimizing therapeutic strategies and developing new drug candidates. This guide provides a head-to-head comparison of sinomenine and its key metabolites, supported by experimental data.

Comparative Analysis of Anti-Inflammatory and Analgesic Efficacy

Recent studies have begun to elucidate the individual pharmacological profiles of sinomenine and its primary metabolites, revealing significant differences in their efficacy.

Anti-Inflammatory Activity:

A key study directly compared the anti-inflammatory effects of sinomenine (SIN) with its metabolites, N-demethylsinomenine (DS) and sinomenine-N-oxide (SNO), in lipopolysaccharide (LPS)-induced RAW264.7 macrophage cells. The results clearly indicate that sinomenine itself is the primary driver of the parent drug's anti-inflammatory action. In contrast, both DS and SNO exhibited limited ability to attenuate the production of pro-inflammatory cytokines.[3] Furthermore, SNO was found to induce the production of reactive oxygen species (ROS), suggesting a potential for pro-oxidant effects that warrants further investigation.[3]

Analgesic Effects:

In the context of pain management, N-demethylsinomenine has emerged as a potent active metabolite. A comparative study in mouse models of chronic neuropathic and inflammatory pain demonstrated that N-demethylsinomenine not only possesses significant anti-allodynic effects but may be more potent than the parent compound in certain conditions.[4][5]

Quantitative Data Summary

The following tables summarize the key quantitative findings from comparative studies on the anti-inflammatory and analgesic activities of sinomenine and its metabolites.

Table 1: Comparative Anti-Inflammatory Activity in LPS-Induced RAW264.7 Cells

Compound	Concentration	Effect on IL-6 and TNF-α Levels	ROS Production
Sinomenine (SIN)	Pretreatment	Ameliorated	Not reported
N-demethylsinomenine (DS)	Up to 200 μM	Limited attenuation	Not reported
Sinomenine-N-oxide (SNO)	Up to 200 μM	Limited attenuation	Induced

Data sourced from Gao et al., 2020.[3]

Table 2: Comparative Analgesic Potency in a CFA-Induced Inflammatory Pain Model in Mice

Compound	ED₅₀ (95% CL)	Maximal Possible Effect (% MPE) at 40 mg/kg
Sinomenine	30.1 (22.3, 40.5) mg/kg	63.0%
N-demethylsinomenine	21.5 (18.2, 25.5) mg/kg	83.0%

Data sourced from Ou et al., 2021.[4]

Experimental Protocols

1. Anti-Inflammatory Assay in RAW264.7 Macrophages

• Cell Culture and Treatment: RAW264.7 cells were cultured and seeded in 96-well plates. The cells were pretreated with sinomenine, N-demethylsinomenine, or sinomenine-N-oxide before being stimulated with 500 ng/mL lipopolysaccharide (LPS) to induce an inflammatory response.[3][6]

• Cytokine Measurement: The levels of pro-inflammatory cytokines, such as Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-α), in the cell culture supernatant were quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits.[3][6]

• NF-κB Nuclear Translocation: The effect of the compounds on the nuclear translocation of NF-κB, a key transcription factor in the inflammatory response, was evaluated.[3]

• Reactive Oxygen Species (ROS) Assessment: The production of ROS induced by the compounds was also assessed.[3]

2. In Vivo Pain Models in Mice

• Animals: Male ICR mice were used for the experiments.

• Chronic Constriction Injury (CCI) Model of Neuropathic Pain: The sciatic nerve of the mice was loosely ligated to induce neuropathic pain.

• Complete Freund's Adjuvant (CFA) Model of Inflammatory Pain: CFA was injected into the plantar surface of the mouse's hind paw to induce localized inflammation and pain.

• Behavioral Testing (Mechanical Allodynia): The paw withdrawal threshold (PWT) in response to a mechanical stimulus (von Frey filaments) was measured to assess pain sensitivity.

• Drug Administration: N-demethylsinomenine and sinomenine were administered intraperitoneally (i.p.) at doses ranging from 10 to 40 mg/kg.[4]

• Data Analysis: The anti-allodynic effects were expressed as the maximal possible effect (% MPE), and the dose-response curves were used to calculate the ED₅₀ values.[4]

Visualizing the Pathways

Metabolic Pathway of Sinomenine

The biotransformation of sinomenine primarily involves N-demethylation and N-oxidation, leading to the formation of N-demethylsinomenine and sinomenine-N-oxide, respectively.

Metabolic conversion of Sinomenine.

Key Signaling Pathways in Sinomenine's Bioactivity

Sinomenine and its derivatives exert their pharmacological effects by modulating several key signaling pathways involved in inflammation and pain.[1][7][8] These include the NF-κB, MAPK, and JAK/STAT pathways.

Modulation of key signaling pathways.

References

• 1. Bioactivities and Mechanisms of Action of Sinomenine and Its Derivatives: A Comprehensive Review | MDPI [mdpi.com]
• 2. Analgesic Mechanism of Sinomenine against Chronic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N-Demethylsinomenine, an active metabolite of sinomenine, attenuates chronic neuropathic and inflammatory pain in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-Demethylsinomenine, an active metabolite of sinomenine, attenuates chronic neuropathic and inflammatory pain in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anti-Inflammatory Mechanism Prediction of Sinomenine Based on Network Pharmacology and Its Biological Activity Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bioactivities and Mechanisms of Action of Sinomenine and Its Derivatives: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Differential Effects of Sinomenine and Sinomenine N-oxide on Gene Expression: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological effects of Sinomenine (B1681799) and its major metabolite, Sinomenine N-oxide, with a focus on their differential impact on gene expression and related signaling pathways. The information presented is based on available experimental data from peer-reviewed literature. While direct comparative transcriptomic studies are currently lacking, this guide synthesizes data from individual studies to highlight their distinct pharmacological profiles.

Comparative Summary of Biological Activities

Sinomenine is a bioactive alkaloid with well-documented anti-inflammatory, immunosuppressive, and neuroprotective properties.[1][2] Its effects are mediated through the regulation of various genes and signaling pathways.[3] Sinomenine N-oxide is one of the primary metabolites of Sinomenine.[4] However, research indicates that its biological activity differs significantly from the parent compound.

Feature	Sinomenine	Sinomenine N-oxide
Anti-inflammatory Activity	Potent inhibitor of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β).[4][5]	Limited to no significant inhibition of TNF-α and IL-6.[4]
NF-κB Signaling	Strong inhibitor of NF-κB nuclear translocation and activation.[4][6][7]	Limited to no effect on NF-κB nuclear translocation.[4]
Nrf2 Signaling	Activator of the Nrf2-ARE pathway, leading to the expression of antioxidant genes (HO-1, NQO1).[1][8][9][10]	No reported activity.
JAK/STAT Signaling	Modulates the JAK/STAT pathway, affecting cytokine signaling.[3][11][12]	No reported activity.
Effect on MMP9 Expression	Inhibits the expression of Matrix Metallopeptidase 9 (MMP9).[13][14]	No reported activity.
Reactive Oxygen Species (ROS)	Can exhibit both antioxidant effects (via Nrf2) and pro-oxidant effects depending on the context.[15][16]	Induces the production of Reactive Oxygen Species (ROS).[4]
Nitric Oxide (NO) Production	Inhibits iNOS expression and NO production.[17]	Reported to have a high inhibitory effect on NO release in one study.[18]

Quantitative Data on Anti-inflammatory Effects

The following data is summarized from a study by Li et al. (2020), which directly compared the anti-inflammatory effects of Sinomenine (SIN), N-demethylsinomenine (DS), and Sinomenine N-oxide (SNO) in LPS-induced RAW264.7 macrophages.[4]

Table 1: Effect on Pro-inflammatory Cytokine Production

Compound (Concentration)	IL-6 Production (% of LPS control)	TNF-α Production (% of LPS control)
LPS (1 µg/mL)	100%	100%
SIN (50 µM)	Significantly Reduced	Significantly Reduced
SIN (100 µM)	Significantly Reduced	Significantly Reduced
SIN (200 µM)	Significantly Reduced	Significantly Reduced
SNO (up to 200 µM)	No Significant Reduction	No Significant Reduction
DS (up to 200 µM)	No Significant Reduction	No Significant Reduction

Table 2: Effect on NF-κB p65 Nuclear Translocation

Treatment	NF-κB p65 in Nucleus
Control	Low
LPS (1 µg/mL)	High
SIN (200 µM) + LPS	Significantly Reduced vs. LPS
SNO (200 µM) + LPS	No Significant Reduction vs. LPS
DS (200 µM) + LPS	No Significant Reduction vs. LPS

Note: "Significantly Reduced" indicates a statistically significant decrease as reported in the original study. The exact percentage of reduction was presented graphically in the source.

Signaling Pathways and Metabolic Conversion

The differential effects of Sinomenine and Sinomenine N-oxide can be attributed to their distinct interactions with key cellular signaling pathways.

Metabolic conversion of Sinomenine.

Sinomenine is metabolized by cytochrome P450 enzymes (CYP3A4, CYP2C19) and reactive oxygen species (ROS) into Sinomenine N-oxide and N-demethylsinomenine.[4] Interestingly, Sinomenine N-oxide can be reduced back to Sinomenine, indicating a cyclic metabolic pathway.[4]

Inhibition of the NF-κB pathway by Sinomenine.

Sinomenine exerts its anti-inflammatory effects primarily by inhibiting the NF-κB signaling pathway.[5] It prevents the phosphorylation of IκBα, which in turn sequesters NF-κB in the cytoplasm, preventing the transcription of pro-inflammatory genes.[19] In contrast, Sinomenine N-oxide does not significantly inhibit this pathway.[4]

Activation of the Nrf2 pathway by Sinomenine.

Sinomenine is also known to activate the Nrf2 signaling pathway, a key regulator of cellular antioxidant responses.[8][20] By promoting the nuclear translocation of Nrf2, Sinomenine upregulates the expression of antioxidant enzymes, thereby protecting cells from oxidative stress.[9] There is currently no evidence to suggest that Sinomenine N-oxide activates this protective pathway.

Experimental Protocols

The following are summaries of the key experimental protocols adapted from Li et al. (2020) for the assessment of anti-inflammatory activity.[4]

Anti-inflammatory Assay in LPS-induced RAW264.7 Cells

• Cell Culture: RAW264.7 murine macrophage cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 1-2 x 10⁵ cells/well and allowed to adhere overnight.[2]

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of Sinomenine or Sinomenine N-oxide. After a pre-incubation period (e.g., 1 hour), cells are stimulated with lipopolysaccharide (LPS) (e.g., 1 µg/mL) to induce an inflammatory response.[21]

• Incubation: The cells are incubated for a specified period (e.g., 24 hours) to allow for cytokine production.[22]

• Cytokine Measurement: The cell culture supernatant is collected, and the concentrations of pro-inflammatory cytokines such as TNF-α and IL-6 are quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.[21][23][24]

NF-κB Nuclear Translocation Assay

• Cell Culture and Treatment: RAW264.7 cells are cultured on glass coverslips in 6-well plates and treated with Sinomenine or Sinomenine N-oxide followed by LPS stimulation as described above.

• Fixation and Permeabilization: After treatment, cells are washed with phosphate-buffered saline (PBS), fixed with 4% paraformaldehyde, and permeabilized with a detergent such as 0.1% Triton X-100.

• Immunofluorescence Staining:

  • Cells are blocked with a suitable blocking buffer (e.g., 5% bovine serum albumin in PBS) to prevent non-specific antibody binding.

  • Cells are then incubated with a primary antibody specific for the p65 subunit of NF-κB.[25]

  • After washing, cells are incubated with a fluorescently-labeled secondary antibody.

  • The nuclei are counterstained with a DNA-binding dye such as DAPI.

• Microscopy and Analysis: The coverslips are mounted on microscope slides, and the subcellular localization of NF-κB p65 is visualized using a fluorescence or confocal microscope. The translocation of NF-κB is quantified by measuring the fluorescence intensity of p65 in the nucleus versus the cytoplasm.[26][27][28]

Conclusion

The available evidence strongly indicates that Sinomenine and its metabolite, Sinomenine N-oxide, have markedly different effects on gene expression and cellular signaling. Sinomenine is a potent anti-inflammatory agent that modulates the expression of numerous genes through its inhibitory effects on the NF-κB and JAK/STAT pathways and its activating effect on the protective Nrf2 pathway. In contrast, Sinomenine N-oxide demonstrates limited anti-inflammatory activity and may even contribute to oxidative stress through the induction of ROS. These findings underscore the importance of the parent compound, Sinomenine, for the observed therapeutic effects. Further research, including direct comparative transcriptomic and proteomic analyses, is warranted to fully elucidate the differential molecular mechanisms of Sinomenine and its metabolites.

References

• 1. Sinomenine activation of Nrf2 signaling prevents inflammation and cerebral injury in a mouse model of ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-inflammation Effects of Sinomenine on Macrophages through Suppressing Activated TLR4/NF-κB Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sinomenine Regulates Inflammatory Response and Oxidative Stress via Nuclear Factor kappa B (NF-κB) and NF-E2-Related Factor 2 (Nrf2) Signaling Pathways in Ankle Fractures in Children - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sinomenine Ameliorates IL-1β-Induced Intervertebral Disc Degeneration in Rats Through Suppressing Inflammation and Oxidative Stress via Keap1/Nrf2/NF-κB Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Redirecting [linkinghub.elsevier.com]
• 9. Involvement of the Keap1-Nrf2-ARE pathway in the antioxidant activity of sinomenine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Sinomenine ameliorates cardiac hypertrophy by activating Nrf2/ARE signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sinomenine regulates CD14/TLR4, JAK2/STAT3 pathway and calcium signal via α7nAChR to inhibit inflammation in LPS-stimulated macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Sinomenine treats rheumatoid arthritis by inhibiting MMP9 and inflammatory cytokines expression: bioinformatics analysis and experimental validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Sinomenine influences capacity for invasion and migration in activated human monocytic THP-1 cells by inhibiting the expression of MMP-2, MMP-9, and CD147 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Sinomenine Protects PC12 Neuronal Cells against H2O2-induced Cytotoxicity and Oxidative Stress via a ROS-dependent Up-regulation of Endogenous Antioxidant System - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Synthesis and biological evaluation of novel sinomenine derivatives as anti-inflammatory and analgesic agent - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05558A [pubs.rsc.org]
• 18. mdpi.com [mdpi.com]
• 19. spandidos-publications.com [spandidos-publications.com]
• 20. Sinomenine activation of Nrf2 signaling prevents hyperactive inflammation and kidney injury in a mouse model of obstructive nephropathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]
• 22. Anti-inflammatory Effects of Complex Extract including in LPS-induced RAW 264.7 Cells [e-jar.org]
• 23. researchgate.net [researchgate.net]
• 24. Anti-Inflammatory Activity and ROS Regulation Effect of Sinapaldehyde in LPS-Stimulated RAW 264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Nuclear factor-κB (NF-κB) nuclear translocation assay [bio-protocol.org]
• 26. Measurement of NF-κB activation in TLR-activated macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 28. e-century.us [e-century.us]

A Comparative Safety Profile of Sinomenine and Sinomenine N-oxide for Researchers

For researchers and drug development professionals, understanding the safety profiles of parent compounds and their metabolites is paramount. This guide provides a detailed comparison of the safety profiles of Sinomenine (B1681799), an alkaloid with anti-inflammatory properties, and its major metabolite, Sinomenine N-oxide. This comparison is based on available experimental data to inform preclinical research and development.

Executive Summary

Sinomenine is an alkaloid extracted from the medicinal plant Sinomenium acutum and has been investigated for its anti-inflammatory, immunosuppressive, and analgesic properties.[1] Its clinical use is associated with a range of side effects, from mild gastrointestinal discomfort to severe allergic reactions.[2][3] In contrast, Sinomenine N-oxide, a primary metabolite of Sinomenine, has demonstrated potent anti-inflammatory activity by inhibiting nitric oxide (NO) production.[4][5] However, one in vitro study has indicated that Sinomenine N-oxide may induce the production of reactive oxygen species (ROS), suggesting a potential for cellular toxicity.[5]

Currently, there is a notable lack of direct comparative safety studies between Sinomenine and Sinomenine N-oxide in vivo. The available data primarily focuses on the safety profile of the parent compound, Sinomenine, with limited toxicological information available for Sinomenine N-oxide.

Quantitative Safety Data

The following table summarizes the available quantitative toxicological data for Sinomenine. No in vivo LD50 data for Sinomenine N-oxide has been identified in the reviewed literature.

Parameter	Sinomenine	Sinomenine N-oxide	Source
Oral LD50 (Mouse)	580 mg/kg	Not available	[6]
Intraperitoneal LD50 (Rat)	535 ± 4 mg/kg	Not available	[1]
Subcutaneous LD50 (Rat)	580 ± 51 mg/kg	Not available	[1]
Oral LD50 (Rat, normal)	805 mg/kg	Not available	[7][8]
Oral LD50 (Rat, adjuvant-induced arthritis)	1179 mg/kg	Not available	[7][8]
In vitro IC50 (NO inhibition)	Weaker activity	23.04 µM	[5][9]
In vitro Cytotoxicity IC50 (RAW264.7 cells)	>100 µM	Not available	[10]

Adverse Effects Profile

Sinomenine

Sinomenine has been associated with a variety of adverse effects in both clinical and preclinical studies:

• Common Side Effects: Gastrointestinal symptoms such as nausea, vomiting, and diarrhea are frequently reported.[2]

• Histamine-Related Effects: As a potent histamine-releasing agent, Sinomenine can cause injection site flare, itching, edema around the lips and eyelids, and headache.[2]

• Central Nervous System: At high doses, it can lead to convulsive central excitation.[2] Sedation and decreased motor activity have also been observed at high doses.[1]

• Severe Reactions: A fatal case of toxic epidermal necrolysis (TEN) has been associated with Sinomenine use.[3]

Sinomenine N-oxide

Direct evidence of adverse effects for Sinomenine N-oxide in vivo is currently lacking. However, an in vitro study has shown that it can induce the production of reactive oxygen species (ROS).[5] Elevated ROS levels are linked to oxidative stress and can contribute to cellular damage. Further investigation is required to understand the in vivo implications of this finding.

Experimental Protocols

Acute Oral Toxicity (LD50) Determination in Rats for Sinomenine Hydrochloride

This protocol is based on studies assessing the acute toxicity of Sinomenine Hydrochloride (SH).[7][8]

• Animal Model: Female Sprague Dawley rats are used. A distinction is made between normal rats and rats with adjuvant-induced arthritis (AIA) to assess the influence of pathological state on toxicity.

• Dosage Administration: SH is administered via intragastric gavage at varying doses. For normal rats, doses may range from 400 to 1600 mg/kg. For AIA rats, the dose range may be extended, for example, from 400 to 2000 mg/kg, due to potentially higher tolerance.

• Observation: Following administration, mortality rates and clinical symptoms are recorded over a specified period.

• Data Analysis: The median lethal dose (LD50) is calculated using statistical software such as SPSS.

In Vitro Nitric Oxide (NO) Production Inhibition Assay

This protocol is relevant for assessing the anti-inflammatory activity of both compounds.[4][9]

• Cell Line: RAW264.7 macrophage cells are commonly used.

• Stimulation: Cells are stimulated with lipopolysaccharide (LPS) to induce an inflammatory response and NO production.

• Treatment: Cells are pre-treated with various concentrations of Sinomenine or Sinomenine N-oxide.

• Measurement: The concentration of nitrite, a stable product of NO, in the cell culture supernatant is measured using the Griess reagent.

• Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated to determine the potency of each compound in inhibiting NO production.

In Vitro Reactive Oxygen Species (ROS) Production Assay

This protocol is used to evaluate the potential for oxidative stress induction.[5]

• Cell Line: RAW264.7 cells can be used.

• Treatment: Cells are treated with the test compound (e.g., Sinomenine N-oxide at a concentration such as 10 µM).

• ROS Detection: A fluorescent probe, such as 2',7'-dichlorofluorescin diacetate (DCFH-DA), is added to the cells. In the presence of ROS, DCFH-DA is oxidized to the highly fluorescent dichlorofluorescein (DCF).

• Measurement: The fluorescence intensity is measured using a fluorescence microplate reader or flow cytometry. An increase in fluorescence indicates an increase in intracellular ROS levels.

Signaling Pathways and Mechanisms of Toxicity

Sinomenine

Sinomenine's pharmacological and toxicological effects are mediated through various signaling pathways. It is known to inhibit the activation of NF-κB, a key regulator of inflammation.[11] However, some of its adverse effects are linked to histamine (B1213489) release.[2] Furthermore, at high concentrations, Sinomenine has been shown to induce ROS generation, which can contribute to cellular damage and apoptosis.[8]

Caption: Signaling pathways affected by Sinomenine.

Sinomenine N-oxide

The known mechanism of action for Sinomenine N-oxide is its potent inhibition of NO production, which underlies its anti-inflammatory effects.[4][5] The induction of ROS in vitro suggests a potential mechanism for toxicity that warrants further investigation.[5]

Caption: Known effects of Sinomenine N-oxide.

Experimental Workflow for Comparative Safety Assessment

A robust preclinical safety assessment would involve a head-to-head comparison of Sinomenine and Sinomenine N-oxide. The following workflow outlines a potential experimental design.

Caption: Proposed workflow for comparative safety assessment.

Conclusion and Future Directions

The available data indicates that Sinomenine has a well-documented but complex safety profile with a range of adverse effects. In contrast, its metabolite, Sinomenine N-oxide, shows promise as a potent anti-inflammatory agent but has a significant gap in its safety and toxicology data. The in vitro finding that Sinomenine N-oxide induces ROS production highlights the need for further investigation into its potential for oxidative stress-related toxicity in vivo.

For a comprehensive understanding, direct comparative studies are essential. Future research should prioritize determining the acute and chronic toxicity of Sinomenine N-oxide in animal models, including the establishment of an LD50 value. Furthermore, detailed mechanistic studies are required to elucidate the pathways involved in its potential toxicity and to compare them directly with those of the parent compound, Sinomenine. This will enable a more complete risk-benefit assessment for the development of either compound as a therapeutic agent.

References

• 1. Analgesic Mechanism of Sinomenine against Chronic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacology of sinomenine, an anti-rheumatic alkaloid from Sinomenium acutum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fatal toxic epidermal necrolysis associated with sinomenine in a patient with primary membranous nephropathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Potential therapeutic effects and pharmacological evidence of sinomenine in central nervous system disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sinomenine Hydrochloride Inhibits Human Glioblastoma Cell Growth through Reactive Oxygen Species Generation and Autophagy-Lysosome Pathway Activation: An In Vitro and In Vivo Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. MAPK signaling mediates sinomenine hydrochloride-induced human breast cancer cell death via both reactive oxygen species-dependent and -independent pathways: an in vitro and in vivo study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Synthesis and biological evaluation of novel sinomenine derivatives as anti-inflammatory and analgesic agent - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05558A [pubs.rsc.org]
• 11. Sinomenine Hydrochloride Impedes Memory Impairments via Nrf2/HO-1-Mediated Inhibition of Oxidative Stress, Neuroinflammation and Apoptosis in Mice Brain - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Sinomenine N-oxide: A Procedural Guide

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle Sinomenine N-oxide with the appropriate personal protective equipment (PPE). Based on the hazard profile of Sinomenine, which is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation, the following PPE is mandatory[1][2]:

• Eye Protection: Chemical safety goggles.

• Hand Protection: Protective gloves.

• Body Protection: A lab coat or long-sleeved work clothes.

• Respiratory Protection: Use in a well-ventilated area. If dust or aerosols may be generated, a dust mask or appropriate respirator is necessary.

Always wash hands thoroughly after handling the compound[1]. Do not eat, drink, or smoke in areas where Sinomenine N-oxide is handled or stored[1].

Quantitative Data Summary

For the parent compound, Sinomenine, the following toxicological data is available and should be considered as a conservative proxy for Sinomenine N-oxide in the absence of specific data.

Hazard Classification	Data	Source
Acute Toxicity, Oral (Category 4)	LD50: 580 mg/kg (Mouse)	[3]
Skin Corrosion/Irritation (Category 2)	Causes skin irritation
Serious Eye Damage/Irritation (Category 2A)	Causes serious eye irritation
Specific Target Organ Toxicity, Single Exposure (Category 3)	May cause respiratory tract irritation

Step-by-Step Disposal Protocol

The disposal of Sinomenine N-oxide must be managed as hazardous chemical waste. Adherence to local, state, and federal regulations is mandatory.

1. Waste Identification and Segregation:

• Treat all Sinomenine N-oxide waste, including pure compound, contaminated solutions, and contaminated lab supplies (e.g., gloves, wipes, pipette tips), as hazardous waste[4][5].

• Segregate Sinomenine N-oxide waste from other waste streams to prevent accidental reactions. Store it separately from incompatible materials such as strong oxidizing agents[6].

2. Waste Containment:

• Solid Waste:

  • Dispose of solid Sinomenine N-oxide in its original container whenever possible[4][7].

  • If the original container is not available or suitable, use a new, compatible, and clearly labeled container with a secure, leak-proof screw-on cap[4][6].

  • Contaminated lab supplies such as gloves and wipes should be double-bagged in clear plastic bags for visual inspection[4].

• Liquid Waste:

  • Collect aqueous solutions containing Sinomenine N-oxide in a dedicated, compatible container with a leak-proof screw-on cap[4][6]. Do not fill containers beyond 90% capacity to allow for expansion[6].

  • Do not dispose of Sinomenine N-oxide solutions down the drain[8].

• Empty Containers:

  • Original containers of Sinomenine N-oxide must be triple-rinsed with a suitable solvent. The rinsate must be collected and treated as hazardous waste[5]. After triple-rinsing, the container may be disposed of as regular trash, though local regulations may vary[5].

3. Labeling and Storage:

• All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name ("Sinomenine N-oxide"), and a description of the contents (e.g., "solid waste," "aqueous solution")[5][7].

• Store waste containers in a designated Satellite Accumulation Area (SAA)[6].

• Ensure all containers are kept closed except when adding waste[4][5].

• Place liquid waste containers in secondary containment to capture any potential leaks[4].

4. Waste Disposal Request:

• Contact your institution's Environmental Health & Safety (EH&S) department to request a hazardous waste pickup[4][5].

• Follow your institution's specific procedures for scheduling a waste collection. Hazardous waste must typically be collected within a specified timeframe (e.g., 90 days) from the start of accumulation[4].

Experimental Workflow for Disposal

Caption: Experimental Workflow for Sinomenine N-oxide Disposal.

Logical Decision-Making for Disposal Route

Caption: Decision tree for the proper disposal route of Sinomenine N-oxide waste.

References

• 1. iwashimayakuhin.co.jp [iwashimayakuhin.co.jp]
• 2. cdn.stemcell.com [cdn.stemcell.com]
• 3. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 4. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 5. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 8. acs.org [acs.org]

Safeguarding Your Research: Personal Protective Equipment and Handling Protocols for Sinomenine N-oxide

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential safety and logistical information for handling Sinomenine N-oxide, a metabolite of the anti-inflammatory and anti-rheumatic compound Sinomenine.

Recommended Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to minimize exposure risk when handling Sinomenine N-oxide. This includes protection for the eyes, face, hands, and body, as well as respiratory protection when necessary.

PPE Category	Recommended Equipment	Standard/Specification
Eye and Face Protection	Chemical safety goggles or a face shield.	ANSI/ISEA Z87.1 or equivalent.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber).	EN 374 or equivalent. Gloves should be inspected before use and replaced immediately if contaminated.
Skin and Body Protection	Laboratory coat, long-sleeved clothing, and closed-toe shoes.	Ensure full skin coverage.
Respiratory Protection	NIOSH-approved respirator with appropriate cartridges.	Recommended when working with powders outside of a fume hood or when aerosols may be generated.

Operational Plan for Safe Handling

A systematic workflow ensures that safety measures are consistently applied throughout the handling process, from preparation to disposal.

A step-by-step workflow for the safe handling of Sinomenine N-oxide.

Emergency Procedures

In the event of an exposure, immediate action is critical.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water. If irritation persists, seek medical attention.[1][2]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1]

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[1][2]

Spill and Disposal Management

Proper containment and disposal are essential to prevent environmental contamination and further exposure.

Spill Cleanup:

• Evacuate non-essential personnel from the area.

• Wearing appropriate PPE, cover the spill with an absorbent material such as vermiculite (B1170534) or sand.

• Carefully collect the absorbed material into a sealed, labeled container for hazardous waste.

• Clean the spill area with a suitable decontaminating agent.

Waste Disposal: All waste materials, including empty containers, contaminated PPE, and spill cleanup materials, should be collected in designated hazardous waste containers.[3] Disposal must be carried out in accordance with all applicable federal, state, and local regulations. Do not dispose of Sinomenine N-oxide down the drain.[3]

By adhering to these safety protocols and handling procedures, researchers can mitigate the risks associated with Sinomenine N-oxide and maintain a safe and productive laboratory environment.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. iwashimayakuhin.co.jp [iwashimayakuhin.co.jp]
• 3. benchchem.com [benchchem.com]